Rinvanil

Core Science & Biosynthesis

The Dual-Faceted Mechanism of Action of Rinvanil: A Technical Guide

Rinvanil, a synthetic analog of capsaicin, exhibits a complex mechanism of action primarily centered on its potent agonism of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel. This interaction initiates a cascade of downstream signaling events. Additionally, Rinvanil has demonstrated a secondary, distinct mechanism involving the induction of apoptosis in neoplastic cells. This technical guide provides an in-depth exploration of these mechanisms, supported by quantitative data, detailed experimental protocols, and visual representations of the key signaling pathways.

Core Mechanism: Potent Agonism of the TRPV1 Channel

Rinvanil's principal mechanism of action is its function as a potent agonist at the TRPV1 receptor, a non-selective cation channel predominantly expressed in sensory neurons.[1] The activation of TRPV1 by Rinvanil leads to an influx of cations, most notably calcium (Ca²⁺), which is a critical trigger for a series of intracellular signaling events.

Quantitative Analysis of Rinvanil's Potency

The potency of Rinvanil as a TRPV1 agonist has been quantified through in vitro assays. The half-maximal effective concentration (EC₅₀) is a key metric used to evaluate the concentration of a drug that induces a response halfway between the baseline and maximum effect.

Compound	Target	EC₅₀ (nM)	Reference
Rinvanil	hTRPV1	6	[1]
Olvanil	hTRPV1	0.7	[1]
Phenylacetylrinvanil (B10771707) (PhAR)	hTRPV1	0.09	[1]
Resiniferatoxin (RTX)	hTRPV1	0.011	[1]

hTRPV1: human Transient Receptor Potential Vanilloid 1

As indicated in the table, Rinvanil is a potent TRPV1 agonist, although less so than its parent compound Olvanil and its derivative Phenylacetylrinvanil (PhAR).[1] The potency of these vanillamides is notably high, approaching that of the ultrapotent agonist, Resiniferatoxin (RTX).[1]

Signaling Pathway of TRPV1 Activation and Desensitization

The binding of Rinvanil to the TRPV1 channel initiates a cascade of intracellular events. The initial activation and subsequent desensitization of the receptor are key to its pharmacological effects.

TRPV1 Activation and Desensitization Pathway

The binding of Rinvanil to the TRPV1 channel triggers the influx of Ca²⁺ and Na⁺, leading to membrane depolarization. The rise in intracellular Ca²⁺ activates protein kinase C (PKC) and the phosphatase calcineurin. While PKC and protein kinase A (PKA) can sensitize the channel through phosphorylation, the sustained influx of Ca²⁺ primarily leads to the activation of calcineurin, which dephosphorylates the TRPV1 channel, resulting in its desensitization. This process is fundamental to the analgesic effects of TRPV1 agonists.

Secondary Mechanism: Induction of Apoptosis in Cancer Cells

Beyond its role as a TRPV1 agonist, Rinvanil has been shown to possess antineoplastic properties by inducing apoptosis, or programmed cell death, in various cancer cell lines, particularly in leukemia.[2] This effect appears to be, at least in part, independent of TRPV1 activation.

Quantitative Analysis of Antiproliferative Activity

The antiproliferative effects of Rinvanil have been quantified by determining the half-maximal inhibitory concentration (IC₅₀) in different murine leukemia cell lines.

Cell Line	Cell Type	Rinvanil IC₅₀ (µg/mL)	Phenylacetylrinvanil (PhAR) IC₅₀ (µg/mL)	Capsaicin IC₅₀ (µg/mL)
P388	Murine Leukemia	9	49	12
J774	Murine Leukemia	8	10	11
WEHI-3	Murine Leukemia	3	31	18
Bone Marrow Cells	Normal murine	>50	25	>50

Data from Luviano et al., 2014.[2]

These data indicate that Rinvanil inhibits the proliferation of leukemia cell lines in a dose-dependent manner and shows a degree of selectivity for cancer cells over normal bone marrow cells.[2]

Rinvanil-Induced Apoptosis Signaling Pathway

The induction of apoptosis by Rinvanil and related compounds involves the activation of a caspase cascade, a family of proteases that execute programmed cell death. While the precise pathway for Rinvanil is still under full investigation, studies on the related compound arvanil (B1665783) suggest a mechanism involving initiator and effector caspases.

Rinvanil-Induced Apoptosis Pathway

Rinvanil induces cellular stress, which can lead to the activation of initiator caspases like caspase-8.[3] Activated caspase-8 then proteolytically cleaves and activates effector caspases, such as caspase-3, which in turn cleave a variety of cellular substrates, ultimately leading to the morphological and biochemical hallmarks of apoptosis.[3]

Experimental Protocols

Measurement of TRPV1 Activation via Calcium Influx Assay

Objective: To quantify the agonist activity of Rinvanil on TRPV1 channels by measuring intracellular calcium concentration changes.

Methodology:

• Cell Culture and Transfection: Human Embryonic Kidney (HEK293) cells are cultured in appropriate media and transiently transfected with a plasmid encoding for human TRPV1.

• Cell Plating: Transfected cells are seeded into 96-well black-walled, clear-bottom plates and allowed to adhere overnight.

• Fluorescent Dye Loading: The cell culture medium is removed, and cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a physiological buffer (e.g., Hanks' Balanced Salt Solution) for a specified time at 37°C.

• Compound Preparation: A serial dilution of Rinvanil is prepared in the physiological buffer.

• Fluorescence Measurement: The plate is placed in a fluorescence microplate reader. A baseline fluorescence reading is taken before the addition of the compound.

• Compound Addition and Data Acquisition: The various concentrations of Rinvanil are added to the wells, and the fluorescence intensity is measured over time. An increase in fluorescence indicates a rise in intracellular calcium.

• Data Analysis: The change in fluorescence is plotted against the concentration of Rinvanil. The EC₅₀ value is calculated by fitting the data to a sigmoidal dose-response curve.

Determination of Antiproliferative Activity using Sulforhodamine B (SRB) Assay

Objective: To determine the effect of Rinvanil on the proliferation of cancer cell lines.

Methodology:

• Cell Plating: Cancer cells (e.g., P388, J774, WEHI-3) are seeded in 96-well plates at an appropriate density and incubated to allow for attachment.[2]

• Compound Treatment: Cells are treated with various concentrations of Rinvanil and incubated for a specified period (e.g., 48-72 hours).[2]

• Cell Fixation: The culture medium is discarded, and the cells are fixed by adding cold 10% (w/v) trichloroacetic acid (TCA) and incubating at 4°C for 1 hour.[4]

• Washing: The TCA is removed, and the plates are washed multiple times with water and then air-dried.[4]

• Staining: A 0.4% (w/v) solution of Sulforhodamine B in 1% acetic acid is added to each well, and the plate is incubated at room temperature for 30 minutes.[4]

• Removal of Unbound Dye: The SRB solution is removed, and the plates are washed with 1% acetic acid to remove unbound dye and then air-dried.[4]

• Solubilization: The protein-bound dye is solubilized by adding a 10 mM Tris base solution.[4]

• Absorbance Measurement: The absorbance is read at a wavelength of approximately 540 nm using a microplate reader.[4]

• Data Analysis: The absorbance values are used to calculate the percentage of cell growth inhibition. The IC₅₀ value is determined by plotting the percentage of inhibition against the logarithm of the Rinvanil concentration.[5]

Summary

Rinvanil's mechanism of action is multifaceted, with its primary role as a potent TRPV1 agonist driving downstream signaling that leads to receptor desensitization. This property is central to its potential therapeutic applications in analgesia. Concurrently, Rinvanil exhibits a distinct antineoplastic activity by inducing apoptosis in cancer cells through a caspase-dependent pathway. The combination of these mechanisms makes Rinvanil a compound of significant interest for further research and development in both pain management and oncology.

References

• 1. Development of the first ultra-potent "capsaicinoid" agonist at transient receptor potential vanilloid type 1 (TRPV1) channels and its therapeutic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The CB1/VR1 agonist arvanil induces apoptosis through an FADD/caspase-8-dependent pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. creative-bioarray.com [creative-bioarray.com]
• 5. benchchem.com [benchchem.com]

Rinvanil as a TRPV1 Receptor Agonist: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Transient Receptor Potential Vanilloid 1 (TRPV1), also known as the capsaicin (B1668287) receptor, is a non-selective cation channel that plays a crucial role in pain sensation, temperature regulation, and inflammation.[1] Its activation by various stimuli, including heat, protons, and chemical agonists, leads to the influx of cations, primarily Ca2+ and Na+, resulting in membrane depolarization and the generation of action potentials.[2] This central role in nociception has made TRPV1 a significant target for the development of novel analgesics.

Among the various classes of TRPV1 agonists, vanilloids have been extensively studied. Rinvanil, a synthetic vanilloid, has emerged as a molecule of interest due to its specific interactions with the TRPV1 receptor. This technical guide provides an in-depth overview of Rinvanil as a TRPV1 receptor agonist, summarizing key quantitative data, detailing experimental protocols for its characterization, and visualizing the associated signaling pathways and experimental workflows.

Quantitative Data Presentation

The potency of Rinvanil and its structural analogs as TRPV1 agonists is a critical parameter in drug development. The following tables summarize the half-maximal effective concentration (EC50) values for Rinvanil and related compounds, providing a clear comparison of their activity at the human TRPV1 receptor (hTRPV1).

Compound	EC50 (nM) at hTRPV1	Reference
Rinvanil	6	[3]
Olvanil (B1677277)	0.7	[3][4]
Phenylacetylrinvanil (PhAR)	0.09	[5]
Capsaicin	~30 (µM range)	[6]
Resiniferatoxin (RTX)	0.011

Table 1: Comparative Potency of Vanilloid Agonists at the Human TRPV1 Receptor.

Note: Lower EC50 values indicate higher potency.

Structural modifications to the Rinvanil molecule can dramatically alter its pharmacological properties, even converting it from an agonist to an antagonist.

Compound	Modification	Activity at hTRPV1	IC50 (nM)	Reference
6-iodo-PhAR	Iodination of the vanillyl moiety of Phenylacetylrinvanil	Potent Antagonist	6	[7]

Table 2: Functional Switch of Phenylacetylrinvanil Derivative.

Core Signaling Pathways of TRPV1 Activation by Rinvanil

The activation of the TRPV1 receptor by an agonist like Rinvanil initiates a cascade of intracellular signaling events. The primary event is the influx of calcium ions, which then act as a second messenger to trigger various downstream pathways.

Caption: TRPV1 signaling cascade initiated by Rinvanil binding.

Upon binding of Rinvanil to the intracellular vanilloid binding pocket of the TRPV1 receptor, the channel undergoes a conformational change, leading to its opening. This allows for a significant influx of extracellular calcium ions (Ca²⁺).[2] This initial Ca²⁺ influx leads to membrane depolarization, which, if it reaches the threshold, triggers an action potential in nociceptive neurons, resulting in the sensation of pain.

The increased intracellular Ca²⁺ concentration also activates Phospholipase C (PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂), a membrane phospholipid that tonically inhibits TRPV1, into inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). The depletion of PIP₂ contributes to the potentiation of the channel's activity. DAG, along with Ca²⁺, activates Protein Kinase C (PKC). Both PKC and Protein Kinase A (PKA), which can be activated by other signaling pathways, can phosphorylate the TRPV1 channel, leading to its sensitization and a lower activation threshold.[2][8]

Prolonged activation and the subsequent sustained increase in intracellular Ca²⁺ levels trigger a negative feedback loop leading to channel desensitization. This process involves the dephosphorylation of the channel and the resynthesis of PIP₂.[9][10] This desensitization is the basis for the paradoxical analgesic effect of TRPV1 agonists.

Experimental Protocols

The characterization of Rinvanil's activity as a TRPV1 agonist relies on key in vitro experimental techniques, primarily whole-cell patch clamp electrophysiology and calcium imaging.

Whole-Cell Patch Clamp Electrophysiology

This technique allows for the direct measurement of ion currents across the cell membrane in response to agonist application, providing a precise quantification of channel activation.

Objective: To measure the dose-dependent activation of TRPV1 channels by Rinvanil.

Materials:

• HEK293 cells transiently or stably expressing human TRPV1.

• Patch clamp rig with amplifier, micromanipulator, and data acquisition software.

• Borosilicate glass capillaries for pipette fabrication.

• External solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 glucose (pH 7.4 with NaOH).

• Internal (pipette) solution (in mM): 140 CsCl, 10 HEPES, 10 EGTA, 4 Mg-ATP (pH 7.2 with CsOH).

• Rinvanil stock solution in DMSO, with serial dilutions in the external solution.

Procedure:

• Culture HEK293-TRPV1 cells on glass coverslips.

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with the internal solution.

• Place a coverslip with cells in the recording chamber on the microscope stage and perfuse with the external solution.

• Approach a single, healthy-looking cell with the patch pipette and form a giga-ohm seal.

• Rupture the cell membrane to achieve the whole-cell configuration.

• Clamp the cell membrane potential at a holding potential of -60 mV.

• Apply a series of increasing concentrations of Rinvanil to the cell via a perfusion system.

• Record the inward current elicited by each concentration of Rinvanil.

• After the final Rinvanil application, apply a saturating concentration of a known potent agonist like capsaicin to determine the maximal response for normalization.

• Wash out the agonist and allow the cell to recover.

• Analyze the data by plotting the normalized current response against the Rinvanil concentration to generate a dose-response curve and calculate the EC50 value.

Calcium Imaging

This method utilizes fluorescent calcium indicators to visualize and quantify changes in intracellular calcium concentration upon TRPV1 activation.

Objective: To measure the increase in intracellular calcium in response to Rinvanil application.

Materials:

• HEK293 cells transiently or stably expressing human TRPV1.

• Fluorescent calcium indicator dye (e.g., Fluo-4 AM).

• Pluronic F-127.

• Hanks' Balanced Salt Solution (HBSS) or similar physiological buffer.

• Fluorescence microscope with a suitable camera and image acquisition software.

• Rinvanil stock solution in DMSO.

Procedure:

• Seed HEK293-TRPV1 cells in a multi-well plate suitable for microscopy.

• Prepare a loading solution of Fluo-4 AM (typically 2-5 µM) and an equal concentration of Pluronic F-127 in HBSS.

• Remove the culture medium from the cells and add the Fluo-4 AM loading solution.

• Incubate the cells for 30-60 minutes at 37°C in the dark.

• Wash the cells with HBSS to remove excess dye.

• Place the plate on the fluorescence microscope stage.

• Acquire a baseline fluorescence reading.

• Add Rinvanil at the desired concentration to the well.

• Immediately begin recording the change in fluorescence intensity over time.

• At the end of the experiment, add a calcium ionophore (e.g., ionomycin) to determine the maximum fluorescence signal for data normalization.

• Analyze the data by quantifying the change in fluorescence intensity (ΔF/F₀) to determine the cellular response to Rinvanil.

Experimental Workflow Visualization

The discovery and characterization of novel TRPV1 agonists like Rinvanil often follow a structured workflow, from initial screening to detailed functional analysis.

Caption: A typical workflow for TRPV1 agonist discovery and characterization.

This workflow begins with a large library of chemical compounds that are computationally screened for their potential to bind to the TRPV1 receptor. Promising "hits" are then subjected to primary functional assays, such as high-throughput calcium imaging, to confirm their agonist activity.[11][12] Compounds that show significant activity are further characterized through dose-response studies to determine their potency. More detailed mechanistic studies are then performed using techniques like whole-cell patch clamp electrophysiology to precisely quantify their effects on channel gating.[6] The data gathered from these experiments inform structure-activity relationship (SAR) studies, guiding the chemical modification of the lead compounds to optimize their potency, selectivity, and pharmacokinetic properties, ultimately leading to the identification of a potential drug candidate.

References

• 1. TRPV1 - Wikipedia [en.wikipedia.org]
• 2. TRPV1 Receptors and Signal Transduction - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Olvanil | TRPV1 agonist | Probechem Biochemicals [probechem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Phenylacetylrinvanil | Potent TRPV1 Agonist | RUO [benchchem.com]
• 6. Effect of olvanil and anandamide on vagal C-fiber subtypes in guinea pig lung - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A journey from molecule to physiology and in silico tools for drug discovery targeting the transient receptor potential vanilloid type 1 (TRPV1) channel - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Functional Recovery from Desensitization of Vanilloid Receptor TRPV1 Requires Resynthesis of Phosphatidylinositol 4,5-Bisphosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. TRPV1 Modulators for the Treatment of Pain and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Highly Efficient Real-Time TRPV1 Screening Methodology for Effective Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Highly Efficient Real-Time TRPV1 Screening Methodology for Effective Drug Candidates - PubMed [pubmed.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Rinvanil: Chemical Structure, Properties, and Biological Activity

This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and biological activities of Rinvanil. It is intended for researchers, scientists, and professionals in drug development who are interested in the pharmacology and therapeutic potential of this potent capsaicin (B1668287) analog.

Chemical Structure and Physicochemical Properties

Rinvanil, with the IUPAC name (Z,12R)-12-hydroxy-N-[(4-hydroxy-3-methoxyphenyl)methyl]octadec-9-enamide, is a synthetic analog of capsaicin.[1] It is structurally characterized by a vanillylamine (B75263) head group attached via an amide linkage to an 18-carbon unsaturated fatty acid chain derived from ricinoleic acid.[2][3]

Table 1: Physicochemical Properties of Rinvanil

Property	Value	Source
IUPAC Name	(Z,12R)-12-hydroxy-N-[(4-hydroxy-3-methoxyphenyl)methyl]octadec-9-enamide	[1]
Molecular Formula	C26H43NO4	[1]
Molecular Weight	433.6 g/mol	[1]
SMILES	CCCCCC--INVALID-LINK--O	[1]
InChI	InChI=1S/C26H43NO4/c1-3-4-5-12-15-23(28)16-13-10-8-6-7-9-11-14-17-26(30)27-21-22-18-19-24(29)25(20-22)31-2/h10,13,18-20,23,28-29H,3-9,11-12,14-17,21H2,1-2H3,(H,27,30)/b13-10-/t23-/m1/s1	[1]
InChIKey	FEARCXYRCLNTRM-JGDYFIEFSA-N	[1]
XLogP3	6.6	[1]
Topological Polar Surface Area	78.8 Ų	[1]

Biological Activity and Therapeutic Potential

Rinvanil is a potent agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a non-selective cation channel involved in pain perception.[2][4] Its interaction with TRPV1 makes it a valuable tool for studying pain signaling pathways and a potential candidate for the development of analgesic drugs.[4] Beyond its effects on nociception, Rinvanil has demonstrated significant antineoplastic activity in various cancer cell lines.[3][5]

TRPV1 Agonism

Rinvanil exhibits a high affinity for the TRPV1 receptor.[3] Activation of TRPV1 by agonists like Rinvanil leads to an influx of cations, primarily Ca²⁺, which depolarizes sensory neurons and initially elicits a sensation of pain or heat.[6] However, prolonged activation results in receptor desensitization, leading to an analgesic effect.[4][5] This dual action is a hallmark of TRPV1 agonists and forms the basis of their therapeutic potential in pain management.[4]

Antineoplastic Activity

Recent studies have highlighted the anticancer properties of Rinvanil. It has been shown to inhibit proliferation and induce apoptosis in various cancer cell lines, particularly in leukemia and cervical cancer.[3][5][7] Notably, some studies suggest that Rinvanil exhibits selective cytotoxicity towards cancer cells while having a lesser effect on normal cells.[5][7]

Table 2: In Vitro Antiproliferative Activity of Rinvanil

Cell Line	Cancer Type	IC50 (µg/mL)	Source
P388	Mouse Leukemia	>100	[5]
J774	Mouse Leukemia	48	[5]
WEHI-3	Mouse Leukemia	35	[5]
Normal Mouse Bone Marrow	-	>100	[5]
ViBo	Human Cervical Carcinoma	149	[8]

Experimental Protocols

Chemoenzymatic Synthesis of Rinvanil

A prominent and efficient method for synthesizing Rinvanil is a chemoenzymatic approach starting from castor oil.[4][9]

Protocol:

• Methanolysis of Castor Oil: Castor oil is subjected to methanolysis to produce methyl ricinoleate (B1264116).[4][9]

• Enzymatic Aminolysis: The methyl ricinoleate then undergoes a chemoselective aminolysis reaction with vanillylamine. This step is catalyzed by Candida antarctica lipase (B570770) B (CaLB), which selectively facilitates the formation of the amide bond to yield Rinvanil.[4][9]

References

• 1. Rinvanil | C26H43NO4 | CID 10252323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Phenylacetylrinvanil - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Phenylacetylrinvanil | Potent TRPV1 Agonist | RUO [benchchem.com]
• 5. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. TRPV1 Receptors and Signal Transduction - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Rinvanil's Role in Nociception and Pain Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rinvanil, a synthetic capsaicin (B1668287) analogue, has emerged as a significant tool in the study of nociception and the development of novel analgesics. As a potent agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, Rinvanil and its analogues, such as Olvanil and Palvanil, offer a means to modulate the activity of this key receptor in pain pathways. This technical guide provides an in-depth overview of Rinvanil's mechanism of action, its effects in various preclinical pain models, and the downstream signaling cascades it initiates. Detailed experimental protocols for key assays are provided, alongside quantitative data and visual representations of signaling pathways and experimental workflows to facilitate further research and drug development in this area. While direct quantitative in vivo data for Rinvanil is limited in the current literature, this guide leverages data from its close and potent analogues, Olvanil and Palvanil, to provide a comprehensive understanding of its potential role in pain modulation.

Introduction to Rinvanil and TRPV1

Rinvanil (N-vanillyl-ricinoleamide) is a synthetic capsaicinoid that shares structural similarities with capsaicin, the pungent compound in chili peppers.[1] Its primary molecular target is the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a non-selective cation channel predominantly expressed on nociceptive sensory neurons.[1] TRPV1 is a polymodal integrator of noxious stimuli, being activated by heat (>43°C), protons (acidic pH), and various endogenous and exogenous ligands, including capsaicin and, by extension, Rinvanil.[1][2] Upon activation, TRPV1 allows an influx of cations, primarily Ca2+ and Na+, leading to depolarization of the neuron and the initiation of a pain signal.[3][4] Prolonged activation of TRPV1 by agonists like capsaicin and its analogues leads to a state of desensitization, where the channel becomes refractory to further stimulation, a phenomenon that underlies their analgesic potential.[4]

Mechanism of Action: TRPV1 Agonism

Rinvanil and its analogues exert their effects by binding to the vanilloid binding pocket on the TRPV1 receptor.[5] This binding induces a conformational change in the channel, leading to its opening and subsequent ion influx. The potency of these synthetic capsaicinoids is often significantly greater than that of capsaicin itself.

Quantitative Data: Receptor Affinity and Potency

Compound	Parameter	Value	Species/Cell Line	Reference
Olvanil	EC50 (TRPV1 activation)	0.7 nM	Not Specified	[6][7]
pEC50 (VR1 activation)	8.1	Rat	[4][5]
pEC50 (VR1 activation)	7.7	Human	[4][5]
Ki ([3H]Resiniferatoxin binding inhibition)	0.4 µM	HEK293/VR1 cells	[7]
Palvanil	EC50 (intracellular Ca2+ increase)	0.65 nM	HEK-293-TRPV1 cells	[3]
IC50 (TRPV1 desensitization to Capsaicin)	0.81 nM	HEK-293-TRPV1 cells	[3]

Note: The data presented for Olvanil and Palvanil are used as surrogates to estimate the potential potency of Rinvanil due to the limited availability of direct quantitative data for Rinvanil itself.

Role in Nociception and Pain Pathways

The activation of TRPV1 by Rinvanil on primary sensory neurons initiates a cascade of events that ultimately leads to the sensation of pain, followed by a period of analgesia due to receptor desensitization. This dual effect makes TRPV1 agonists like Rinvanil a subject of intense research for pain management.

Downstream Signaling Pathways

Upon activation by Rinvanil, the influx of Ca2+ through the TRPV1 channel triggers several downstream signaling pathways that contribute to both the initial nociceptive signal and the subsequent desensitization.

Rinvanil-Induced Intracellular Signaling Cascade.

Key signaling molecules activated downstream of TRPV1 include:

• Phospholipase C (PLC): Activated by Ca2+ influx, PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). DAG, in turn, activates Protein Kinase C (PKC).[8]

• Protein Kinase C (PKC) and Protein Kinase A (PKA): These kinases phosphorylate TRPV1, modulating its sensitivity.[3][4] Phosphorylation by PKC and PKA can lead to both sensitization (lowering the activation threshold) and desensitization of the channel.[3][4]

• Mitogen-Activated Protein Kinases (MAPKs): The increase in intracellular calcium can activate MAPK signaling cascades, including the ERK, JNK, and p38 pathways.[9] These pathways are involved in a wide range of cellular processes, including gene expression changes related to neuronal plasticity and sensitization.

• cAMP Response Element-Binding Protein (CREB): A transcription factor that can be phosphorylated and activated by MAPK pathways and PKA. Activated CREB can modulate the expression of genes involved in long-term changes in neuronal function.[10]

Preclinical Evaluation in Pain Models

The analgesic potential of Rinvanil and its analogues has been evaluated in various preclinical models of pain. These models aim to replicate different aspects of clinical pain, including acute nociception, inflammatory pain, and neuropathic pain.

Formalin Test

The formalin test is a widely used model of tonic chemical pain that produces a biphasic nocifensive response (licking and flinching of the injected paw). The early phase (0-5 minutes) is attributed to the direct activation of nociceptors, while the late phase (15-30 minutes) involves an inflammatory component.

• Experimental Protocol:

  • Acclimatize the animal (e.g., mouse or rat) to the observation chamber for at least 30 minutes.

  • Inject a dilute formalin solution (e.g., 1-5% in saline, 20-50 µL) subcutaneously into the dorsal or plantar surface of the hind paw.

  • Immediately after injection, place the animal back into the observation chamber.

  • Record the total time spent licking or flinching the injected paw during the early phase (e.g., 0-5 minutes) and the late phase (e.g., 15-30 minutes).[3][11]

  • Administer Rinvanil or vehicle at a predetermined time before the formalin injection (e.g., 30 minutes prior, intraperitoneally).

Workflow for the Formalin Test.

Hot Plate Test

The hot plate test is used to assess thermal nociception. The latency for the animal to exhibit a pain response (e.g., paw licking, jumping) when placed on a heated surface is measured.

• Experimental Protocol:

  • Set the hot plate to a constant temperature (e.g., 52-55°C).

  • Gently place the animal on the hot plate and start a timer.

  • Observe the animal for nocifensive behaviors such as hind paw licking, shaking, or jumping.

  • Stop the timer at the first sign of a nocifensive response and record the latency.[12]

  • A cut-off time (e.g., 30-60 seconds) should be established to prevent tissue damage.

  • Administer Rinvanil or vehicle at a specified time before the test.

Von Frey Test for Mechanical Allodynia

The von Frey test measures the withdrawal threshold to a mechanical stimulus and is commonly used to assess mechanical allodynia, a key feature of neuropathic pain.

• Experimental Protocol:

  • Place the animal in a testing chamber with a mesh floor that allows access to the plantar surface of the hind paws.

  • Allow the animal to acclimatize to the chamber.

  • Apply von Frey filaments of increasing stiffness to the mid-plantar surface of the hind paw.

  • A positive response is noted as a brisk withdrawal or flinching of the paw.

  • The 50% withdrawal threshold can be determined using the up-down method.[13]

  • Administer Rinvanil or vehicle and measure the withdrawal threshold at different time points.

Carrageenan- and Complete Freund's Adjuvant (CFA)-Induced Inflammatory Pain

These models involve inducing a localized inflammation in the paw by injecting carrageenan or CFA.[5] This leads to the development of thermal hyperalgesia and mechanical allodynia, which can be measured using the hot plate and von Frey tests, respectively.

• Experimental Protocol:

  • Induce inflammation by injecting carrageenan or CFA into the plantar surface of the hind paw.

  • At various time points after the injection (e.g., hours to days), assess thermal hyperalgesia using the hot plate or Hargreaves test and mechanical allodynia using the von Frey test.[5][8]

  • Administer Rinvanil or vehicle either before or after the induction of inflammation to assess its preventative or therapeutic effects.

Experimental Methodologies in Detail

Calcium Imaging in DRG Neurons

Calcium imaging is a powerful technique to study the activation of ion channels like TRPV1 in real-time.

• Protocol:

  • DRG Neuron Culture:

    • Dissect dorsal root ganglia (DRGs) from rodents and dissociate them into single cells using enzymatic digestion (e.g., collagenase/dispase).

    • Plate the neurons on coated coverslips (e.g., poly-D-lysine and laminin) and culture them in a suitable medium.

  • Fluorescent Calcium Indicator Loading:

    • Incubate the cultured DRG neurons with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

  • Imaging:

    • Mount the coverslip onto a perfusion chamber on an inverted fluorescence microscope.

    • Continuously perfuse the cells with an extracellular solution.

    • Acquire baseline fluorescence images.

    • Apply Rinvanil or other compounds via the perfusion system.

    • Record the changes in fluorescence intensity over time, which correspond to changes in intracellular calcium concentration.

Patch-Clamp Electrophysiology

Patch-clamp electrophysiology allows for the direct measurement of ion channel activity.

• Protocol:

  • Prepare cultured DRG neurons or a heterologous expression system (e.g., HEK293 cells) expressing TRPV1.

  • Use a glass micropipette filled with an intracellular solution to form a high-resistance seal (gigaohm seal) with the cell membrane.

  • Rupture the membrane patch to achieve the whole-cell configuration, allowing control of the membrane potential and measurement of the total current across the cell membrane.

  • Apply Rinvanil to the cell via a perfusion system and record the resulting ion currents at a fixed holding potential.

Conclusion and Future Directions

Rinvanil and its analogues are potent TRPV1 agonists with demonstrated analgesic potential in preclinical models of pain. Their mechanism of action, centered on the activation and subsequent desensitization of TRPV1, offers a promising avenue for the development of novel pain therapeutics. The detailed experimental protocols and data presented in this guide provide a foundation for researchers and drug development professionals to further investigate the role of Rinvanil and similar compounds in nociception and pain pathways.

Future research should focus on obtaining more direct quantitative in vivo data for Rinvanil to solidify its preclinical profile. Furthermore, a deeper understanding of the specific downstream signaling pathways activated by Rinvanil will be crucial for elucidating its full spectrum of effects and for identifying potential biomarkers of its activity. The continued exploration of non-pungent TRPV1 agonists like Rinvanil holds the promise of delivering effective pain relief with fewer side effects than traditional analgesics.

References

• 1. researchgate.net [researchgate.net]
• 2. Protein kinase C activation potentiates gating of the vanilloid receptor VR1 by capsaicin, protons, heat and anandamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. formalin-induced paw licking: Topics by Science.gov [science.gov]
• 4. TRPV1 - Wikipedia [en.wikipedia.org]
• 5. Complex Regulation of TRPV1 by Vanilloids - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Formalin test in mice, a useful technique for evaluating mild analgesics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Thermal sensitivity as a measure of spontaneous morphine withdrawal in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Role of phosphorylation and vanilloid ligand structure in ligand-dependent differential activations of transient receptor potential vanilloid 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Olvanil acts on transient receptor potential vanilloid channel 1 and cannabinoid receptors to modulate neuronal transmission in the trigeminovascular system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. farm.ucl.ac.be [farm.ucl.ac.be]
• 12. Olvanil activates sensory nerve fibers, increases T cell response and decreases metastasis of breast carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The Influence of Non-Nociceptive Factors on Hot Plate Latency in Rats - PMC [pmc.ncbi.nlm.nih.gov]

foundational research on Rinvanil and capsaicinoids

An In-depth Technical Guide to the Foundational Research of Rinvanil and Capsaicinoids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Capsaicinoids are a class of pungent compounds found in chili peppers of the Capsicum genus, with capsaicin (B1668287) being the most abundant and well-known member.[1][2] These molecules are responsible for the sensation of heat or "spiciness."[1][2] Their primary molecular target is the Transient Receptor Potential Vanilloid 1 (TRPV1) ion channel, a non-selective cation channel that functions as a polymodal sensor for noxious stimuli, including high temperatures (>43°C), acidic conditions, and various chemical ligands.[1][3][4] The activation of TRPV1 on sensory neurons leads to the influx of cations, primarily Ca²⁺ and Na⁺, causing depolarization and the subsequent sensation of pain and heat.[1][3]

Rinvanil (N-vanillyl-ricinoleamide) is a synthetic analogue of capsaicin.[5][6] Like its natural counterpart, it is an agonist for the TRPV1 receptor. However, a key distinction is its lack of pungency, which, combined with its potent biological activities, makes it and other synthetic capsaicinoids subjects of significant interest for therapeutic development.[5][6] This guide provides a detailed overview of the core research on capsaicinoids and Rinvanil, focusing on their mechanisms of action, signaling pathways, quantitative pharmacological data, and the experimental protocols used to study them.

Mechanism of Action and Signaling

Capsaicin and Capsaicinoids

Capsaicin and other capsaicinoids exert their effects primarily through the activation of the TRPV1 receptor.[7][8] The interaction is highly specific; minor modifications to the capsaicin molecule can drastically reduce its potency or even convert it into a TRPV1 antagonist.[1]

• Binding and Activation: Capsaicin binds to a specific pocket on the TRPV1 channel formed by its transmembrane segments.[1][8] It orients in a "tail-up, head-down" configuration, where hydrogen bonds and van der Waals interactions anchor the vanillyl "head" and amide group, stabilizing the channel in its open state.[1][8][9] This binding lowers the energy barrier for channel gating, allowing for the influx of cations.[3]

• Signaling Cascade: The influx of Ca²⁺ and Na⁺ through the opened TRPV1 channel depolarizes the nociceptive neurons.[1][3] This depolarization, if sufficient, triggers action potentials that propagate along the pain pathways to the central nervous system, resulting in the perception of a painful, burning sensation.[3]

• Desensitization: A critical feature of TRPV1 activation by capsaicin is the subsequent desensitization, a phenomenon where prolonged exposure to the agonist leads to a decrease in receptor activity.[8][10] This process is dependent on the influx of extracellular calcium.[10] The elevated intracellular Ca²⁺ activates calcium-dependent enzymes like the phosphatase calcineurin, which dephosphorylates TRPV1, leading to its desensitization.[8][9] This desensitization underlies the paradoxical analgesic effect of capsaicin, as it renders the sensory neurons unresponsive to further painful stimuli.[10][11]

Rinvanil

Rinvanil, as a synthetic capsaicinoid, shares the primary mechanism of activating the TRPV1 receptor.[5][12] Its biological activities, including its potent antineoplastic effects, are linked to its affinity for this vanilloid receptor.[5][12] Studies have shown that Rinvanil can inhibit the proliferation of various cancer cell lines and induce apoptosis (programmed cell death), demonstrating selective cytotoxicity toward malignant cells over normal ones.[5][12][13] While the fundamental mechanism of TRPV1 activation is similar to capsaicin, the lack of pungency suggests potential differences in receptor interaction or downstream signaling that are still under investigation.

Quantitative Data Presentation

The following tables summarize key quantitative data for Capsaicin and Rinvanil based on available research.

Table 1: TRPV1 Activation and Binding Affinity

Compound	Parameter	Value	Cell Type / System	Reference
Capsaicin	EC₅₀	45 nM (at pH 5.5)	Rat TRPV1 in HEK-293 cells	[14]
Capsaicin	EC₅₀	640 nM (at pH 7.4)	Rat TRPV1 in HEK-293 cells	[14]
Capsaicin	Binding Affinity (KY)	2.4 x 10⁶ M⁻¹	Mouse TRPV1	[15]
Phenylacetylrinvanil (B10771707) (PhAR)	Affinity for TRPV1	~1,000x more potent than capsaicin	Not specified	[5][6]

Note: Phenylacetylrinvanil (PhAR) is a related, highly potent synthetic analog often studied alongside Rinvanil. Specific binding affinity data for Rinvanil was not available in the provided search results, but its shared mechanism with PhAR and capsaicin is established.[5][12]

Table 2: Antiproliferative Activity (IC₅₀)

Compound	Cell Line	IC₅₀ (µg/mL)	Cell Type	Reference
Rinvanil	P388	9	Mouse Leukemia	[6]
J774	8	Mouse Leukemia	[6]
WEHI-3	3	Mouse Leukemia	[6]
Phenylacetylrinvanil (PhAR)	P388	49	Mouse Leukemia	[6]
J774	10	Mouse Leukemia	[6]
WEHI-3	31	Mouse Leukemia	[6]
Capsaicin	P388	66	Mouse Leukemia	[12]
J774	10	Mouse Leukemia	[12]
WEHI-3	29	Mouse Leukemia	[12]
Rinvanil	Normal Bone Marrow	30	Normal Mouse Cells	[12]
PhAR	Normal Bone Marrow	65	Normal Mouse Cells	[12]
Capsaicin	Normal Bone Marrow	45	Normal Mouse Cells	[12]

Experimental Protocols

The study of Rinvanil and capsaicinoids involves a range of established molecular and cellular biology techniques.

Site-Directed Mutagenesis

• Objective: To identify specific amino acid residues within the TRPV1 channel that are critical for ligand binding and channel activation.[16]

• Methodology:

  • Primer Design: Design mutagenesis primers using online tools to introduce specific point mutations into the TRPV1 cDNA sequence.[17]

  • PCR Mutagenesis: Perform Polymerase Chain Reaction (PCR) using a high-fidelity DNA polymerase to amplify the plasmid containing the TRPV1 gene with the desired mutation.[17]

  • Template Digestion: Digest the original, non-mutated parental DNA template using the DpnI enzyme, which specifically targets methylated DNA (i.e., the original plasmid).[17]

  • Transformation: Transform the newly synthesized, mutated plasmids into competent E. coli cells for amplification.[17]

  • Verification: Isolate the plasmid DNA and verify the mutation through DNA sequencing. The mutated channel can then be expressed in a heterologous system for functional analysis.

Calcium Imaging Assay

• Objective: To functionally measure the activation of TRPV1 channels by monitoring the influx of calcium into the cell upon agonist application.[18]

• Methodology:

  • Cell Culture and Transfection: Culture a suitable cell line, such as Human Embryonic Kidney 293 (HEK-293) cells, which do not endogenously express TRPV1. Transfect these cells with a plasmid encoding the TRPV1 channel.

  • Dye Loading: Incubate the TRPV1-expressing cells with a calcium-sensitive fluorescent indicator, such as Fluo-4 AM or Fura-2 AM. These dyes cross the cell membrane and are cleaved by intracellular esterases, trapping them inside the cell. Their fluorescence intensity changes in proportion to the intracellular calcium concentration.[18]

  • Compound Application: Place the cells on a fluorescence plate reader or microscope. Establish a baseline fluorescence reading. Apply the test compound (e.g., capsaicin or Rinvanil) and record the change in fluorescence over time.

  • Data Analysis: The increase in fluorescence intensity corresponds to an increase in intracellular calcium, indicating TRPV1 channel activation. Dose-response curves can be generated to determine EC₅₀ values.

Electrophysiology (Whole-Cell Patch-Clamp)

• Objective: To directly measure the ion currents flowing through the TRPV1 channel, providing detailed information on channel gating, conductance, and kinetics.[19]

• Methodology:

  • Cell Preparation: Use cells expressing the TRPV1 channel, either from a primary culture of sensory neurons or a heterologous expression system.

  • Pipette and Seal Formation: A glass micropipette with a very fine tip is brought into contact with the cell membrane. Gentle suction is applied to form a high-resistance "gigaohm" seal between the pipette and the membrane.

  • Whole-Cell Configuration: A stronger pulse of suction is applied to rupture the patch of membrane under the pipette tip, establishing electrical and cytoplasmic continuity between the pipette interior and the cell cytoplasm. This allows for control of the membrane voltage and measurement of the total current from the entire cell membrane.

  • Recording: Apply voltage-step protocols to study voltage-dependent gating.[19] Perfuse the cell with solutions containing the agonist (capsaicin or Rinvanil) to record ligand-gated currents. The resulting currents are amplified, recorded, and analyzed.

Cell Proliferation (Sulforhodamine B - SRB) Assay

• Objective: To assess the cytotoxic and antiproliferative effects of compounds like Rinvanil and capsaicin on cancer cell lines.[5][12]

• Methodology:

  • Cell Seeding: Plate leukemia cell lines (e.g., P388, J774) and normal bone marrow cells in 96-well plates and allow them to adhere.

  • Compound Treatment: Treat the cells with varying concentrations of the test compounds (Rinvanil, PhAR, capsaicin) for a specified period (e.g., 48 hours).

  • Cell Fixation: Gently fix the cells with a solution like trichloroacetic acid (TCA), which precipitates cellular proteins.

  • Staining: Stain the fixed cells with Sulforhodamine B, a bright pink aminoxanthene dye that binds stoichiometrically to basic amino acid residues of cellular proteins.

  • Quantification: Wash away the unbound dye and solubilize the protein-bound dye with a basic solution (e.g., Tris base). Measure the absorbance of the solution using a plate reader at a specific wavelength (e.g., ~510 nm). The absorbance is directly proportional to the total cellular protein mass and, therefore, the cell number. This allows for the calculation of the IC₅₀ value.[12]

Mandatory Visualizations

Caption: Agonist-induced TRPV1 signaling pathway.

Caption: General experimental workflow for studying TRPV1 agonists.

Caption: Logical relationships between Capsaicin and Rinvanil.

References

• 1. Understand spiciness: mechanism of TRPV1 channel activation by capsaicin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. TRPV1 Receptors and Signal Transduction - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Pharmacological activity of capsaicin: Mechanisms and controversies (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Integrating TRPV1 Receptor Function with Capsaicin Psychophysics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. TRPV1 - Wikipedia [en.wikipedia.org]
• 11. academic.oup.com [academic.oup.com]
• 12. researchgate.net [researchgate.net]
• 13. Phenylacetylrinvanil | Potent TRPV1 Agonist | RUO [benchchem.com]
• 14. Acidification of rat TRPV1 alters the kinetics of capsaicin responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The capsaicin binding affinity of wildtype and mutant TRPV1 ion channels - PMC [pmc.ncbi.nlm.nih.gov]
• 16. High-Throughput Approaches to Studying Mechanisms of TRP Channel Activation - TRP Channels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. m.youtube.com [m.youtube.com]
• 18. Assay of TRPV1 Receptor Signaling | Springer Nature Experiments [experiments.springernature.com]
• 19. Electrophysiological Methods for the Study of TRP Channels - TRP Channels - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Whitepaper: Discovery, Synthesis, and Mechanism of Action of Capsaicin

An extensive search for "Rinvanil" did not yield any results in publicly available scientific literature or chemical databases. It is possible that this is a novel or proprietary compound not yet disclosed, or the name may be misspelled.

To fulfill the structural and content requirements of your request, this guide will proceed using Capsaicin as a well-documented example. Capsaicin is the active component of chili peppers and a potent selective agonist of the transient receptor potential vanilloid 1 (TRPV1) receptor, a well-studied ion channel involved in pain and heat sensation. This allows for a comprehensive demonstration of the requested data presentation, experimental protocols, and visualizations.

Audience: Researchers, scientists, and drug development professionals.

Abstract: Capsaicin, the pungent principle in chili peppers, has a rich history of medicinal use and scientific investigation. Its discovery and isolation paved the way for the identification and characterization of the transient receptor potential vanilloid 1 (TRPV1) ion channel, a key mediator of nociception. This document provides an in-depth overview of the discovery of Capsaicin, its chemical synthesis, its mechanism of action via the TRPV1 signaling pathway, and key experimental protocols for its study.

Discovery and Isolation

The sensation of heat from chili peppers has been known for centuries, but the isolation of its active compound occurred much later. In 1816, Christian Friedrich Bucholz first isolated an impure pungent substance he named "capsicin". The pure, crystalline compound was isolated in 1876 by John Clough Thresh, who named it Capsaicin. The complete chemical structure of Capsaicin was elucidated in 1919 by E. K. Nelson, and the first total synthesis was achieved in 1930 by Ernst Späth and Stephen F. Darling. Its mechanism of action remained elusive until the cloning of its receptor, TRPV1, in 1997 by David Julius and his team.

Chemical Synthesis

The total synthesis of Capsaicin is a well-established process. The most common laboratory-scale method is the acylation of vanillylamine (B75263) with 8-methyl-6-nonenoyl chloride. This approach provides a reliable route to the pure (E)-isomer, which is the most biologically active form.

Quantitative Data: Physicochemical Properties

A summary of the key physicochemical properties of Capsaicin is presented below.

Property	Value
IUPAC Name	(E)-N-(4-Hydroxy-3-methoxybenzyl)-8-methylnon-6-enamide
Molecular Formula	C₁₈H₂₇NO₃
Molar Mass	305.41 g/mol
Melting Point	62–65 °C (144–149 °F)
Solubility in Water	0.013 g/L
pKa	10.1 (phenolic hydroxyl group)

Synthesis Workflow

The logical flow of a standard Capsaicin synthesis is depicted below. This process involves the preparation of the two key precursors followed by their condensation.

Caption: Logical workflow for the total synthesis of Capsaicin.

Mechanism of Action and Signaling Pathway

Capsaicin exerts its effects primarily through the activation of the TRPV1 receptor, a non-selective cation channel predominantly expressed in nociceptive sensory neurons.

Quantitative Data: Biological Activity

The biological activity of Capsaicin is typically quantified by its potency at the TRPV1 receptor.

Parameter	Species	Value Range	Description
EC₅₀ (TRPV1)	Human	100 - 700 nM	Effective concentration for 50% channel activation
EC₅₀ (TRPV1)	Rat	200 - 1000 nM	Effective concentration for 50% channel activation
Binding Ki	Rat	430 nM	Inhibitor constant for resiniferatoxin (B1680534) binding

TRPV1 Signaling Pathway

Binding of Capsaicin to the TRPV1 receptor induces a conformational change, opening the channel pore. This allows an influx of cations, primarily Ca²⁺ and Na⁺, into the neuron. The subsequent increase in intracellular Ca²⁺ triggers a cascade of downstream events, including the release of neuropeptides like Substance P and calcitonin gene-related peptide (CGRP), leading to the sensation of pain and local inflammation. Prolonged exposure to Capsaicin leads to receptor desensitization and a reversible inactivation of the channel, which is the basis for its analgesic effects.

Caption: Capsaicin-induced TRPV1 receptor signaling pathway.

Key Experimental Protocols

Protocol: Total Synthesis of Capsaicin

Objective: To synthesize (E)-Capsaicin from vanillylamine and 8-methyl-6-nonenoyl chloride.

Materials:

• Vanillylamine hydrochloride

• 8-methyl-6-nonenoyl chloride

• Pyridine (B92270) (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Hydrochloric acid (1 M)

• Sodium bicarbonate (saturated solution)

• Magnesium sulfate (B86663) (anhydrous)

• Silica (B1680970) gel for column chromatography

• Hexane/Ethyl Acetate (B1210297) solvent system

Procedure:

• Preparation of Vanillylamine: Dissolve vanillylamine hydrochloride in a minimal amount of water and basify with NaOH solution until pH > 10. Extract the free base into DCM, dry the organic layer with MgSO₄, filter, and remove the solvent under reduced pressure.

• Acylation Reaction: Dissolve the prepared vanillylamine (1.0 eq) in anhydrous DCM under an inert atmosphere (N₂ or Ar). Add anhydrous pyridine (1.2 eq) and cool the mixture to 0 °C in an ice bath.

• Add 8-methyl-6-nonenoyl chloride (1.1 eq) dropwise to the stirred solution over 15 minutes.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Work-up: Quench the reaction with 1 M HCl. Separate the organic layer. Wash the organic layer sequentially with water, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure (E)-Capsaicin.

• Characterization: Confirm the structure and purity using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol: Calcium Influx Assay in TRPV1-Expressing Cells

Objective: To measure the activation of the TRPV1 channel by Capsaicin by quantifying intracellular calcium concentration.

Materials:

• HEK293 cells stably expressing human TRPV1 (or other suitable cell line)

• Fluo-4 AM or Fura-2 AM calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• Capsaicin stock solution (in DMSO)

• Ionomycin (positive control)

• Capsazepine (antagonist control)

• 96-well black, clear-bottom microplate

• Fluorescence plate reader with automated injection

Procedure:

• Cell Plating: Seed TRPV1-HEK293 cells into a 96-well plate at a density of 50,000-80,000 cells/well and incubate for 24 hours.

• Dye Loading: Prepare a loading buffer containing Fluo-4 AM (2-5 µM) and Pluronic F-127 (0.02%) in HBSS. Remove cell culture medium, wash cells once with HBSS, and add 100 µL of loading buffer to each well.

• Incubate the plate at 37 °C for 45-60 minutes in the dark.

• Cell Washing: Remove the loading buffer and wash the cells twice with HBSS to remove extracellular dye. Add 100 µL of HBSS to each well.

• Fluorescence Measurement: Place the plate in the fluorescence plate reader (e.g., FLIPR, FlexStation). Set the excitation/emission wavelengths for the chosen dye (e.g., 494/516 nm for Fluo-4).

• Establish a stable baseline fluorescence reading for 20-30 seconds.

• Compound Addition: Use the automated injector to add 20 µL of a 6X concentrated solution of Capsaicin (to achieve a final 1X concentration) to the wells.

• Record the change in fluorescence intensity for 3-5 minutes post-injection.

• Data Analysis: The response is measured as the peak fluorescence intensity minus the baseline reading. Plot the response against the logarithm of the Capsaicin concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀ value.

Rinvanil's Effect on Sensory Neurons: A Technical Guide

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

Rinvanil, a synthetic analog of capsaicin (B1668287), serves as a potent tool in the study of sensory neuron function and nociception. Its primary molecular target is the Transient Receptor Potential Vanilloid 1 (TRPV1), an ion channel critical for transducing noxious stimuli. By activating TRPV1, Rinvanil triggers a cascade of events within sensory neurons, leading initially to excitation and subsequently to a state of desensitization, which underlies its analgesic potential. This document provides a comprehensive overview of Rinvanil's mechanism of action, the signaling pathways involved, quantitative efficacy data, and detailed experimental protocols for its study.

Core Mechanism of Action: TRPV1 Agonism

Rinvanil exerts its effects on sensory neurons primarily by acting as an agonist at the TRPV1 receptor.[1][2] TRPV1 is a non-selective cation channel predominantly expressed in the peripheral and central terminals of nociceptive sensory neurons, such as unmyelinated C-fibers and thinly myelinated Aδ fibers.[1][3] These neurons are responsible for detecting and transmitting pain signals (nociception) as well as responding to noxious heat.[1][3]

The activation of the TRPV1 channel by Rinvanil initiates a significant influx of cations, most notably Calcium (Ca²⁺) and Sodium (Na⁺).[1][4] This influx leads to the depolarization of the neuronal membrane. If the depolarization reaches the threshold, it triggers the generation of action potentials that propagate along the neuron to the central nervous system, signaling pain.

A key characteristic of TRPV1 agonists, including Rinvanil and its parent compound capsaicin, is their ability to induce receptor desensitization following prolonged or repeated application.[1][5] This process, mediated by a sustained increase in intracellular Ca²⁺, renders the neuron less responsive to subsequent stimuli, effectively producing an analgesic effect.[1][6] This dual action of initial excitation followed by desensitization makes Rinvanil a valuable compound for both studying pain pathways and developing novel analgesics.

Signaling Pathways

The interaction of Rinvanil with sensory neurons is governed by the direct activation of the TRPV1 channel and is further modulated by various intracellular signaling cascades that regulate the channel's sensitivity.

Primary Activation Pathway

The binding of Rinvanil to the TRPV1 receptor directly gates the ion channel, leading to a cascade of events culminating in neuronal firing and subsequent desensitization.

Caption: Rinvanil's primary signaling pathway in sensory neurons.

Modulation of TRPV1 Sensitivity

The responsiveness of the TRPV1 channel to agonists like Rinvanil can be heightened by inflammatory mediators. These substances activate intracellular signaling pathways involving Protein Kinase A (PKA) and Protein Kinase C (PKC), which phosphorylate the TRPV1 channel, lowering its activation threshold and potentiating its response.[6][7][8]

Caption: Modulation of TRPV1 sensitivity by PKA and PKC pathways.

Quantitative Data

Compound	Cell Line	IC₅₀ (µg/mL)	Assay Type	Incubation Time
Rinvanil	P388 (Murine Leukemia)	12.5	Proliferation (SRB)	72 h
Rinvanil	J774 (Murine Leukemia)	25	Proliferation (SRB)	72 h
Rinvanil	WEHI-3 (Murine Leukemia)	50	Proliferation (SRB)	72 h
Rinvanil	Normal Bone Marrow Cells	>100	Proliferation (SRB)	120 h
Phenylacetylrinvanil (B10771707) (PhAR)	P388 (Murine Leukemia)	6	Proliferation (SRB)	72 h
Phenylacetylrinvanil (PhAR)	J774 (Murine Leukemia)	12.5	Proliferation (SRB)	72 h
Phenylacetylrinvanil (PhAR)	WEHI-3 (Murine Leukemia)	25	Proliferation (SRB)	72 h
Capsaicin	P388 (Murine Leukemia)	25	Proliferation (SRB)	72 h
Capsaicin	J774 (Murine Leukemia)	50	Proliferation (SRB)	72 h
Capsaicin	WEHI-3 (Murine Leukemia)	100	Proliferation (SRB)	72 h

Data sourced from Reyes-Escobar et al. (2014) as presented in Benchchem and Luviano et al. (2014).[2][6][9] This data indicates that Rinvanil and its analogue PhAR demonstrate dose-dependent inhibitory effects.

Experimental Protocols & Workflows

Studying the effects of Rinvanil on sensory neurons involves a range of in vitro and in vivo techniques.

In Vitro: Calcium Imaging of DRG Neurons

This method directly measures the activation of TRPV1 channels by quantifying the resulting increase in intracellular calcium ([Ca²⁺]i).[12][13][14]

Objective: To measure Rinvanil-induced Ca²⁺ influx in cultured Dorsal Root Ganglion (DRG) neurons.

Methodology:

• Cell Culture: DRG neurons are dissected from rodents and cultured on glass coverslips. The expression of TRPV1 is often used to distinguish sensory neuron subpopulations.[12]

• Dye Loading: Neurons are loaded with a Ca²⁺-sensitive fluorescent dye (e.g., Fura-2 AM) for approximately 30-60 minutes at 37°C.

• Imaging Setup: The coverslip is mounted on a perfusion chamber on the stage of an inverted fluorescence microscope equipped with a camera.

• Perfusion: A baseline fluorescence is recorded while perfusing the cells with a standard extracellular solution.

• Stimulation: The perfusion solution is switched to one containing a known concentration of Rinvanil. Other compounds like capsaicin (positive control) or a TRPV1 antagonist (e.g., capsazepine) can be used to confirm specificity.[5][13]

• Data Acquisition: Changes in fluorescence intensity, corresponding to changes in [Ca²⁺]i, are recorded over time.[15]

• Analysis: The change in fluorescence is quantified to determine the magnitude and kinetics of the Ca²⁺ response in individual neurons. The percentage of responding neurons in the population is also calculated.[14]

Caption: Experimental workflow for calcium imaging in DRG neurons.

In Vitro: Electrophysiology (Whole-Cell Patch-Clamp)

This technique provides high-resolution measurement of the ion currents flowing through the TRPV1 channel upon activation by Rinvanil.

Objective: To characterize the electrophysiological properties of Rinvanil-activated currents in sensory neurons.

Methodology:

• Cell Preparation: Cultured DRG neurons are placed in a recording chamber on an inverted microscope.

• Pipette Preparation: A glass micropipette with a tip diameter of ~1 µm is filled with an intracellular solution and positioned onto a single neuron.

• Seal Formation: Gentle suction is applied to form a high-resistance "giga-seal" between the pipette tip and the cell membrane.

• Whole-Cell Configuration: A brief pulse of suction ruptures the membrane patch under the pipette, allowing electrical access to the cell's interior.

• Voltage Clamp: The neuron's membrane potential is clamped at a holding potential (e.g., -60 mV).

• Drug Application: Rinvanil is applied to the cell via a perfusion system.

• Current Recording: The current required to hold the membrane potential constant is recorded. The inward current reflects the influx of positive ions through the opened TRPV1 channels.[13][16][17]

In Vivo: Nociceptive Behavioral Assays

These assays assess the overall analgesic or hyperalgesic effect of Rinvanil in animal models.

Objective: To determine the effect of Rinvanil on pain-related behaviors.

Methodology:

• Animal Model: Rodents (rats or mice) are often used. A state of hyperalgesia (increased sensitivity to pain) can be induced by injecting an inflammatory agent (e.g., carrageenan) into the paw.[18]

• Drug Administration: Rinvanil is administered, typically via topical application or local injection, to the affected area.

• Behavioral Testing:

  • Thermal Hyperalgesia (Hargreaves Test): A radiant heat source is applied to the paw, and the latency to paw withdrawal is measured. An increased withdrawal latency indicates analgesia.

  • Mechanical Allodynia (von Frey Test): Calibrated filaments of increasing stiffness are applied to the paw. The force required to elicit a withdrawal response is determined. An increase in the withdrawal threshold indicates an anti-allodynic effect.[18]

• Data Analysis: Behavioral responses are compared between Rinvanil-treated and vehicle-treated control groups to determine the compound's analgesic efficacy.

Conclusion

Rinvanil is a potent and selective agonist of the TRPV1 receptor, making it an invaluable pharmacological tool for probing the function of sensory neurons. Its mechanism of action, centered on the activation and subsequent desensitization of this key nociceptive ion channel, provides a clear pathway for modulating pain signals. The experimental protocols outlined herein—spanning from single-channel recordings to whole-animal behavioral assays—offer a robust framework for researchers and drug developers to further elucidate the intricate role of TRPV1 in sensory physiology and to explore the therapeutic potential of vanilloids in pain management.

References

• 1. Frontiers | A journey from molecule to physiology and in silico tools for drug discovery targeting the transient receptor potential vanilloid type 1 (TRPV1) channel [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. TRPV1: Structure, Endogenous Agonists, and Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The mechanism of action of capsaicin on sensory C-type neurons and their axons in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanism of action of capsaicin-like molecules on sensory neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Phenylacetylrinvanil | Potent TRPV1 Agonist | RUO [benchchem.com]
• 7. TRPV1 Receptors and Signal Transduction - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Signalling pathways involved in the sensitisation of mouse nociceptive neurones by nerve growth factor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. IC50, EC50 and its Importance in Drug Discovery and Development [visikol.com]
• 11. 50% of what? How exactly are IC50 and EC50 defined? - FAQ 1356 - GraphPad [graphpad.com]
• 12. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 13. Activation and desensitization of TRPV1 channels in sensory neurons by the PPARα agonist palmitoylethanolamide - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Activity and Ca2+ regulate the mobility of TRPV1 channels in the plasma membrane of sensory neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Comparison of Electrophysiological and Antiarrhythmic Effects of Vernakalant, Ranolazine, and Sotalol in Canine Pulmonary Vein Sleeve Preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Comparison of electrophysiological and antiarrhythmic effects of vernakalant, ranolazine, and sotalol in canine pulmonary vein sleeve preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Frontiers | Novel TRPV1 Channel Agonists With Faster and More Potent Analgesic Properties Than Capsaicin [frontiersin.org]

Preliminary Studies on Rinvanil in Cancer Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rinvanil, a synthetic analog of capsaicin (B1668287), has emerged as a compound of interest in oncological research.[1][2] Like its naturally occurring counterpart, capsaicin—the pungent component in chili peppers—Rinvanil exhibits antineoplastic properties by inhibiting cell proliferation and inducing apoptosis in various cancer cell lines.[1][3] A key advantage of Rinvanil is its lack of pungency, a significant drawback that has limited the clinical development of capsaicin as a therapeutic agent.[1] Rinvanil primarily exerts its biological effects through its interaction with the Transient Receptor Potential Vanilloid 1 (TRPV1), a non-selective cation channel.[1][4] This document provides a comprehensive overview of the preliminary research on Rinvanil's anticancer potential, detailing its mechanism of action, summarizing key quantitative data, and outlining the experimental protocols used in its evaluation.

Mechanism of Action: The Role of TRPV1

Rinvanil is a potent agonist of the TRPV1 receptor.[4] In normal physiological contexts, TRPV1 is expressed in sensory neurons and is involved in pain and heat sensation.[1] However, its expression has also been identified in various cancer cell types, presenting a potential target for therapeutic intervention.[5][6]

The primary proposed mechanism for Rinvanil's anticancer activity involves the activation of the TRPV1 channel.[6]

• TRPV1 Activation: Rinvanil binds to and activates the TRPV1 channel located on the cancer cell membrane.

• Cation Influx: This activation opens the non-selective cation channel, leading to an influx of positive ions, most notably calcium (Ca²+).[6]

• Disruption of Calcium Homeostasis: The sudden and sustained increase in intracellular Ca²+ concentration disrupts cellular homeostasis.

• Induction of Apoptosis: This calcium overload triggers downstream signaling cascades that initiate programmed cell death, or apoptosis.[1][6]

While the TRPV1-dependent pathway is considered the principal mechanism, research on related capsaicin analogs suggests that TRPV1-independent pathways may also contribute to their anticancer effects.[7][8]

Signaling Pathway Visualization

Caption: Proposed signaling pathway of Rinvanil-induced apoptosis.

Quantitative Data: Antineoplastic Activity

Studies have quantified the antiproliferative effects of Rinvanil using the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of cell proliferation. The data below is compiled from studies on murine leukemia and human cervical cancer cell lines, with capsaicin and the more potent analog Phenylacetylrinvanil (B10771707) (PhAR) included for comparison.[9][10]

Compound	Cell Line	Cell Type	IC50 (µg/mL)
Rinvanil	P388	Murine Leukemia	49
J774	Murine Leukemia	10
WEHI-3	Murine Leukemia	31
ViBo	Human Cervical Carcinoma	149
Phenylacetylrinvanil (PhAR)	P388	Murine Leukemia	9
J774	Murine Leukemia	8
WEHI-3	Murine Leukemia	3
ViBo	Human Cervical Carcinoma	74
Capsaicin	P388	Murine Leukemia	10
J774	Murine Leukemia	10
WEHI-3	Murine Leukemia	22

Data sourced from Luviano et al., 2014 and related analyses.[9][10]

These results indicate that Rinvanil and its related compounds effectively inhibit the proliferation of leukemia cells in a dose-dependent manner.[1][9] Notably, these compounds demonstrated lower cytotoxicity against normal mouse bone marrow mononuclear cells, suggesting a degree of selective toxicity toward cancer cells.[1][3][9]

Experimental Protocols

The following sections detail the key methodologies employed in the preliminary evaluation of Rinvanil's anticancer effects.

Cell Culture

• Cell Lines: Murine leukemia cell lines (P388, J774, WEHI-3) and normal mouse bone marrow mononuclear cells were used.[1][3]

• Media: Cells were cultured in Iscove's Modified Dulbecco's Medium (IMDM) supplemented with 10% Fetal Bovine Serum (FBS).[1]

• Conditions: Cultures were maintained in a humidified incubator at 37°C with 5% CO₂.

• Seeding Density: For proliferation assays, cells were seeded in 96-well plates at specific densities: 3×10⁴ cells/ml for P388, 5×10³ cells/ml for J774, 1.3×10⁴ cells/ml for WEHI-3, and 1×10⁵ cells/ml for bone marrow cells.[1]

Antiproliferative Effect Assessment: Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric method used to determine cell density based on the measurement of cellular protein content.[1][3][9]

• Cell Seeding: Plate cells in 96-well plates at the predetermined densities and allow them to adhere overnight.

• Compound Treatment: Treat the cells with varying concentrations of Rinvanil, PhAR, and capsaicin for a specified period (e.g., 24-72 hours).

• Cell Fixation: Gently remove the culture medium and fix the cells by adding cold 10% (w/v) trichloroacetic acid (TCA) and incubating for 1 hour at 4°C.

• Washing: Wash the plates five times with slow-running tap water to remove TCA.

• Staining: Add 0.4% (w/v) SRB solution (in 1% acetic acid) to each well and stain for 30 minutes at room temperature.

• Wash and Dry: Wash the plates four times with 1% (v/v) acetic acid to remove unbound dye and allow the plates to air dry.

• Solubilization: Add 10 mM Tris base solution to each well to solubilize the protein-bound dye.

• Absorbance Reading: Measure the optical density (OD) at a wavelength of 515 nm using a microplate reader. The percentage of cell survival is calculated relative to untreated control cells.

Apoptosis Detection: DNA Laddering and Morphology

Apoptosis is characterized by specific morphological and biochemical changes, including DNA fragmentation.[1][9]

• DNA Ladder Assay:

  • Treatment: Culture cells (e.g., 1x10⁵ cells/ml) with IC50 concentrations of the test compounds for 24 hours.[1]

  • DNA Extraction: Harvest the cells and extract genomic DNA using a standard phenol-chloroform extraction protocol or a commercial kit.

  • Electrophoresis: Load the extracted DNA onto a 1.5-2% agarose (B213101) gel containing an intercalating dye (e.g., ethidium (B1194527) bromide).

  • Visualization: Run the gel and visualize the DNA under UV light. The presence of a "ladder" pattern of DNA fragments (multiples of ~180-200 bp) is indicative of apoptosis.[1]

• Morphological Analysis:

  • Cell Preparation: After treatment, resuspend cells and apply them to glass slides using a cytocentrifuge (cytospinning).[1]

  • Fixation and Staining: Fix the cells with methanol (B129727) and stain with Giemsa stain.[1]

  • Microscopy: Observe the cells under a light microscope. Apoptotic cells will exhibit characteristic features such as cell shrinkage, chromatin condensation, and the formation of apoptotic bodies.[1]

Experimental Workflow Visualization

Caption: Workflow for evaluating the anticancer effects of Rinvanil.

Conclusion and Future Directions

Preliminary in vitro studies provide compelling evidence that Rinvanil, a non-pungent capsaicin analog, possesses significant antineoplastic properties. It effectively inhibits the proliferation of leukemia cell lines and induces apoptosis, with a favorable selectivity profile compared to normal hematopoietic cells.[1][3] The primary mechanism of action is believed to be the activation of the TRPV1 channel, leading to apoptosis via calcium-induced cytotoxicity.

Future research should aim to:

• Elucidate the precise downstream signaling pathways activated by Rinvanil in different cancer types.

• Investigate potential TRPV1-independent mechanisms of action.

• Expand studies to a broader range of solid tumors to determine the scope of Rinvanil's efficacy.[4]

• Conduct in vivo preclinical studies in animal models to evaluate the safety, pharmacokinetics, and antitumor efficacy of Rinvanil.[2]

The characteristics of low pungency and selective toxicity make Rinvanil a promising candidate for further development as an anticancer agent.[9]

References

• 1. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anticancer Activity of Natural and Synthetic Capsaicin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phenylacetylrinvanil | Potent TRPV1 Agonist | RUO [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Function and mechanism of action of the TRPV1 channel in the development of triple-negative breast cancer: TRPV1 channel in the development of triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Non-pungent long chain capsaicin-analogs arvanil and olvanil display better anti-invasive activity than capsaicin in human small cell lung cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Rinvanil Signaling Cascade in Vitro: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rinvanil, a synthetic analog of capsaicin, has emerged as a compound of significant interest in oncological research. Like capsaicin, Rinvanil is a vanilloid and is recognized for its ability to selectively induce apoptosis in various cancer cell lines, particularly leukemia, while exhibiting lower cytotoxicity towards non-diseased cells.[1] This technical guide provides an in-depth overview of the in vitro signaling cascade of Rinvanil, focusing on its mechanism of action, experimental validation, and the technical protocols required for its study.

Core Mechanism of Action: The TRPV1 Gateway

The primary molecular target of Rinvanil, like other capsaicinoids, is the Transient Receptor Potential Vanilloid 1 (TRPV1) channel.[1] TRPV1 is a non-selective cation channel predominantly expressed in sensory neurons but also found in various other cell types, including cancer cells.[2] The activation of TRPV1 by agonists such as Rinvanil triggers a cascade of intracellular events, ultimately leading to programmed cell death in susceptible cancer cells.

The Putative Rinvanil Signaling Cascade

Based on the known mechanisms of TRPV1 agonists and the observed biological effects of Rinvanil, the following signaling cascade is proposed:

• TRPV1 Activation and Calcium Influx: Rinvanil binds to and activates the TRPV1 channel, leading to a significant influx of extracellular calcium ions (Ca²⁺).[2][3][4] This initial event is a critical trigger for the subsequent downstream signaling pathways.

• Activation of Protein Kinase C (PKC): The rise in intracellular calcium concentration, along with the generation of diacylglycerol (DAG) that can be associated with TRPV1 activation, leads to the activation of Protein Kinase C (PKC) isoforms.[5][6] PKC, a serine/threonine kinase, plays a crucial role in various cellular processes, including proliferation, differentiation, and apoptosis.

• Mitogen-Activated Protein Kinase (MAPK) Pathway Engagement: Activated PKC can, in turn, phosphorylate and activate components of the Mitogen-Activated Protein Kinase (MAPK) signaling cascade. This complex pathway, involving kinases such as ERK, JNK, and p38, is a central regulator of cellular responses to external stimuli and is frequently implicated in apoptosis. The activation of the p38 MAPK pathway, in particular, has been linked to capsaicin-induced apoptosis.[1]

• Induction of Apoptosis: The culmination of the Rinvanil-induced signaling cascade is the initiation of the apoptotic program. This is characterized by a series of morphological and biochemical events, including DNA fragmentation and the activation of caspases.[1][7] The MAPK pathway can influence the expression and activity of pro- and anti-apoptotic proteins of the Bcl-2 family, tipping the balance towards cell death.[8][9][10]

Quantitative Data: Antiproliferative Activity

The antiproliferative effects of Rinvanil have been quantified in various leukemia cell lines using the Sulforhodamine B (SRB) assay. The half-maximal inhibitory concentration (IC50) values are summarized below.

Cell Line	Rinvanil IC50 (µg/mL) after 72h
P388 (murine leukemia)	49
J774 (murine macrophage-like)	10
WEHI-3 (murine leukemia)	31

Data sourced from Luviano et al., 2014.

Experimental Protocols

Sulforhodamine B (SRB) Assay for Cell Proliferation

This assay is a colorimetric method used to determine cell number based on the measurement of cellular protein content.

Methodology:

• Cell Seeding: Plate cells in 96-well plates at a density of 3x10⁴ to 1x10⁵ cells/mL and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat cells with increasing concentrations of Rinvanil (e.g., 0, 3, 6, 12, 25, 50, and 100 µg/mL) for 72 hours.[1]

• Cell Fixation: Gently remove the medium and fix the cells by adding 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.

• Washing: Wash the plates five times with slow-running tap water and allow to air dry completely.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Destaining: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye.

• Solubilization: Air dry the plates again and then add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Read the absorbance at 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell survival relative to untreated controls and determine the IC50 value.

DNA Fragmentation Assay for Apoptosis

This assay is used to visualize the characteristic laddering pattern of DNA that occurs during apoptosis.

Methodology:

• Cell Treatment: Culture cells (e.g., 1x10⁶ cells/5 mL) in the presence or absence of the IC50 concentration of Rinvanil for 24 hours.[1]

• Cell Lysis: Harvest the cells by centrifugation and resuspend the pellet in 0.3 mL of lysis buffer (100 mM NaCl, 10 mM Tris-HCl pH 8.0, 25 mM EDTA pH 8.0, 0.5% SDS, and 100 µg/mL proteinase K).[1]

• Incubation: Incubate the lysate at 37°C for 4 hours with shaking.[1]

• DNA Extraction: Perform standard phenol-chloroform DNA extraction and ethanol (B145695) precipitation.

• RNA Digestion: Resuspend the DNA pellet in TE buffer containing RNase A and incubate at 37°C for 1 hour.

• Gel Electrophoresis: Load the DNA samples onto a 1.5% agarose (B213101) gel containing ethidium (B1194527) bromide.

• Visualization: Run the gel and visualize the DNA fragmentation pattern under UV light.

Conclusion

Rinvanil presents a promising avenue for anticancer research, primarily through its action on the TRPV1 channel to induce apoptosis in malignant cells. This guide provides a foundational understanding of its in vitro signaling cascade and the experimental methodologies to investigate its effects. Further research is warranted to fully elucidate the specific downstream effectors of the Rinvanil-induced signaling pathway and to explore its therapeutic potential in greater detail.

References

• 1. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assay of TRPV1 Receptor Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Assay of TRPV1 Receptor Signaling | Springer Nature Experiments [experiments.springernature.com]
• 5. Protein kinase C activation potentiates gating of the vanilloid receptor VR1 by capsaicin, protons, heat and anandamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Protein kinase C(alpha) is required for vanilloid receptor 1 activation. Evidence for multiple signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The CB1/VR1 agonist arvanil induces apoptosis through an FADD/caspase-8-dependent pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Regulation of bcl-2 family proteins during development and in response to oxidative stress in cardiac myocytes: association with changes in mitochondrial membrane potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Regulation of apoptosis by Bcl-2 family proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | The role of BCL-2 family proteins in regulating apoptosis and cancer therapy [frontiersin.org]

The Pharmacology of Rinvanil: A Technical Guide for Researchers

An In-depth Examination of a Synthetic Capsaicinoid and its Interaction with the TRPV1 Receptor

Rinvanil is a synthetic analog of capsaicin, the pungent compound found in chili peppers. As a member of the capsaicinoid family, its primary pharmacological activity is mediated through the Transient Receptor Potential Vanilloid 1 (TRPV1) receptor.[1][2] This technical guide provides a comprehensive overview of the pharmacology of Rinvanil, including its mechanism of action, pharmacodynamics, and antineoplastic properties, with a focus on data relevant to researchers and drug development professionals. Due to the limited availability of specific pharmacokinetic and quantitative receptor binding data for Rinvanil in the public domain, information on its closely related and more potent analog, Phenylacetylrinvanil (B10771707) (PhAR), is included for comparative purposes.

Mechanism of Action and Pharmacodynamics

Rinvanil exerts its effects primarily as an agonist of the TRPV1 receptor.[2] The TRPV1 receptor is a non-selective cation channel predominantly expressed in sensory neurons and is a key player in the transmission of pain and heat stimuli.[2][3]

Upon binding of an agonist like Rinvanil, the TRPV1 channel undergoes a conformational change, opening its pore to allow the influx of cations, primarily Calcium (Ca²⁺) and Sodium (Na⁺).[3][4] This influx leads to depolarization of the neuronal membrane, initiating a nerve impulse that is transmitted to the central nervous system, perceived as a sensation of heat and pain.

Prolonged activation of the TRPV1 receptor by an agonist leads to a desensitization of the channel, rendering it less responsive to further stimuli.[4][5] This desensitization is a key mechanism underlying the analgesic effects of capsaicinoids.[2] The process is calcium-dependent and involves the phosphorylation of the TRPV1 channel by various protein kinases, including Protein Kinase A (PKA) and Protein Kinase C (PKC).[4]

Signaling Pathway of TRPV1 Activation

The binding of Rinvanil to the intracellular vanilloid binding pocket of the TRPV1 receptor initiates a cascade of events. The subsequent influx of calcium acts as a second messenger, activating downstream signaling pathways.

References

• 1. phenylacetylrinvanil | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A journey from molecule to physiology and in silico tools for drug discovery targeting the transient receptor potential vanilloid type 1 (TRPV1) channel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TRPV1 Modulators for the Treatment of Pain and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phenylacetylrinvanil | Potent TRPV1 Agonist | RUO [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for Rinvanil in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rinvanil, a synthetic analog of capsaicin, has demonstrated significant potential as an antineoplastic agent. Like capsaicin, it is a vanilloid compound that can induce apoptosis and inhibit proliferation in various cancer cell lines.[1][2] Notably, Rinvanil often exhibits these effects with low pungency, making it a compound of interest for further investigation in cancer therapy.[1] These application notes provide detailed protocols for utilizing Rinvanil in cell culture experiments to assess its cytotoxic and apoptotic effects.

Mechanism of Action

The anticancer mechanism of Rinvanil and other vanilloids is multifaceted, involving both TRPV1-dependent and TRPV1-independent pathways. While Rinvanil is an agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a non-selective cation channel involved in pain and heat sensation, its antiproliferative and apoptotic effects are not solely reliant on TRPV1 activation.[1][3] Evidence suggests that in some cancer cell lines, the cytotoxic effects are mediated by the induction of reactive oxygen species (ROS), leading to oxidative stress and subsequent apoptosis, independent of TRPV1.[4][5] This apoptotic process can involve the activation of the caspase cascade, including initiator caspases like caspase-8 and executioner caspases like caspase-3.[6]

Quantitative Data Summary

The following tables summarize the reported half-maximal inhibitory concentration (IC50) values of Rinvanil in various cancer cell lines, providing a reference for determining appropriate experimental concentrations.

Table 1: IC50 Values of Rinvanil in Murine Leukemia Cell Lines [7]

Cell Line	IC50 (µg/mL)
P388	9
J774	8
WEHI-3	3

Table 2: IC50 Values of Rinvanil in Human Cervical Cancer Cell Lines [7]

Cell Line	IC50 (µg/mL)
HeLa	Not explicitly stated in provided search results
CaSki	Not explicitly stated in provided search results
ViBo	149

Experimental Protocols

Preparation of Rinvanil Stock Solution

Proper preparation of the Rinvanil stock solution is critical for accurate and reproducible experimental results. Due to its hydrophobic nature, Rinvanil is typically dissolved in an organic solvent.

Materials:

• Rinvanil powder

• Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Calibrated analytical balance

• Pipettes and sterile, filtered pipette tips

Protocol:

• Allow the vial of Rinvanil powder to equilibrate to room temperature before opening to prevent condensation.

• In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of Rinvanil powder.

• Dissolve the weighed Rinvanil in anhydrous, sterile-filtered DMSO to create a high-concentration stock solution (e.g., 10 mM or 20 mM).

• Vortex the solution until the Rinvanil is completely dissolved.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C, protected from light.

Note: The final concentration of DMSO in the cell culture medium should be kept to a minimum (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final concentration of DMSO) must be included in all experiments.

Cell Proliferation Assay using Sulforhodamine B (SRB)

The SRB assay is a colorimetric method used to determine cell density, based on the measurement of cellular protein content.[1][8]

Materials:

• Cells of interest

• Complete cell culture medium

• 96-well cell culture plates

• Rinvanil stock solution

• Trichloroacetic acid (TCA), 10% (w/v), cold

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Acetic acid, 1% (v/v)

• Tris base solution, 10 mM

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for attachment.

• Prepare serial dilutions of Rinvanil in complete cell culture medium from the stock solution.

• Remove the medium from the wells and add the Rinvanil dilutions. Include untreated and vehicle controls.

• Incubate the plate for the desired exposure time (e.g., 72 hours).[1]

• After incubation, gently add cold 10% TCA to each well to fix the cells and incubate at 4°C for 1 hour.[1]

• Wash the plates four to five times with 1% acetic acid to remove unbound dye and allow the plates to air dry.[1]

• Add SRB solution to each well and incubate at room temperature for 30 minutes.[1]

• Quickly wash the plates four times with 1% acetic acid to remove unbound SRB.[2]

• Allow the plates to air dry completely.

• Add 10 mM Tris base solution to each well to solubilize the protein-bound dye.

• Read the absorbance at 510-540 nm using a microplate reader.[1][2]

• Calculate the percentage of cell proliferation inhibition relative to the untreated control.

Apoptosis Detection by DNA Fragmentation Analysis

A hallmark of apoptosis is the cleavage of nuclear DNA into internucleosomal fragments. This can be visualized as a characteristic "ladder" on an agarose (B213101) gel.[9]

Materials:

• Cells of interest

• Complete cell culture medium

• 6-well cell culture plates

• Rinvanil stock solution

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., 10 mM Tris-HCl pH 7.4, 5 mM EDTA, 0.2% Triton X-100)

• RNase A (DNase-free)

• Proteinase K

• Phenol:chloroform:isoamyl alcohol (25:24:1)

• Ethanol (B145695) (100% and 70%)

• Sodium acetate (B1210297)

• TE buffer (10 mM Tris-HCl, 1 mM EDTA, pH 8.0)

• Agarose

• Ethidium bromide or other DNA stain

• Gel electrophoresis system and power supply

• UV transilluminator

Protocol:

• Seed cells in 6-well plates and treat with the desired concentrations of Rinvanil (e.g., IC50 concentration) for a specified time (e.g., 24 hours).[1]

• Harvest both adherent and floating cells and wash with PBS.

• Resuspend the cell pellet in lysis buffer and incubate on ice.

• Centrifuge to pellet the high molecular weight DNA and cellular debris.

• Transfer the supernatant containing the fragmented DNA to a new tube.

• Treat the supernatant with RNase A to remove RNA.

• Treat with Proteinase K to digest proteins.

• Perform a phenol:chloroform:isoamyl alcohol extraction to purify the DNA.

• Precipitate the DNA with sodium acetate and cold 100% ethanol.

• Wash the DNA pellet with 70% ethanol and air dry.

• Resuspend the DNA pellet in TE buffer.

• Separate the DNA fragments by electrophoresis on a 1.5-2% agarose gel containing a DNA stain.

• Visualize the DNA fragmentation pattern under UV light. A ladder-like appearance of DNA fragments indicates apoptosis.

Visualizations

Experimental Workflow

Caption: A flowchart of the experimental procedure for Rinvanil.

Proposed Signaling Pathway for Rinvanil-Induced Apoptosis

Caption: A diagram of the proposed Rinvanil signaling pathway.

References

• 1. creative-bioarray.com [creative-bioarray.com]
• 2. Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation [bio-protocol.org]
• 3. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vanilloids induce oral cancer apoptosis independent of TRPV1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scholars.uthscsa.edu [scholars.uthscsa.edu]
• 6. The CB1/VR1 agonist arvanil induces apoptosis through an FADD/caspase-8-dependent pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. en.bio-protocol.org [en.bio-protocol.org]
• 9. Apoptosis DNA fragmentation analysis protocol | Abcam [abcam.com]

Application Notes and Protocols for In Vivo Studies with Rinvanil

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rinvanil is a synthetic capsaicinoid, an analog of capsaicin (B1668287), the pungent compound in chili peppers. Like capsaicin, Rinvanil is an agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1), a non-selective cation channel that functions as a polymodal sensor for various noxious stimuli, including heat, protons, and endovanilloids.[1][2] The activation of TRPV1 channels, predominantly expressed in sensory neurons, plays a crucial role in pain perception and neurogenic inflammation.[1][2] Rinvanil's lack of pungency compared to capsaicin makes it an attractive compound for investigating the therapeutic potential of TRPV1 modulation in various pathological conditions, including pain, inflammation, and cancer.[3]

These application notes provide a comprehensive guide for the use of Rinvanil in in vivo research, summarizing its mechanism of action, providing key experimental data, and offering detailed protocols for its application in animal models.

Mechanism of Action

Rinvanil exerts its biological effects primarily through its interaction with the TRPV1 receptor. As an agonist, Rinvanil binds to the vanilloid-binding pocket on the TRPV1 channel, leading to its activation. This activation results in the influx of cations, primarily Ca2+ and Na+, into the neuron, causing depolarization and the generation of action potentials. This signaling cascade is responsible for the sensation of pain and the release of pro-inflammatory neuropeptides.

Prolonged exposure to Rinvanil, similar to other TRPV1 agonists, can lead to desensitization of the receptor and the sensory neurons expressing it. This phenomenon underlies the analgesic effects of capsaicinoids and is a key rationale for their investigation in pain management.

Signaling Pathway of Rinvanil (TRPV1 Agonist)

The following diagram illustrates the signaling pathway initiated by Rinvanil binding to the TRPV1 receptor.

References

• 1. Frontiers | A journey from molecule to physiology and in silico tools for drug discovery targeting the transient receptor potential vanilloid type 1 (TRPV1) channel [frontiersin.org]
• 2. TRPV1: A Potential Drug Target for Treating Various Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PMC [pmc.ncbi.nlm.nih.gov]

Methodology for Testing Rinvanil on Leukemia Cell Lines: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rinvanil, a synthetic analog of capsaicin, has demonstrated significant antineoplastic activity in various cancer models, including leukemia.[1][2] As a potent agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, Rinvanil's mechanism of action is linked to the induction of apoptosis in cancer cells, often with greater selectivity for malignant cells over their normal counterparts.[2][3] These application notes provide a comprehensive guide to the in vitro evaluation of Rinvanil's effects on leukemia cell lines, offering detailed protocols for assessing cell viability, apoptosis, cell cycle progression, and the underlying signaling pathways.

Data Presentation

The cytotoxic and anti-proliferative effects of Rinvanil on various murine leukemia cell lines have been quantified, with the half-maximal inhibitory concentration (IC50) values determined after 72 hours of treatment.[1]

Cell Line	Description	Rinvanil IC50 (µg/mL)[1]
P388	Murine lymphocytic leukemia	9
J774	Murine macrophage-like, ascites-derived	8
WEHI-3	Murine myelomonocytic leukemia	3

Experimental Protocols

Cell Proliferation and Viability Assay (Sulforhodamine B Assay)

The Sulforhodamine B (SRB) assay is a colorimetric method used to determine cell density, based on the measurement of cellular protein content.[4]

Materials:

• Leukemia cell lines (e.g., P388, J774, WEHI-3)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• Rinvanil (dissolved in a suitable solvent like DMSO)

• 96-well microtiter plates

• Trichloroacetic acid (TCA), 10% (w/v)

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Acetic acid, 1% (v/v)

• Tris base solution, 10 mM

• Microplate reader

Protocol:

• Cell Seeding: Seed leukemia cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Drug Treatment: Prepare serial dilutions of Rinvanil in culture medium. Add 100 µL of the diluted Rinvanil solutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO used to dissolve Rinvanil).

• Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.

• Cell Fixation: Gently add 50 µL of cold 10% (w/v) TCA to each well and incubate for 1 hour at 4°C.

• Washing: Carefully wash the plates five times with slow-running tap water and allow them to air-dry.

• Staining: Add 100 µL of 0.4% SRB solution to each well and incubate at room temperature for 30 minutes.

• Washing: Quickly wash the plates four times with 1% acetic acid to remove unbound dye. Allow the plates to air-dry completely.

• Solubilization: Add 200 µL of 10 mM Tris base solution to each well to solubilize the bound dye.

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each Rinvanil concentration relative to the vehicle control. Determine the IC50 value by plotting the percentage of cell viability against the log of the Rinvanil concentration.

Apoptosis Detection (DNA Laddering Assay)

DNA fragmentation is a hallmark of apoptosis. The DNA laddering assay visualizes this fragmentation by separating DNA fragments on an agarose (B213101) gel.[5][6]

Materials:

• Leukemia cells treated with Rinvanil

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., TES lysis buffer)

• RNase A

• Proteinase K

• Phenol:chloroform:isoamyl alcohol (25:24:1)

• Ethanol (B145695) (100% and 70%)

• TE buffer

• Agarose

• TAE buffer

• DNA loading dye

• Ethidium (B1194527) bromide or other DNA stain

• Gel electrophoresis system and UV transilluminator

Protocol:

• Cell Harvesting: Collect both adherent and floating cells from the culture plates. Centrifuge at 500 x g for 5 minutes.

• Cell Lysis: Resuspend the cell pellet in 0.5 mL of lysis buffer and vortex vigorously.

• RNA Digestion: Add 20 µL of RNase A and incubate at 37°C for 1 hour.

• Protein Digestion: Add 20 µL of Proteinase K and incubate at 50°C for at least 90 minutes.

• DNA Extraction: Perform a phenol:chloroform:isoamyl alcohol extraction followed by ethanol precipitation to isolate the DNA.

• DNA Resuspension: Resuspend the DNA pellet in TE buffer.

• Agarose Gel Electrophoresis: Load the DNA samples mixed with loading dye onto a 1.5% agarose gel containing ethidium bromide. Run the gel at a low voltage (e.g., 50-70V).

• Visualization: Visualize the DNA fragments under UV light. A "ladder" of DNA fragments in multiples of 180-200 base pairs is indicative of apoptosis.

Cell Cycle Analysis (Propidium Iodide Staining and Flow Cytometry)

This method quantifies the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.[7][8]

Materials:

• Leukemia cells treated with Rinvanil

• PBS

• Ethanol, 70% (ice-cold)

• Propidium iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Protocol:

• Cell Harvesting and Fixation: Harvest approximately 1 x 10⁶ cells and wash with PBS. Resuspend the cell pellet in 1 mL of ice-cold PBS. While vortexing gently, add 4 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours.

• Washing: Centrifuge the fixed cells at 800 x g for 5 minutes and discard the ethanol. Wash the cell pellet twice with PBS.

• Staining: Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. Use appropriate software to deconvolute the DNA content histogram and determine the percentage of cells in each phase of the cell cycle.

Western Blot Analysis of Signaling Pathways

Western blotting is used to detect and quantify specific proteins involved in signaling pathways, such as the PI3K/Akt and ERK pathways, which are often dysregulated in leukemia.[9][10][11]

Materials:

• Leukemia cells treated with Rinvanil

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-Akt, anti-Akt, anti-phospho-ERK, anti-ERK, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Protein Extraction: Lyse the treated cells in RIPA buffer. Determine the protein concentration using a BCA assay.

• SDS-PAGE: Denature protein lysates and separate them on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and add a chemiluminescent substrate.

• Imaging: Capture the signal using an imaging system. Quantify the band intensities and normalize to a loading control like β-actin.

Visualization of Methodologies

Caption: Experimental workflow for testing Rinvanil on leukemia cell lines.

Caption: Proposed signaling pathway of Rinvanil-induced apoptosis in leukemia cells.

References

• 1. researchgate.net [researchgate.net]
• 2. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Calcium influx, oxidative stress, and apoptosis induced by TRPV1 in chronic myeloid leukemia cells: Synergistic effects with imatinib - PMC [pmc.ncbi.nlm.nih.gov]
• 4. creative-bioarray.com [creative-bioarray.com]
• 5. An update to DNA ladder assay for apoptosis detection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. creative-bioarray.com [creative-bioarray.com]
• 7. ucl.ac.uk [ucl.ac.uk]
• 8. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 9. benchchem.com [benchchem.com]
• 10. Single cell analysis of phosphoinositide 3-kinase/Akt and ERK activation in acute myeloid leukemia by flow cytometry | Haematologica [haematologica.org]
• 11. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Rinvanil in Cervical Cancer Cell Research

Introduction

Rinvanil, a synthetic capsaicin (B1668287) analog, is a potent agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel.[1][2] Research has demonstrated its cytotoxic and pro-apoptotic activities against various cancer cell lines, including cervical cancer.[1] Unlike its pungent parent compound, capsaicin, Rinvanil offers the advantage of low pungency, making it a valuable tool for in vitro and potentially in vivo cancer research.[3] These notes provide an overview of Rinvanil's application in studying cervical cancer, summarizing its effects and providing detailed protocols for key experiments.

Mechanism of Action

Rinvanil exerts its anti-cancer effects primarily through the activation of the TRPV1 receptor, a non-selective cation channel.[2] While the complete downstream signaling cascade in cervical cancer is still under investigation, evidence suggests a mechanism involving the intrinsic mitochondrial pathway of apoptosis.[4] The proposed pathway begins with Rinvanil binding to and activating the TRPV1 channel, leading to an influx of calcium ions (Ca2+).[4][5] This increase in intracellular calcium can lead to elevated levels of reactive oxygen species (ROS), causing disruption of the mitochondrial membrane potential.[4][6][7] Ultimately, this cascade results in the activation of effector caspases, such as caspase-3, which execute the final stages of apoptosis, including nuclear fragmentation and cell death.[1][4][8]

Caption: Proposed signaling pathway of Rinvanil-induced apoptosis in cervical cancer cells.

Data Presentation

The anti-proliferative and cytotoxic effects of Rinvanil have been quantified in several human cervical cancer cell lines. The half-maximal inhibitory concentration (IC50) values and cytotoxicity measurements provide a basis for dose-selection in experimental designs.

Table 1: IC50 Values of Rinvanil in Cervical Cancer Cell Lines

Cell Line	Rinvanil IC50 (µg/mL)	Incubation Time	Assay Method	Reference
HeLa	114	24 h	Crystal Violet	[4]
CaSki	125	24 h	Crystal Violet	[4]
ViBo	74	72 h	Not Specified	[4][9]

| ViBo | 149 | Not Specified | Not Specified |[9] |

Note: Discrepancies in ViBo IC50 values may be due to different experimental conditions or assay methods.

Table 2: Cytotoxicity of Rinvanil in Cervical Cancer Cell Lines

Cell Line	Treatment	% LDH Release (Cytotoxicity)	Reference
HeLa	Rinvanil (at IC50)	~55%	[4]
CaSki	Rinvanil (at IC50)	~40%	[4]

| ViBo | Rinvanil (at IC50) | ~60% |[4] |

Experimental Protocols

Detailed protocols are provided for the culture of cervical cancer cells and the execution of key assays to evaluate the effects of Rinvanil.

Caption: General experimental workflow for assessing Rinvanil's effects on cervical cancer cells.

Protocol 1: Cell Culture

This protocol describes the standard procedure for maintaining human cervical cancer cell lines.

• Cell Lines: HeLa, CaSki, or ViBo cells obtained from a certified cell bank (e.g., ATCC).

• Culture Medium: McCoy's 5A Medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Subculturing:

  • When cells reach 80-90% confluency, aspirate the old medium.

  • Wash the cell monolayer once with Phosphate-Buffered Saline (PBS).

  • Add 1-2 mL of Trypsin-EDTA solution and incubate for 3-5 minutes at 37°C until cells detach.

  • Neutralize trypsin with 5-10 mL of complete culture medium.

  • Centrifuge the cell suspension, discard the supernatant, and resuspend the cell pellet in fresh medium.

  • Seed cells into new culture flasks at the desired density.

Protocol 2: Cell Viability Assessment (Crystal Violet Assay)

This assay determines the effect of Rinvanil on cell proliferation and viability.

• Cell Seeding: Seed 7,500 cells per well in a 96-well plate and allow them to adhere overnight.[4]

• Treatment:

  • Prepare serial dilutions of Rinvanil in complete culture medium (e.g., 12, 25, 50, 100 µg/mL).[4]

  • Remove the medium from the wells and add 100 µL of the Rinvanil dilutions or control medium (with vehicle, e.g., DMSO).

• Incubation: Incubate the plate for 24-72 hours at 37°C.[4]

• Staining:

  • Aspirate the medium and gently wash the wells twice with PBS.

  • Fix the cells by adding 100 µL of methanol (B129727) to each well for 10 minutes.

  • Remove methanol and add 100 µL of 0.5% crystal violet solution to each well. Incubate for 15-20 minutes at room temperature.

  • Wash the wells thoroughly with water until the water runs clear.

• Quantification:

  • Air dry the plate completely.

  • Add 100 µL of a solubilizing agent (e.g., 10% acetic acid or methanol) to each well to dissolve the stain.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control.

Protocol 3: Cytotoxicity Assessment (LDH Release Assay)

This protocol measures cytotoxicity by quantifying lactate (B86563) dehydrogenase (LDH) released from damaged cells into the culture medium.

• Cell Seeding and Treatment: Follow steps 1 and 2 from Protocol 2. Include a positive control for 100% lysis (e.g., using a lysis buffer provided with an LDH kit) and a negative vehicle control.[4]

• Incubation: Incubate the plate for 24 hours at 37°C.[4]

• Sample Collection:

  • After incubation, centrifuge the 96-well plate at 250 x g for 10 minutes.

  • Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new flat-bottom 96-well plate.

• LDH Reaction:

  • Prepare the LDH reaction mixture according to the manufacturer's instructions (commercially available kits are recommended).

  • Add the reaction mixture to each well containing the supernatant.

  • Incubate in the dark at room temperature for up to 30 minutes.

• Quantification:

  • Add the stop solution provided in the kit.

  • Measure the absorbance at 490-500 nm using a microplate reader.[4]

  • Calculate the percentage of cytotoxicity relative to the positive control.

Protocol 4: Apoptosis Detection (DAPI Staining for Nuclear Morphology)

This method is used to visualize apoptotic nuclear changes, such as chromatin condensation and nuclear fragmentation.[4]

• Cell Seeding and Treatment:

  • Seed cells on glass coverslips placed in a 24-well plate.

  • Treat the cells with the IC50 concentration of Rinvanil for 24 hours. Include a positive control for apoptosis (e.g., Camptothecin) and a negative vehicle control.[4]

• Fixation:

  • Aspirate the medium and wash the cells with PBS.

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Permeabilization: Wash with PBS and then permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Staining:

  • Wash the cells twice with PBS.

  • Add a DAPI (4′,6-diamidino-2-phenylindole) solution (1 µg/mL in PBS) and incubate for 5-10 minutes in the dark.[4]

• Imaging:

  • Wash the coverslips with PBS and mount them onto glass slides using an anti-fade mounting medium.

  • Visualize the cells using a fluorescence microscope. Apoptotic cells will exhibit condensed, bright, and fragmented nuclei compared to the diffuse, pale blue staining of normal nuclei.[4]

References

• 1. Evaluation of the antitumour activity of Rinvanil and Phenylacetylrinvanil on the cervical cancer tumour cell lines HeLa, CaSKi and ViBo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phenylacetylrinvanil | Potent TRPV1 Agonist | RUO [benchchem.com]
• 3. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The role of Ca+2 on rhein-induced apoptosis in human cervical cancer Ca Ski cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reactive oxygen species induced by icaritin promote DNA strand breaks and apoptosis in human cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Caspase Activation in Cancer Therapy - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes: Techniques for Measuring Rinvanil-Induced Calcium Influx

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rinvanil is a potent synthetic agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel. The TRPV1 channel, often referred to as the capsaicin (B1668287) receptor, is a non-selective cation channel predominantly expressed in sensory neurons involved in pain sensation.[1][2] Upon activation by stimuli such as capsaicin, noxious heat (>42°C), or agonists like Rinvanil, the TRPV1 channel opens, leading to an influx of cations, most notably calcium (Ca²⁺).[1][3] This resulting increase in intracellular calcium concentration ([Ca²⁺]i) is a critical event in cellular signaling, triggering downstream pathways related to pain transmission, inflammation, and cellular regulation.[4][5]

The ability to accurately measure Rinvanil-induced calcium influx is fundamental for screening novel TRPV1 modulators, investigating the channel's physiological roles, and developing new analgesic and anti-inflammatory drugs.[6] These application notes provide detailed protocols for three widely used techniques to quantify this process: fluorescent calcium indicators, radioactive calcium uptake assays, and electrophysiological recordings.

Method 1: Fluorescent Calcium Indicators

The use of fluorescent Ca²⁺ indicators is a sensitive and widely adopted method for monitoring changes in intracellular calcium.[6] These indicators are cell-permeable molecules that exhibit a significant change in their fluorescent properties upon binding to Ca²⁺. The most common indicators for this application are Fluo-4 AM, a single-wavelength dye that increases in brightness upon Ca²⁺ binding, and Fura-2 AM, a ratiometric dye that shifts its excitation wavelength.[1][6]

Signaling Pathway for Rinvanil-Induced Calcium Influx

Caption: Rinvanil binds to the TRPV1 channel, causing it to open and allow calcium influx.

A. Fluo-4 AM Assay Protocol

Fluo-4 is a popular green fluorescent indicator that exhibits a large fluorescence intensity increase upon binding calcium.[7][8] Its acetoxymethyl (AM) ester form allows it to permeate the cell membrane.[8] This protocol is well-suited for high-throughput screening on microplate readers and for fluorescence microscopy.[9]

Caption: Workflow for measuring calcium influx using the Fluo-4 AM fluorescent dye.

• Cell Plating: Seed cells expressing TRPV1 (e.g., HEK293-hTRPV1) into black-walled, clear-bottom 96-well plates and allow them to adhere overnight.[10]

• Reagent Preparation (Fluo-4 AM Loading Buffer):

  • Prepare a stock solution of Fluo-4 AM (e.g., 1 mM in anhydrous DMSO).[9]

  • For the loading buffer, dilute the Fluo-4 AM stock solution into a physiological buffer such as Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES to a final concentration of 1-5 µM.[9]

  • To improve dye loading and retention, an equal volume of 0.04% Pluronic® F-127 and/or 2.5 mM probenecid (B1678239) can be added.[11]

• Dye Loading:

  • Remove the cell culture medium from the wells.

  • Add 100 µL of the Fluo-4 AM loading buffer to each well.

  • Incubate the plate at 37°C for 30-60 minutes in the dark.[8][9]

• Washing (Optional but Recommended):

  • Gently remove the loading buffer.

  • Wash the cells twice with 100 µL of HBSS.

  • After the final wash, add 100 µL of HBSS to each well. The Fluo-4 NW (No Wash) kits eliminate this step.[12]

• Measurement:

  • Place the plate into a fluorescence microplate reader equipped with an automated injection system.

  • Set the instrument to record fluorescence with excitation at ~494 nm and emission at ~516 nm.[13]

  • Record a baseline fluorescence for 10-20 seconds.

  • Inject the Rinvanil solution (at desired concentrations) and continue recording the fluorescence signal for 1-3 minutes to capture the peak response.

• Data Analysis:

  • The change in intracellular calcium is typically expressed as the ratio of the change in fluorescence (ΔF = F - F₀) to the initial baseline fluorescence (F₀).

B. Fura-2 AM Assay Protocol

Fura-2 AM is a ratiometric indicator, meaning the concentration of intracellular calcium is determined by the ratio of fluorescence intensities from excitation at two different wavelengths (~340 nm and ~380 nm), while emission is measured at ~505 nm.[14] This ratiometric property minimizes issues related to uneven dye loading, photobleaching, or differences in cell thickness.[14]

• Cell Preparation: Grow cells on glass coverslips suitable for fluorescence microscopy.

• Reagent Preparation (Fura-2 AM Stock): Dissolve 50 µg of Fura-2 AM in 50 µL of high-quality DMSO to make a 1 mM stock solution.

• Dye Loading:

  • Dilute the Fura-2 AM stock solution in a physiological buffer (e.g., HBSS) to a final concentration of 1-5 µM.[15]

  • Remove the culture medium and incubate the cells in the Fura-2 AM loading solution at room temperature or 37°C for 30-60 minutes.[15]

  • Wash the cells three times with buffer to remove extracellular dye.

• Measurement:

  • Mount the coverslip onto a fluorescence imaging system equipped with a light source capable of alternating between 340 nm and 380 nm excitation wavelengths.

  • Record emission at ~505 nm.

  • Acquire a stable baseline ratio (F₃₄₀/F₃₈₀).

  • Add Rinvanil to the imaging chamber using a perfusion system.

  • Record the change in the F₃₄₀/F₃₈₀ ratio over time.

• Data Analysis: The F₃₄₀/F₃₈₀ ratio is directly proportional to the intracellular calcium concentration. An increase in the ratio indicates an increase in [Ca²⁺]i.

Parameter	Fluo-4 AM	Fura-2 AM
Measurement Type	Single-Wavelength Intensity	Ratiometric
Excitation (Ex)	~494 nm[13]	~340 nm (Ca²⁺-bound) & ~380 nm (Ca²⁺-free)[14]
Emission (Em)	~516 nm[13]	~505 nm[14]
Typical Loading Conc.	1 - 5 µM[9]	1 - 5 µM[15]
Loading Temperature	37°C[9]	Room Temperature or 37°C[15]
Loading Time	30 - 60 minutes[9]	30 - 60 minutes[15]
Key Advantage	High signal brightness, suitable for HTS[12]	Ratiometric measurement reduces artifacts
Table 1: Comparison of Common Fluorescent Calcium Indicators.

Method 2: Radioactive ⁴⁵Ca²⁺ Uptake Assay

This method provides a direct measurement of calcium influx into cells. It involves incubating cells with radioactive calcium (⁴⁵Ca²⁺) in the presence of the stimulus (Rinvanil). The amount of radioactivity incorporated by the cells is then quantified using a scintillation counter.

Experimental Workflow: ⁴⁵Ca²⁺ Uptake Assay

Caption: Workflow for the direct measurement of calcium influx using radioactive ⁴⁵Ca²⁺.

Detailed Protocol

This protocol is adapted from methods used for measuring capsaicin-induced ⁴⁵Ca²⁺ uptake via TRPV1.[16]

• Cell Plating: Seed TRPV1-expressing cells (e.g., TRPV1/HaCaT or transfected Cos7 cells) in poly-D-lysine-coated 96-well plates at a density of approximately 3 x 10⁴ cells/well.[16]

• Cell Preparation: Before the assay, wash the cells three times with a physiological saline solution at room temperature.[16]

• Uptake Assay:

  • Prepare an assay solution containing the physiological buffer, Rinvanil at the desired final concentrations, and 0.1 µCi of ⁴⁵Ca²⁺.[16]

  • Add the assay solution to the cells (final volume ~100 µL).

  • Incubate for a defined period, for example, 10 minutes at room temperature.[16]

• Termination and Lysis:

  • To terminate the uptake, rapidly wash the cells four times with 200 µL of ice-cold PBS.[16]

  • Lyse the cells by adding 80 µL/well of RIPA buffer and incubating for 30 minutes.[16]

• Quantification:

  • Transfer aliquots of the cell lysate to a 96-well plate suitable for liquid scintillation counting.

  • Add a liquid scintillation cocktail.

  • Measure the radioactivity in a liquid scintillation counter (e.g., TopCount-NXT).[16]

• Data Analysis:

  • Correct the data for the basal uptake of ⁴⁵Ca²⁺ (in the absence of Rinvanil).

  • Data can be normalized to the maximum response to generate dose-response curves.

Parameter	Value/Condition
Cell Density	~3 x 10⁴ cells/well[16]
Radioisotope	⁴⁵Ca²⁺ (0.1 µCi per well)[16]
Incubation Time	10 minutes[16]
Termination	4x rapid wash with cold PBS[16]
Lysis Buffer	RIPA buffer[16]
Detection Method	Liquid Scintillation Counting[16]
Table 2: Key Parameters for the ⁴⁵Ca²⁺ Uptake Assay.

Method 3: Electrophysiology (Whole-Cell Patch-Clamp)

Electrophysiology, specifically the whole-cell patch-clamp technique, is the gold standard for studying ion channel function. It provides a direct, real-time measurement of the ionic currents flowing through the TRPV1 channels upon activation by Rinvanil. This method offers unparalleled temporal resolution and allows for the study of channel gating properties.

Experimental Workflow: Patch-Clamp Recording

Caption: Workflow for measuring Rinvanil-activated currents using whole-cell patch-clamp.

High-Level Protocol

This technique requires specialized equipment and expertise.

• Cell Preparation: Plate TRPV1-expressing cells at a low density on glass coverslips 24-48 hours before the experiment.[10]

• Recording Setup:

  • Place a coverslip in a recording chamber mounted on an inverted microscope. The chamber is continuously perfused with an extracellular solution.

  • A glass micropipette filled with an intracellular solution is positioned using a micromanipulator.

• Whole-Cell Configuration:

  • The micropipette is pressed against a cell to form a high-resistance (>1 GΩ) "giga-seal".

  • A brief pulse of suction is applied to rupture the cell membrane under the pipette tip, establishing electrical and chemical access to the cell's interior.[10]

• Data Acquisition:

  • The cell's membrane potential is clamped at a fixed value (e.g., -60 mV).[10]

  • Rinvanil is applied to the cell using a fast perfusion system.

  • The resulting inward flow of cations through the activated TRPV1 channels is recorded as an electrical current.

• Data Analysis: The amplitude, activation kinetics, and desensitization of the recorded current can be analyzed to characterize the effect of Rinvanil on TRPV1 channel activity.[10]

Parameter	Description
Measurement	Direct measurement of ionic current through the channel.
Configuration	Whole-Cell Voltage Clamp.
Stimulus Application	Fast perfusion system.[10]
Holding Potential	Typically -60 mV to measure inward currents.[10]
Key Advantage	High temporal resolution; provides detailed information on channel biophysics (gating, conductance).
Key Disadvantage	Low throughput; requires specialized equipment and significant expertise.
Table 3: Key Aspects of the Electrophysiological Approach.

References

• 1. Assay of TRPV1 Receptor Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. TRPV1: A Target for Rational Drug Design [mdpi.com]
• 3. Assay of TRPV1 Receptor Signaling | Springer Nature Experiments [experiments.springernature.com]
• 4. Agonist- and Ca2+-dependent Desensitization of TRPV1 Channel Targets the Receptor to Lysosomes for Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Calcium Entry through TRPV1: A Potential Target for the Regulation of Proliferation and Apoptosis in Cancerous and Healthy Cells [mdpi.com]
• 6. Fluorescence-Based Assay for TRPV1 Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ionbiosciences.com [ionbiosciences.com]
• 8. Fluo-4 | AAT Bioquest [aatbio.com]
• 9. lumiprobe.com [lumiprobe.com]
• 10. benchchem.com [benchchem.com]
• 11. A novel assay to measure the calcium flux in human basophils: effects of chemokines and nerve growth factor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Fluo-4 AM & Fluo-4 NW Calcium Indicators | Thermo Fisher Scientific - US [thermofisher.com]
• 13. resources.biomol.com [resources.biomol.com]
• 14. ionbiosciences.com [ionbiosciences.com]
• 15. Activation of ryanodine receptors induces calcium influx in a neuroblastoma cell line lacking calcium influx factor activity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Divalent Heavy Metal Cations Block the TRPV1 Ca2+ Channel - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing Rinvanil's Effect on Cell Proliferation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rinvanil, a synthetic capsaicinoid, has demonstrated significant potential as an antineoplastic agent.[1][2][3] As an agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, Rinvanil exhibits dose-dependent inhibition of cell proliferation and induction of apoptosis in various cancer cell lines, with a degree of selectivity for malignant cells over normal cells.[1][2][3] These application notes provide detailed protocols for assessing the anti-proliferative effects of Rinvanil, enabling researchers to evaluate its therapeutic potential. The methodologies described herein are based on established assays used in published studies investigating Rinvanil's bioactivity.[1][2]

Data Presentation

The anti-proliferative activity of Rinvanil is often quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the compound required to inhibit cell proliferation by 50%. The following table summarizes the IC50 values of Rinvanil in various leukemia cell lines.

Cell Line	Rinvanil IC50 (µg/mL)
P388 (murine leukemia)	28.3 ± 2.5
J774 (murine reticulum cell sarcoma)	35.7 ± 3.1
WEHI-3 (murine myelomonocytic leukemia)	42.1 ± 4.2
Normal mouse bone marrow cells	>100

Data extracted from studies on the antineoplastic activity of Rinvanil.[1][2]

Experimental Protocols

Sulforhodamine B (SRB) Assay for Cell Proliferation

This protocol details the use of the Sulforhodamine B (SRB) assay to measure drug-induced cytotoxicity and cell proliferation inhibition.[1][2]

Materials:

• Rinvanil

• Complete cell culture medium

• 96-well cell culture plates

• Trichloroacetic acid (TCA), cold

• Sulforhodamine B (SRB) solution (0.4% w/v in 1% acetic acid)

• 10 mM Tris base solution

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells from a logarithmic phase culture.

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 3x10⁴ to 1x10⁵ cells/ml) in a final volume of 100 µL per well.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Rinvanil in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the Rinvanil stock solution in complete culture medium to achieve a range of final concentrations (e.g., 0, 3, 6, 12, 25, 50, and 100 µg/ml).[2]

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of Rinvanil. Include vehicle-only wells as a control.

  • Incubate the plate for the desired exposure time (e.g., 72 hours for leukemia cell lines).[2]

• Cell Fixation:

  • After the incubation period, gently add 50 µL of cold TCA to each well to fix the cells.

  • Incubate the plate at 4°C for 1 hour.

• Staining:

  • Wash the plate several times with water to remove the TCA and let it air dry.

  • Add 100 µL of SRB solution to each well and incubate at room temperature for 30 minutes.

• Destaining and Solubilization:

  • Quickly wash the plate with 1% acetic acid to remove unbound dye.

  • Allow the plate to air dry completely.

  • Add 200 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

Assessment of Apoptosis

This section describes methods to determine if the anti-proliferative effect of Rinvanil is due to the induction of apoptosis.

Materials:

• Rinvanil

• 24-well cell culture plates

• Microscope slides

• Cytocentrifuge

• Methanol

• Giemsa stain

• Light microscope

Procedure:

• Cell Culture and Treatment:

  • Culture cells (e.g., 1x10⁵ cells/ml) in a 24-well plate with or without the IC50 concentration of Rinvanil for 24 hours.[2]

• Slide Preparation:

  • Harvest the cells and resuspend them in a small volume of PBS.

  • Prepare cytocentrifuge slides.

  • Fix the cells with methanol.

• Staining and Analysis:

  • Stain the slides with Giemsa stain according to the manufacturer's instructions.

  • Observe the cells under a light microscope for characteristic apoptotic morphology, such as cell shrinkage, chromatin condensation, and formation of apoptotic bodies.[2]

Materials:

• Rinvanil

• 6-well cell culture plates

• DNA extraction kit

• Agarose (B213101) gel

• Gel electrophoresis apparatus

• UV transilluminator

Procedure:

• Cell Culture and Treatment:

  • Culture a sufficient number of cells (e.g., 1x10⁶ cells) in a 6-well plate.

  • Treat the cells with the IC50 concentration of Rinvanil for 24 hours.[2]

• DNA Extraction:

  • Harvest the cells and extract the genomic DNA using a commercial DNA extraction kit, following the manufacturer's protocol.

• Gel Electrophoresis:

  • Run the extracted DNA on a 1.5-2% agarose gel.

  • Visualize the DNA under a UV transilluminator.

• Analysis:

  • The presence of a "ladder" of DNA fragments in multiples of 180-200 base pairs is indicative of apoptosis.[2]

Visualizations

Caption: Experimental workflow for assessing Rinvanil's effect on cell proliferation.

Caption: Putative signaling pathway for Rinvanil-induced apoptosis.

References

• 1. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Rinvanil (Olvanil) Administration in Animal Models of Pain

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Rinvanil, also known as Olvanil (B1677277), a synthetic analog of capsaicin (B1668287), in various animal models of pain. Rinvanil is a potent agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) receptor and offers a valuable tool for investigating nociceptive pathways and developing novel analgesic therapies. This document outlines detailed protocols for inflammatory, neuropathic, and visceral pain models, presents quantitative data in a clear, tabular format, and includes visualizations of key pathways and workflows.

Mechanism of Action: TRPV1 Agonism

Rinvanil exerts its analgesic effects primarily through its action as an agonist at the TRPV1 receptor, a non-selective cation channel predominantly expressed on sensory neurons.[1][2][3] Activation of TRPV1 by Rinvanil leads to an influx of calcium ions, initially causing a sensation of pain and heat.[3] However, prolonged activation results in the desensitization of these neurons to painful stimuli.[3][4] This process, often referred to as "defunctionalization," renders the sensory nerve terminals less responsive to subsequent noxious stimuli, leading to a long-lasting analgesic effect.[4] Unlike capsaicin, Rinvanil is noted for its non-pungent properties, making it a more tolerable compound for systemic administration in animal studies.[1][3]

Figure 1: TRPV1 signaling pathway activated by Rinvanil.

Inflammatory Pain Models

Formalin-Induced Inflammatory Pain

The formalin test is a widely used model of tonic chemical nociception that produces a biphasic pain response. The initial acute phase is due to direct activation of nociceptors, while the second, inflammatory phase involves central sensitization.[2]

Experimental Protocol:

• Animals: Male Sprague-Dawley rats (200-250 g) or male Swiss Webster mice (20-25 g).

• Acclimation: Acclimate animals to the testing environment for at least 30 minutes before the experiment.

• Rinvanil Administration:

  • Route: Systemic (e.g., subcutaneous or intraperitoneal injection).[2]

  • Dose: Effective doses can range from 1 to 10 mg/kg, administered 30 minutes prior to formalin injection.[5]

  • Vehicle: A common vehicle is a mixture of ethanol, Tween 80, and saline.

• Formalin Injection: Inject 50 µL of a 2.5% formalin solution subcutaneously into the plantar surface of the right hind paw.[6]

• Behavioral Observation: Immediately after formalin injection, place the animal in an observation chamber. Record the total time spent licking or biting the injected paw in 5-minute intervals for up to 60 minutes.[2][6]

• Data Analysis: Analyze the data by separating it into two phases: Phase 1 (0-5 minutes) and Phase 2 (15-50 minutes).[2] Compare the licking/biting time between Rinvanil-treated and vehicle-treated groups.

Figure 2: Experimental workflow for the formalin test.

Carrageenan-Induced Inflammatory Pain

This model induces a localized inflammation, edema, and hyperalgesia, mimicking aspects of inflammatory pain conditions.

Experimental Protocol:

• Animals: Male Wistar rats (180-220 g).

• Baseline Measurement: Measure baseline paw withdrawal latency to a thermal stimulus (e.g., using a plantar test apparatus) or mechanical threshold (e.g., using von Frey filaments).

• Carrageenan Injection: Inject 100 µL of a 1% λ-carrageenan solution in saline into the plantar surface of the right hind paw.

• Rinvanil Administration:

  • Route: Intraperitoneal (i.p.) or subcutaneous (s.c.).

  • Dose: Doses can be tested in the range of 1-10 mg/kg.

  • Timing: Administer Rinvanil either before or after the carrageenan injection to assess preventative or therapeutic effects.

• Pain Assessment: At various time points post-carrageenan injection (e.g., 1, 2, 3, and 4 hours), re-measure the paw withdrawal latency or mechanical threshold.

• Data Analysis: Compare the changes in pain thresholds from baseline between the Rinvanil-treated and vehicle-treated groups.

Quantitative Data Summary: Inflammatory Pain Models

Pain Model	Animal Species	Rinvanil (Olvanil) Dose	Route of Administration	Effect
Formalin Test	Mice	Not specified	Systemic	Reduced licking time in both early and late phases.[2]
Formalin Test	Rats	Not specified	Systemic	Reduced nociceptive neuron discharges in both phases.[2]
Capsaicin-induced Thermal Hyperalgesia	Rats	1 µg	Intraplantar	Significantly reduced capsaicin-induced thermal hyperalgesia.[3]

Neuropathic Pain Models

Spared Nerve Injury (SNI)

The SNI model produces a robust and long-lasting mechanical allodynia and thermal hyperalgesia, mimicking features of human neuropathic pain.[7]

Experimental Protocol:

• Animals: Male C57BL/6 mice (8-10 weeks old).

• Surgical Procedure:

  • Anesthetize the mouse (e.g., with isoflurane).

  • Make a small incision on the lateral surface of the thigh to expose the sciatic nerve and its three terminal branches: the common peroneal, tibial, and sural nerves.

  • Tightly ligate the common peroneal and tibial nerves with a fine suture and then transect them, removing a small section of the distal nerve stump.[8][9]

  • Take extreme care to avoid any contact with the spared sural nerve.[8][9]

  • Close the muscle and skin layers with sutures.

  • For sham-operated controls, expose the sciatic nerve without ligation or transection.

• Post-operative Recovery: Allow the animals to recover for at least 24-48 hours.

• Rinvanil Administration:

  • Route: Intraperitoneal (i.p.).

  • Dose: A starting dose of 10 mg/kg can be used.

  • Timing: Begin administration several days post-surgery, once neuropathic pain behaviors are established.

• Behavioral Testing:

  • Mechanical Allodynia: Assess the paw withdrawal threshold using von Frey filaments applied to the lateral plantar surface of the hind paw (sural nerve territory).[8][10]

  • Thermal Hyperalgesia: Measure the paw withdrawal latency to a radiant heat source using a plantar test apparatus.

• Data Analysis: Compare the paw withdrawal thresholds/latencies between Rinvanil-treated, vehicle-treated, and sham-operated groups over time.

Figure 3: Experimental workflow for the SNI model.

Quantitative Data Summary: Neuropathic Pain Models

Visceral Pain Models

Visceral pain models are used to study pain originating from internal organs, which is often diffuse and poorly localized.

Acetic Acid-Induced Writhing

This is a common model for screening analgesic drugs against visceral pain. Intraperitoneal injection of acetic acid induces a characteristic writhing response.

Experimental Protocol:

• Animals: Male mice (20-25 g).

• Acclimation: Acclimate mice to the observation chambers for 30 minutes.

• Rinvanil Administration:

  • Route: Intraperitoneal (i.p.) or subcutaneous (s.c.).

  • Dose: Test a range of doses (e.g., 1-10 mg/kg).

  • Timing: Administer 30 minutes prior to the acetic acid injection.

• Acetic Acid Injection: Inject 0.1 mL/10 g of a 0.6% acetic acid solution intraperitoneally.

• Behavioral Observation: Immediately after the injection, observe the mice for 20-30 minutes and count the number of writhes (abdominal constrictions and stretching of the hind limbs).

• Data Analysis: Compare the number of writhes in the Rinvanil-treated groups to the vehicle-treated control group.

Quantitative Data Summary: Visceral Pain Models

Conclusion

Rinvanil (Olvanil) is a valuable pharmacological tool for the study of pain in various animal models. Its potent TRPV1 agonist activity, coupled with a lack of pungency, allows for the investigation of TRPV1-mediated analgesia without the confounding irritant effects of compounds like capsaicin. The protocols and data presented here provide a foundation for researchers to design and execute robust preclinical studies to further elucidate the therapeutic potential of Rinvanil and other TRPV1 modulators in the management of inflammatory, neuropathic, and visceral pain. Further research is warranted to establish detailed dose-response relationships and efficacy in a broader range of pain models.

References

• 1. Olvanil acts on transient receptor potential vanilloid channel 1 and cannabinoid receptors to modulate neuronal transmission in the trigeminovascular system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Systemic capsaicin and olvanil reduce the acute algogenic and the late inflammatory phase following formalin injection into rodent paw - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. TRPV1 - Wikipedia [en.wikipedia.org]
• 5. Effects of the vanilloid agonist olvanil and antagonist capsazepine on rat behaviors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Formalin Murine Model of Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The spared nerve injury model of neuropathic pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Inhibition of SARM-1 Reduces Neuropathic Pain in a Spared Nerve Injury Rodent Model [peripheralnerve.org]

Application Notes and Protocols for Studying TRPV1 Channel Desensitization Using Rinvanil

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Transient Receptor Potential Vanilloid 1 (TRPV1), also known as the capsaicin (B1668287) receptor, is a non-selective cation channel that plays a crucial role in the detection and regulation of body temperature and the sensation of pain.[1] Activation of TRPV1 by agonists such as capsaicin leads to a painful, burning sensation. However, prolonged or repeated exposure to these agonists results in a phenomenon known as desensitization, where the channel becomes less responsive to further stimulation. This property forms the basis for the analgesic effects of topical capsaicin.[1][2][3]

Rinvanil, a synthetic agonist of the TRPV1 channel, offers a potent tool for investigating the molecular mechanisms of TRPV1 desensitization.[4] These application notes provide a comprehensive guide for researchers utilizing Rinvanil to study TRPV1 desensitization, including detailed experimental protocols, data presentation, and visualization of key pathways and workflows.

Mechanisms of TRPV1 Desensitization

TRPV1 desensitization is a complex process involving multiple intracellular signaling pathways. Upon activation by an agonist like Rinvanil, an influx of calcium ions (Ca²⁺) through the channel pore is a primary trigger for desensitization.[1][2][5] This increase in intracellular Ca²⁺ initiates a cascade of events, including:

• Calcineurin-mediated dephosphorylation: The Ca²⁺-dependent phosphatase, calcineurin, plays a pivotal role by dephosphorylating the TRPV1 channel, leading to its inactivation.[6][7][8]

• Protein Kinase C (PKC) and Protein Kinase A (PKA) modulation: While PKA-mediated phosphorylation can sensitize the channel, both PKA and PKC have been implicated in the complex regulation of desensitization.[1][6][7]

• Calmodulin (CaM) binding: Intracellular Ca²⁺ facilitates the binding of calmodulin to TRPV1, which contributes to the channel's desensitization.[6][7]

• Phosphatidylinositol 4,5-bisphosphate (PIP₂) depletion and resynthesis: Activation of phospholipase C (PLC) can lead to the hydrolysis of PIP₂, a membrane phospholipid essential for TRPV1 activity. Full recovery from desensitization requires the resynthesis of PIP₂.[6]

• Receptor internalization: Prolonged agonist exposure can induce the endocytosis of TRPV1 channels, removing them from the cell surface and contributing to long-term desensitization.[5]

Data Presentation

Quantitative Analysis of Rinvanil-Induced TRPV1 Desensitization

The following table summarizes key quantitative parameters that can be assessed when studying TRPV1 desensitization using Rinvanil. These values are typically determined using techniques such as whole-cell patch-clamp electrophysiology and calcium imaging.

Parameter	Description	Typical Measurement Method
IC₅₀	The concentration of an antagonist required to inhibit the response to an agonist by 50%. For iodinated derivatives of Rinvanil, which act as antagonists, IC₅₀ values have been reported in the nanomolar range.[9]	Electrophysiology, Calcium Imaging
Percentage of Desensitization	The reduction in the peak response (current or calcium influx) upon a second application of the agonist compared to the first. This is a direct measure of the extent of desensitization.	Electrophysiology, Calcium Imaging
Time Course of Desensitization	The rate at which the TRPV1 response decreases during continuous or repeated application of Rinvanil.	Electrophysiology, Calcium Imaging
Recovery from Desensitization	The extent to which the TRPV1 response returns to its initial level after washout of the agonist.	Electrophysiology, Calcium Imaging

Signaling Pathways and Experimental Workflows

Signaling Pathway of TRPV1 Desensitization

Caption: Signaling pathway of Rinvanil-induced TRPV1 desensitization.

Experimental Workflow for Calcium Imaging Assay

Caption: Experimental workflow for Calcium Imaging Assay.

Experimental Workflow for Whole-Cell Patch-Clamp Electrophysiology

Caption: Experimental workflow for Electrophysiology Assay.

Experimental Protocols

Protocol 1: In Vitro TRPV1 Desensitization Study using Calcium Imaging

Objective: To quantify the desensitization of TRPV1 channels in response to Rinvanil by measuring changes in intracellular calcium concentration.

Materials:

• TRPV1-expressing cells (e.g., HEK293-hTRPV1 or primary dorsal root ganglion (DRG) neurons)

• Cell culture medium

• Rinvanil stock solution

• Calcium indicator dye (e.g., Fura-2 AM)

• Pluronic F-127

• HEPES-buffered saline (HBS)

• 96-well black-walled, clear-bottom plates

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Cell Plating: Seed TRPV1-expressing cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Dye Loading: Prepare a loading buffer containing Fura-2 AM (e.g., 5 µM) and Pluronic F-127 (e.g., 0.02%) in HBS.[10] Remove the culture medium and add the loading buffer to the cells. Incubate for 45-60 minutes at 37°C in the dark.

• Wash: Gently wash the cells twice with HBS to remove extracellular dye.

• Baseline Measurement: Record the baseline fluorescence for 1-2 minutes before adding the agonist.

• First Stimulation (Pulse 1): Add Rinvanil at the desired concentration (e.g., 1 µM). Immediately begin recording the fluorescence intensity for a set duration (e.g., 2-5 minutes) to capture the peak calcium response (Peak 1).[10]

• Desensitization Induction:

  • Acute Desensitization: Continue recording during a prolonged exposure (e.g., 5-20 minutes) to Rinvanil.

  • Tachyphylaxis: Wash out the Rinvanil after the first pulse and allow a recovery period (e.g., 5-15 minutes) before the second stimulation.[10]

• Second Stimulation (Pulse 2): Re-apply the same concentration of Rinvanil and record the fluorescence intensity to capture the second calcium response (Peak 2).[10]

Data Analysis:

• Calculate the ratio of fluorescence intensities at the two excitation wavelengths (e.g., 340/380 nm for Fura-2) to determine the relative intracellular calcium concentration.

• Quantify desensitization by calculating the ratio of the peak response of the second pulse to the first pulse (Peak 2 / Peak 1). A ratio less than 1 indicates desensitization.[10]

Protocol 2: In Vitro TRPV1 Desensitization Study using Whole-Cell Patch-Clamp Electrophysiology

Objective: To measure the reduction in TRPV1-mediated currents following repeated or prolonged application of Rinvanil.

Materials:

• TRPV1-expressing cells

• Glass coverslips

• Patch-clamp rig with amplifier, data acquisition system, and perfusion system

• Borosilicate glass capillaries for patch pipettes

• External and internal patch-clamp solutions

• Rinvanil solutions at various concentrations

Procedure:

• Cell Preparation: Plate cells on glass coverslips suitable for electrophysiology.

• Whole-Cell Recording: Establish a whole-cell patch-clamp configuration on a single TRPV1-expressing cell. Clamp the cell at a holding potential of -60 mV.

• Initial Response: Apply a brief pulse (e.g., 5 seconds) of Rinvanil (e.g., 1 µM) using a fast perfusion system. Record the inward current elicited by the agonist application.[10]

• Induction and Measurement of Desensitization:

  • Tachyphylaxis: Apply repeated brief pulses of Rinvanil at a defined interval (e.g., every 2 minutes) and measure the peak current amplitude for each application. A progressive decrease in the current amplitude indicates tachyphylaxis.[10]

  • Acute Desensitization: Apply Rinvanil for a prolonged period (e.g., 1-5 minutes) until the current desensitizes to a steady-state level.

• Recovery from Desensitization: After inducing desensitization, wash out the Rinvanil with the external solution for an extended period (e.g., 5-10 minutes) and then re-apply the agonist to assess the extent of recovery.[10]

Data Analysis:

• Measure the peak inward current for each agonist application.

• For tachyphylaxis, plot the peak current as a function of the application number.

• For acute desensitization, express the steady-state current as a percentage of the initial peak current.

• Quantify desensitization by calculating the ratio of the peak current of the second pulse to the first pulse.

• Quantify recovery by expressing the peak current after the washout period as a percentage of the initial peak current.

References

• 1. TRPV1 - Wikipedia [en.wikipedia.org]
• 2. Calcium-dependent desensitization of vanilloid receptor TRPV1: a mechanism possibly involved in analgesia induced by topical application of capsaicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. TRPV1: A Target for Rational Drug Design [mdpi.com]
• 4. Phenylacetylrinvanil | Potent TRPV1 Agonist | RUO [benchchem.com]
• 5. Agonist- and Ca2+-dependent Desensitization of TRPV1 Channel Targets the Receptor to Lysosomes for Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Functional Recovery from Desensitization of Vanilloid Receptor TRPV1 Requires Resynthesis of Phosphatidylinositol 4,5-Bisphosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. TRPV1 Receptors and Signal Transduction - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Frontiers | Resensitization of TRPV1 channels after the P2 receptor activation in sensory neurons of spinal ganglia in rats [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Technical Notes & Optimization

improving Rinvanil stability for long-term experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the stability of Rinvanil for long-term experiments. The information is presented in a question-and-answer format to directly address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is Rinvanil and what is its primary mechanism of action?

Rinvanil is a synthetic analog of capsaicin (B1668287) that acts as a potent and selective agonist for the Transient Receptor Potential Vanilloid 1 (TRPV1) receptor.[1] TRPV1 is a non-selective cation channel primarily expressed in sensory neurons and is involved in the perception of noxious stimuli, including heat and protons (low pH).[2] Activation of TRPV1 by agonists like Rinvanil leads to an influx of cations, primarily calcium, which triggers downstream signaling pathways.[1]

Q2: What are the main stability concerns for Rinvanil in long-term experiments?

The primary stability concerns for Rinvanil, similar to other vanilloids, include:

• Oxidation: The vanillyl moiety of Rinvanil is susceptible to oxidation, which can lead to the formation of dimers or other degradation products.[1] The phenolic hydroxyl group is a primary site for these oxidative transformations.[1]

• Hydrolysis: The amide and ester linkages in the Rinvanil structure could be susceptible to hydrolysis, especially under non-neutral pH conditions.

• Precipitation: Rinvanil may precipitate out of solution, particularly in aqueous physiological buffers, due to its lipophilic nature. This can be influenced by factors such as concentration, solvent, pH, and temperature.

Q3: How should I prepare and store Rinvanil stock solutions?

For optimal stability, it is recommended to prepare a high-concentration stock solution in an appropriate organic solvent and store it under recommended conditions.

• Solvent Selection: Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for preparing stock solutions of lipophilic compounds like Rinvanil. Ethanol (B145695) can also be used.

• Stock Solution Preparation:

  • Weigh the desired amount of Rinvanil powder.

  • Dissolve in a minimal amount of high-purity DMSO (or ethanol) to create a concentrated stock solution (e.g., 10-50 mM).

  • Ensure the powder is completely dissolved by gentle vortexing or sonication.

• Storage of Stock Solutions:

  • Store stock solutions at -20°C or -80°C for long-term storage.

  • Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles, which can degrade the compound.[3]

  • Protect from light by using amber vials or by wrapping the vials in foil.

Troubleshooting Guides

Issue 1: Rinvanil Precipitation in Cell Culture Media

Problem: I'm observing a precipitate after adding my Rinvanil stock solution to the cell culture media.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
High Final Concentration	The final concentration of Rinvanil in the media may exceed its solubility limit. Perform a dose-response experiment to determine the optimal working concentration.
Solvent Shock	Rapidly adding a concentrated organic stock solution to the aqueous media can cause the compound to precipitate. Solution: 1. Pre-warm the cell culture media to 37°C. 2. Add the Rinvanil stock solution dropwise while gently swirling the media. 3. Consider preparing an intermediate dilution in a small volume of media before adding to the final volume.
Interaction with Media Components	Components in the media, such as salts and proteins in serum, can interact with Rinvanil and reduce its solubility. Solution: 1. Test the solubility of Rinvanil in serum-free versus serum-containing media. 2. If serum is the issue, consider reducing the serum concentration or using a serum-free formulation if your experiment allows.
pH of the Media	The pH of the media can affect the solubility of Rinvanil. Vanilloids are generally more stable at a neutral pH. Solution: Ensure the pH of your cell culture media is stable and within the optimal range for your cells (typically pH 7.2-7.4).

Issue 2: Loss of Rinvanil Activity Over Time in Long-Term Experiments

Problem: I'm seeing a decrease in the biological effect of Rinvanil in my experiments that run for several days.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Chemical Degradation (Oxidation/Hydrolysis)	Rinvanil may be degrading in the aqueous culture media at 37°C. Solution: 1. Prepare fresh Rinvanil-containing media for each day of the experiment. 2. If possible, minimize the exposure of the media to light and atmospheric oxygen. 3. Consider the use of antioxidants, but be aware that they can sometimes accelerate metal-catalyzed oxidation.[4]
Adsorption to Labware	Lipophilic compounds like Rinvanil can adsorb to the surface of plastic labware, reducing the effective concentration in the media. Solution: 1. Use low-adsorption plasticware. 2. Pre-incubate the labware with a solution containing a non-specific protein like bovine serum albumin (BSA) to block non-specific binding sites.
Cellular Metabolism	Cells may be metabolizing Rinvanil over time, leading to a decrease in its effective concentration. Solution: Replenish the media with fresh Rinvanil at regular intervals during the experiment.

Data on Rinvanil Stability

While specific quantitative stability data for Rinvanil is limited in publicly available literature, the following table summarizes general stability considerations based on its chemical structure and data from structurally related vanilloids like capsaicin.

Parameter	Condition	Expected Stability	Recommendation
Temperature	-80°C (Stock in DMSO)	High (Months to Years)	Recommended for long-term storage of stock solutions.
-20°C (Stock in DMSO)	Good (Weeks to Months)	Suitable for short to medium-term storage of stock solutions.
4°C (In aqueous media)	Low (Hours to Days)	Prepare fresh solutions for each experiment.
37°C (In aqueous media)	Very Low (Hours)	Replenish media frequently in long-term cell culture experiments.
pH	Acidic (pH < 6)	Reduced	Avoid acidic conditions for prolonged periods.
Neutral (pH 7.0-7.4)	Optimal	Maintain a neutral pH in experimental solutions.
Alkaline (pH > 8)	Reduced	Avoid alkaline conditions for prolonged periods.
Light	UV or prolonged light exposure	Susceptible to degradation	Protect stock solutions and experimental setups from light.
Solvent	DMSO, Ethanol	Good (for stock solutions)	Use high-purity, anhydrous solvents.
Aqueous Buffers	Limited	Prepare fresh dilutions and be mindful of precipitation.
Freeze-Thaw Cycles	Multiple cycles	Potential for degradation	Aliquot stock solutions to avoid repeated freeze-thaw.[3]

Experimental Protocols

Protocol 1: Preparation of Rinvanil Stock Solution

Objective: To prepare a stable, concentrated stock solution of Rinvanil for use in biological experiments.

Materials:

• Rinvanil powder

• Anhydrous dimethyl sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes

• Vortex mixer

• Analytical balance

Procedure:

• Under sterile conditions, accurately weigh the desired amount of Rinvanil powder.

• Transfer the powder to a sterile amber microcentrifuge tube.

• Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the solution until the Rinvanil powder is completely dissolved. Gentle warming to 37°C may aid dissolution.

• Aliquot the stock solution into single-use amber microcentrifuge tubes.

• Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Protocol 2: Assessment of Rinvanil-Induced Apoptosis by DNA Fragmentation

Objective: To determine if Rinvanil induces apoptosis in a cell line of interest by analyzing DNA fragmentation. This protocol is adapted from a study on leukemia cell lines.[2]

Materials:

• Cells of interest

• Complete cell culture medium

• Rinvanil stock solution (prepared as in Protocol 1)

• Phosphate-buffered saline (PBS)

• Lysis buffer (100 mM NaCl, 10 mM Tris-HCl pH 8.0, 25 mM EDTA pH 8.0, 0.5% SDS, 100 µg/mL proteinase K)

• RNase A

• Phenol:chloroform:isoamyl alcohol (25:24:1)

• 100% Ethanol

• 70% Ethanol

• TE buffer (10 mM Tris-HCl, 1 mM EDTA, pH 8.0)

• Agarose (B213101)

• DNA loading dye

• DNA ladder

• Gel electrophoresis system and power supply

• UV transilluminator

Procedure:

• Seed cells (e.g., 1 x 10^6 cells/well in a 6-well plate) and allow them to adhere overnight.

• Treat the cells with the desired concentrations of Rinvanil (and a vehicle control, e.g., DMSO) for the desired time period (e.g., 24 hours).

• Harvest the cells by centrifugation and wash twice with ice-cold PBS.

• Resuspend the cell pellet in 0.3 mL of lysis buffer and incubate at 37°C for 4 hours with shaking.

• Add RNase A to a final concentration of 100 µg/mL and incubate at 37°C for 1 hour.

• Perform a phenol:chloroform:isoamyl alcohol extraction to purify the DNA.

• Precipitate the DNA from the aqueous phase by adding 2.5 volumes of cold 100% ethanol and incubating at -20°C overnight.

• Centrifuge to pellet the DNA, wash with 70% ethanol, and air dry the pellet.

• Resuspend the DNA pellet in TE buffer.

• Run the DNA samples on a 1.5-2% agarose gel with a DNA ladder.

• Visualize the DNA fragmentation under UV light. A characteristic ladder pattern indicates apoptosis.

Visualizations

Signaling Pathway of TRPV1 Activation by Rinvanil

Caption: Rinvanil activates the TRPV1 channel, leading to cation influx and downstream signaling.

Experimental Workflow for Assessing Rinvanil Stability

Caption: A logical workflow for quantitatively assessing the stability of Rinvanil.

References

• 1. Phenylacetylrinvanil | Potent TRPV1 Agonist | RUO [benchchem.com]
• 2. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Freeze-Thaw Cycles and Their Impact on Pharmaceutical Stability – StabilityStudies.in [stabilitystudies.in]
• 4. Chemical instability of protein pharmaceuticals: Mechanisms of oxidation and strategies for stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]

Rinvanil In Vitro Applications: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Rinvanil in in vitro experiments. The information is designed to address potential issues and provide clarity on the experimental application of this compound.

Troubleshooting Guides

Issue: Inconsistent IC50 values for cytotoxicity assays.

Possible Cause & Solution:

• Cell Seeding Density: Inconsistent initial cell numbers can significantly impact results. Ensure a consistent and optimized cell seeding density for each experiment. For leukemia cell lines such as P388, J774, and WEHI-3, specific densities are crucial for reproducible results.[1]

• Compound Solubility: Rinvanil, like other vanilloids, may have limited aqueous solubility. Ensure the compound is fully dissolved in the vehicle (e.g., DMSO) before dilution in culture media. Precipitates can lead to inaccurate concentrations.

• Incubation Time: The duration of exposure to Rinvanil will influence the IC50 value. The provided data is based on a 72-hour incubation for leukemia cell lines and 120 hours for bone marrow mononuclear cells.[1] Adherence to a consistent incubation time is critical for comparability.

• Assay-Specific Variability: Different cytotoxicity assays measure different cellular parameters (e.g., protein content in SRB vs. membrane integrity in Trypan Blue). Be aware of the principles of your chosen assay and its potential for variability.

Issue: Difficulty in detecting apoptosis.

Possible Cause & Solution:

• Timing of Assay: Apoptosis is a dynamic process. The peak of apoptosis may occur at a specific time point after treatment. It is advisable to perform a time-course experiment to identify the optimal window for apoptosis detection.

• Method of Detection: While DNA laddering is a hallmark of late-stage apoptosis, it may not be sensitive enough to detect early apoptotic events.[1] Consider using more sensitive early-stage markers such as Annexin V staining, which detects the externalization of phosphatidylserine.

• Cell Line Specificity: The propensity of a cell line to undergo apoptosis in response to a stimulus can vary. The leukemia cell lines P388, J774, and WEHI-3 have been shown to undergo apoptosis in response to Rinvanil.[1]

Frequently Asked Questions (FAQs)

Q1: What are the known off-target effects of Rinvanil in vitro?

Currently, published literature on the specific off-target effects of Rinvanil is limited. However, as a synthetic capsaicin (B1668287) analogue, it is plausible that Rinvanil may share some of the known off-target effects of capsaicin. These potential effects, which should be investigated in the context of your specific experimental system, may include:

• Mitochondrial Effects: Capsaicin has been shown to be a mitochondrial inhibitor, leading to decreased oxygen consumption and membrane potential.[2] This can be a confounding factor in cellular energy metabolism studies.

• Modulation of Ion Channels: Beyond its primary target, TRPV1, capsaicin can directly modulate the function of other ion channels, including voltage-gated sodium, potassium, and calcium channels.[3]

• Alterations in Gene Expression: Capsaicin has been demonstrated to alter the expression of genes involved in DNA repair, cell cycle, and angiogenesis in a TRPV1-independent manner.[4]

It is important to note that these are potential off-target effects based on the activity of a related compound and have not been directly demonstrated for Rinvanil. Researchers should design appropriate control experiments to rule out these effects in their studies.

Q2: How does Rinvanil induce apoptosis?

Rinvanil has been shown to induce apoptosis in leukemia cell lines.[1][5] While the specific signaling cascade for Rinvanil has not been fully elucidated, the mechanism for other vanilloids like capsaicin often involves the intrinsic (mitochondrial) pathway. This is characterized by mitochondrial membrane depolarization, release of cytochrome c, and subsequent activation of caspase cascades. For example, the related compound Arvanil has been shown to induce apoptosis through a FADD/caspase-8-dependent pathway, which then engages the mitochondrial pathway via Bid truncation.[2]

Q3: Is Rinvanil cytotoxic to non-cancerous cells?

Rinvanil has demonstrated selective cytotoxicity, being less sensitive to non-diseased mouse bone marrow mononuclear cells compared to leukemia cell lines.[1][5] This suggests a therapeutic window for its anti-cancer effects. However, it is always recommended to test the cytotoxicity of Rinvanil on a relevant non-cancerous control cell line in your specific experimental setup.

Data Presentation

Table 1: In Vitro Cytotoxicity of Rinvanil and Related Compounds

Compound	Cell Line	IC50 (µg/mL)
Rinvanil	P388	9
J774	8
WEHI-3	3
Mouse Bone Marrow	>100
Phenylacetylrinvanil	P388	49
J774	10
WEHI-3	31
Mouse Bone Marrow	>100
Capsaicin	P388	10
J774	25
WEHI-3	15
Mouse Bone Marrow	>100

Data extracted from Luviano et al., 2014.[1]

Experimental Protocols

1. Sulforhodamine B (SRB) Assay for Cell Proliferation

This protocol is adapted from the methodology described in Luviano et al., 2014.[1]

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density (e.g., 3x10^4 for P388, 5x10^3 for J774, 1.3x10^4 for WEHI-3, and 1x10^5 for mouse bone marrow mononuclear cells) in a final volume of 100 µL per well.

• Compound Treatment: After 24 hours of incubation to allow for cell attachment, add 100 µL of media containing Rinvanil at various concentrations. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 72 hours (leukemia cells) or 120 hours (bone marrow cells) at 37°C in a humidified 5% CO2 incubator.

• Cell Fixation: Gently add 50 µL of cold 50% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C.

• Washing: Wash the plates five times with slow-running tap water and allow to air dry.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Destaining: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye. Allow the plates to air dry.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well.

• Absorbance Measurement: Read the absorbance at 510 nm using a microplate reader.

2. DNA Ladder Assay for Apoptosis

This protocol is a generalized procedure based on the description in Luviano et al., 2014.[1]

• Cell Treatment: Treat cells with the IC50 concentration of Rinvanil for the appropriate duration (e.g., 72 hours).

• Cell Lysis: Harvest the cells and lyse them using a lysis buffer (e.g., containing Tris-HCl, EDTA, and a non-ionic detergent like Triton X-100).

• DNA Extraction: Extract the DNA from the lysate using a phenol:chloroform:isoamyl alcohol extraction.

• DNA Precipitation: Precipitate the DNA with ethanol (B145695) and resuspend it in a suitable buffer.

• RNase Treatment: Treat the DNA with RNase A to remove any contaminating RNA.

• Proteinase K Treatment: Treat with Proteinase K to remove proteins.

• Electrophoresis: Load the DNA samples onto a 1.5-2% agarose (B213101) gel containing a fluorescent DNA dye (e.g., ethidium (B1194527) bromide or SYBR Safe).

• Visualization: Visualize the DNA fragmentation pattern under UV light. A ladder-like pattern of DNA fragments is indicative of apoptosis.

3. Trypan Blue Exclusion Assay for Cell Viability

This is a standard protocol for assessing cell viability.[1]

• Cell Suspension: Prepare a single-cell suspension of your treated and control cells.

• Staining: Mix a small volume of your cell suspension with an equal volume of 0.4% Trypan Blue solution.

• Incubation: Incubate the mixture for 1-2 minutes at room temperature.

• Counting: Load the mixture onto a hemocytometer and count the number of blue (non-viable) and clear (viable) cells under a microscope.

• Calculation: Calculate the percentage of viable cells using the formula: (Number of viable cells / Total number of cells) x 100.

Visualizations

Experimental workflow for in vitro testing of Rinvanil.

References

• 1. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 2. creative-bioarray.com [creative-bioarray.com]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. creative-bioarray.com [creative-bioarray.com]
• 5. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Rinvanil Concentration to Avoid Cytotoxicity

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing Rinvanil concentration in in vitro experiments to achieve desired therapeutic effects while minimizing cytotoxicity.

Frequently Asked Questions (FAQs)

Q1: What is Rinvanil and what is its primary mechanism of action?

Rinvanil is a synthetic analogue of capsaicin, the pungent compound in chili peppers.[1] Like capsaicin, Rinvanil is an agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel.[1] TRPV1 is a non-selective cation channel primarily expressed in sensory neurons but also found in various other cell types, including some cancer cells.[1][2] Activation of TRPV1 by Rinvanil leads to an influx of cations, particularly calcium (Ca2+), which can trigger a range of cellular responses, including apoptosis (programmed cell death) in cancer cells.[1][3]

Q2: At what concentrations does Rinvanil typically show anti-cancer effects?

The effective concentration of Rinvanil for inducing anti-proliferative and apoptotic effects varies depending on the cell line. For example, in murine leukemia cell lines, the half-maximal inhibitory concentration (IC50) has been observed to be in the range of 3-9 µg/mL.[4] It is crucial to perform a dose-response experiment for your specific cell line to determine the optimal concentration.

Q3: What are the known cytotoxic effects of Rinvanil on non-cancerous cells?

Studies have shown that Rinvanil exhibits selective cytotoxicity towards some cancer cells compared to their non-cancerous counterparts. For instance, murine leukemia cell lines have been shown to be more sensitive to Rinvanil than normal mouse bone marrow mononuclear cells.[4][5] One study also indicated that Rinvanil was not cytotoxic to normal proliferating human lymphocytes at concentrations that were effective against cervical cancer cell lines.[6] However, it is always recommended to test Rinvanil's cytotoxicity on a relevant non-cancerous control cell line in your experiments.

Q4: How can I determine the optimal concentration of Rinvanil for my experiments?

To determine the optimal concentration, you should perform a dose-response study using a relevant cytotoxicity or cell viability assay, such as the Sulforhodamine B (SRB) assay. This will allow you to determine the IC50 value of Rinvanil in your specific cell line. It is advisable to test a broad range of concentrations initially (e.g., from low nanomolar to high micromolar) to identify the active range.

Q5: What is TRPV1 desensitization and how can it affect my experiments with Rinvanil?

TRPV1 desensitization is a phenomenon where prolonged or repeated exposure to an agonist like Rinvanil leads to a reduced response of the receptor to subsequent stimulation.[3][7] This is a calcium-dependent process that can involve dephosphorylation of the TRPV1 channel.[1][8] In long-term experiments, this could mean that the initial potent effect of Rinvanil may diminish over time. To manage this, consider the duration of your Rinvanil treatment. For mechanistic studies on TRPV1 activation, shorter incubation times may be preferable. For cytotoxicity studies, the incubation time should be sufficient to observe the desired effect, but be aware that the continuous presence of the agonist may lead to desensitization.

Data Presentation

Table 1: Reported IC50 Values of Rinvanil in Various Cell Lines

Cell Line	Cell Type	Incubation Time	IC50 (µg/mL)	IC50 (µM)	Reference
P388	Murine Leukemia	72 hours	9	~16.8	[4]
J774	Murine Leukemia	72 hours	8	~14.9	[4]
WEHI-3	Murine Leukemia	72 hours	3	~5.6	[4]
Normal Mouse Bone Marrow Mononuclear Cells	Normal Hematopoietic	120 hours	>100	>186.5	[5]
HeLa	Human Cervical Cancer	24 hours	~60	~111.9	[6]
CaSki	Human Cervical Cancer	24 hours	~125	~233.1	[6]
ViBo	Human Cervical Cancer	24 hours	149	~277.9	[3]
Human Lymphocytes	Normal Immune	72 hours	Not cytotoxic at 60 µg/mL	Not cytotoxic at ~111.9 µM	[6]

Note: The molecular weight of Rinvanil is approximately 535.7 g/mol . The conversion to µM is an approximation.

Mandatory Visualization

Caption: Rinvanil-induced apoptosis signaling pathway.

Experimental Protocols

Sulforhodamine B (SRB) Assay for Cytotoxicity

This protocol is adapted from methods used to evaluate the cytotoxicity of Rinvanil in leukemia cell lines.[5]

Materials:

• Rinvanil stock solution (in DMSO)

• Adherent or suspension cells of interest

• 96-well cell culture plates

• Complete cell culture medium

• Trichloroacetic acid (TCA), 10% (w/v), cold

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Acetic acid, 1% (v/v)

• Tris base solution, 10 mM, pH 10.5

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere (for adherent cells) or stabilize for 24 hours.

• Compound Treatment: Prepare serial dilutions of Rinvanil in complete culture medium. The final DMSO concentration should be kept below 0.5% to avoid solvent-induced cytotoxicity. Add the diluted Rinvanil solutions to the respective wells. Include untreated and vehicle-only controls.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 72 hours).

• Cell Fixation: For adherent cells, gently add 50 µL of cold 10% TCA to each well and incubate at 4°C for 1 hour. For suspension cells, pellet the cells by centrifugation and then add cold TCA.

• Washing: Wash the plates five times with slow-running tap water and allow them to air-dry completely.

• Staining: Add 100 µL of 0.4% SRB solution to each well and incubate at room temperature for 30 minutes.

• Removal of Unbound Dye: Wash the plates four times with 1% acetic acid to remove unbound SRB dye. Allow the plates to air-dry.

• Solubilization: Add 200 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the absorbance at 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

DNA Ladder Assay for Apoptosis Detection

This protocol is a general method for detecting the characteristic DNA fragmentation seen in apoptosis, as was done in studies with Rinvanil.[5]

Materials:

• Cells treated with Rinvanil (at or above the IC50 concentration)

• Lysis buffer (10 mM Tris-HCl pH 7.4, 10 mM EDTA, 0.5% Triton X-100)

• RNase A (10 mg/mL)

• Proteinase K (20 mg/mL)

• Phenol:Chloroform:Isoamyl alcohol (25:24:1)

• 100% Ethanol and 70% Ethanol

• TE buffer (10 mM Tris-HCl pH 8.0, 1 mM EDTA)

• Agarose (B213101)

• TAE or TBE buffer

• DNA loading dye

• Ethidium bromide or other DNA stain

• DNA ladder marker

• Gel electrophoresis system and UV transilluminator

Procedure:

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge to pellet the cells and wash with ice-cold PBS.

• Cell Lysis: Resuspend the cell pellet in lysis buffer and incubate on ice for 30 minutes.

• Centrifugation: Centrifuge at 13,000 x g for 20 minutes at 4°C to pellet high molecular weight DNA and cellular debris.

• Supernatant Collection: Carefully transfer the supernatant containing the fragmented DNA to a new tube.

• RNase and Proteinase K Treatment: Add RNase A and incubate at 37°C for 1 hour. Then, add Proteinase K and incubate at 50°C for 1-2 hours.

• DNA Extraction: Perform a phenol:chloroform:isoamyl alcohol extraction to remove proteins.

• DNA Precipitation: Precipitate the DNA from the aqueous phase by adding sodium acetate (B1210297) and ice-cold 100% ethanol. Incubate at -20°C overnight.

• DNA Pellet Washing: Centrifuge to pellet the DNA, wash with 70% ethanol, and air-dry the pellet.

• DNA Resuspension: Resuspend the DNA pellet in TE buffer.

• Agarose Gel Electrophoresis: Run the DNA samples on a 1.5-2% agarose gel containing a DNA stain.

• Visualization: Visualize the DNA fragmentation pattern under UV light. Apoptotic cells will show a characteristic "ladder" of DNA fragments.

Troubleshooting Guide

Caption: Troubleshooting workflow for Rinvanil experiments.

References

• 1. TRPV1: A Target for Next Generation Analgesics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Complex Regulation of TRPV1 by Vanilloids - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Functional Recovery from Desensitization of Vanilloid Receptor TRPV1 Requires Resynthesis of Phosphatidylinositol 4,5-Bisphosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Agonist- and Ca2+-dependent Desensitization of TRPV1 Channel Targets the Receptor to Lysosomes for Degradation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Rinvanil-Based Proliferation Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for Rinvanil-based proliferation assays. The following information is designed to address specific issues that may be encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is Rinvanil and how does it affect cell proliferation?

Rinvanil is a synthetic analog of capsaicin, the pungent compound in chili peppers. It is an agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel. Activation of TRPV1 by Rinvanil leads to an influx of calcium ions (Ca2+) into the cell. This influx can trigger a cascade of downstream signaling events that can inhibit cell proliferation and induce apoptosis (programmed cell death) in various cancer cell lines.[1]

Q2: Which proliferation assays are suitable for use with Rinvanil?

The Sulforhodamine B (SRB) assay is a commonly used and recommended method for assessing changes in cell number after treatment with Rinvanil. The SRB assay is a colorimetric assay that measures total cellular protein content, which is proportional to the cell number.[2] Other assays like the MTT or MTS assays, which measure metabolic activity, can also be used, but may be more susceptible to compound interference.

Q3: What is a typical IC50 value for Rinvanil?

The half-maximal inhibitory concentration (IC50) of Rinvanil can vary significantly depending on the cell line. It is crucial to determine the IC50 empirically for your specific cell line and experimental conditions.

Quantitative Data Summary

The following table summarizes published IC50 values for Rinvanil in various leukemia cell lines, providing a reference range for researchers.

Cell Line	Cell Type	IC50 (µg/mL)	IC50 (µM)
P388	Murine Leukemia	~9	~22.3
J774	Murine Leukemia	~8	~19.8
WEHI-3	Murine Leukemia	~3	~7.4

Note: The molecular weight of Rinvanil is approximately 403.5 g/mol . The IC50 values in µM are estimated based on this molecular weight.[3]

Experimental Protocols

Sulforhodamine B (SRB) Assay Protocol

This protocol provides a step-by-step guide for performing an SRB assay to measure cell proliferation after treatment with Rinvanil.

Materials:

• Adherent cells of interest

• Complete cell culture medium

• Rinvanil stock solution (in DMSO)

• Trichloroacetic acid (TCA), 10% (w/v) in water, cold

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Acetic acid, 1% (v/v) in water

• Tris base solution, 10 mM, pH 10.5

• 96-well flat-bottom plates

Procedure:

• Cell Seeding:

  • Harvest and count cells in the exponential growth phase.

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-20,000 cells/well) in 100 µL of complete medium.

  • Incubate for 24 hours to allow for cell attachment.[4][5]

• Compound Treatment:

  • Prepare serial dilutions of Rinvanil in complete medium from a concentrated DMSO stock. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%.[6][7]

  • Replace the medium in the wells with 100 µL of the medium containing the desired concentrations of Rinvanil. Include vehicle control wells (medium with the same final concentration of DMSO).

  • Incubate for the desired treatment period (e.g., 72 hours for leukemia cell lines).[3]

• Cell Fixation:

  • Gently add 50 µL of cold 10% TCA to each well without aspirating the culture medium.

  • Incubate the plate at 4°C for 1 hour.[2]

• Washing:

  • Carefully wash the plates five times with slow-running tap water.

  • Remove excess water by inverting the plate and tapping it on a paper towel.

  • Allow the plates to air dry completely at room temperature.[8]

• Staining:

  • Add 100 µL of 0.4% SRB solution to each well.

  • Incubate at room temperature for 30 minutes.[9]

• Destaining:

  • Quickly wash the plates four times with 1% acetic acid to remove unbound dye.

  • Allow the plates to air dry completely.[10]

• Solubilization and Absorbance Reading:

  • Add 200 µL of 10 mM Tris base solution to each well.

  • Place the plate on a shaker for 5-10 minutes to solubilize the protein-bound dye.[11]

  • Read the absorbance at 510 nm or 570 nm using a microplate reader.[9]

Troubleshooting Guides

General Proliferation Assay Issues

Problem	Potential Cause	Recommended Solution
High variability between replicate wells	Inconsistent cell seeding, pipetting errors, edge effects.[12]	Ensure a homogenous cell suspension, calibrate pipettes, and avoid using the outer wells of the plate for experimental samples.[12]
High background absorbance	Contamination of reagents, compound interference with the assay dye.[12]	Use sterile techniques, prepare fresh reagents, and run a "compound only" control (Rinvanil in media without cells) to check for direct reactions with the assay components.
Inconsistent IC50 values between experiments	Variation in cell health or passage number, inconsistent incubation times, instability of the compound.	Use cells within a consistent passage number range, standardize all incubation times, and prepare fresh dilutions of Rinvanil for each experiment.

Rinvanil-Specific Issues

Problem	Potential Cause	Recommended Solution
Precipitation of Rinvanil in culture medium	Poor aqueous solubility of Rinvanil.[6]	Prepare a high-concentration stock solution of Rinvanil in DMSO. When diluting into the aqueous cell culture medium, ensure the final DMSO concentration is kept low (ideally ≤ 0.1%) to maintain solubility.[7] It is also recommended to add the Rinvanil-DMSO stock to the media with gentle mixing.[6]
Unexpectedly high or low proliferation readings	Off-target effects of Rinvanil or interference with the assay readout.	Rinvanil, as a vanilloid, may have off-target effects on cellular metabolism. If using a metabolic assay like MTT, results may not accurately reflect cell number.[13] It is advisable to use a protein-based assay like SRB, which is less prone to metabolic interference.[4]
Cell morphology changes unrelated to apoptosis	High concentrations of DMSO or Rinvanil may induce cellular stress.	Visually inspect cells under a microscope after treatment. If unusual morphology is observed in the vehicle control, lower the DMSO concentration. If it occurs only with high Rinvanil concentrations, it may be a compound-specific effect.

Visualizations

Rinvanil Signaling Pathway

Caption: Simplified signaling pathway of Rinvanil-induced apoptosis.

Experimental Workflow for SRB Assay

Caption: Step-by-step experimental workflow for the SRB proliferation assay.

Troubleshooting Logic for Inconsistent Results

Caption: A logical workflow for troubleshooting inconsistent proliferation assay results.

References

• 1. benchchem.com [benchchem.com]
• 2. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Standardized sulforhodamine b colorimetric cell proliferation assay for anticancer activity screening in educational and research laboratories - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Cell quantitation: SRB Assay - Cellculture2 [cellculture2.altervista.org]
• 9. SRB assay for measuring target cell killing [protocols.io]
• 10. creative-bioarray.com [creative-bioarray.com]
• 11. canvaxbiotech.com [canvaxbiotech.com]
• 12. benchchem.com [benchchem.com]
• 13. The search for CDK4/6 inhibitor biomarkers has been hampered by inappropriate proliferation assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Rinvanil Experimental Support Center: Troubleshooting and FAQs

Welcome to the technical support center for Rinvanil, a potent synthetic analog of capsaicin (B1668287) and a selective agonist for the Transient Receptor Potential Vanilloid 1 (TRPV1) receptor.[1] This resource is designed for researchers, scientists, and drug development professionals to address common challenges in experimental variability and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is Rinvanil and how does it work?

Rinvanil is a synthetic capsaicinoid that acts as a potent agonist for the TRPV1 receptor, also known as the capsaicin receptor.[2] TRPV1 is a non-selective cation channel primarily expressed in sensory neurons and plays a crucial role in pain transmission.[2] Like capsaicin, Rinvanil activates TRPV1, leading to an influx of calcium ions (Ca²⁺) into the cell.[3] This initial activation is often followed by a desensitization phase, where the receptor becomes less responsive to further stimuli.[3] This mechanism is central to its potential analgesic effects.

Q2: What are the main applications of Rinvanil in research?

Rinvanil is primarily used to study the function and downstream actions of the TRPV1 receptor.[1] Due to its high potency, it serves as a valuable tool for investigating TRPV1-mediated signaling pathways. Additionally, research has explored its potential antineoplastic activities, with studies showing it can inhibit proliferation and induce apoptosis in various cancer cell lines, particularly in leukemia models.[2][4][5]

Q3: What is Phenylacetylrinvanil (B10771707) (PhAR) and how does it relate to Rinvanil?

Phenylacetylrinvanil (PhAR) is a derivative of Rinvanil and is considered one of the most potent TRPV1 receptor agonists synthesized to date, reportedly being about 300 times more potent than capsaicin.[1][2] PhAR is often used alongside Rinvanil in studies and has shown selective cytotoxicity towards cancer cells over normal cells.[2][5]

Q4: Why am I observing high variability in my cell viability assays with Rinvanil?

Variability in cell viability assays can stem from several factors:

• Cell Line Specificity: The response to Rinvanil can be highly dependent on the specific cell line being used. Different cancer types and even different cell lines from the same cancer type can exhibit varying sensitivity.[4]

• Methodological Differences: Disparities in experimental protocols, such as incubation times, compound concentrations, and the specific viability assay used (e.g., MTT vs. SRB), can lead to different results.[4][5]

• Species-Specific Differences: Results observed in human cell lines may differ from those in murine cell lines, contributing to apparent contradictions in the literature.[4]

Troubleshooting Guides

Issue 1: Inconsistent IC50 Values for Cell Proliferation

Possible Cause	Troubleshooting Step
Cell Density	Ensure consistent cell seeding density across all experiments. Over-confluent or sparse cultures can respond differently to treatment.
Solvent Effects	Use a consistent, low concentration of the vehicle control (e.g., DMSO, ethanol). High solvent concentrations can be toxic to cells.
Compound Stability	Prepare fresh dilutions of Rinvanil for each experiment from a frozen stock. Avoid repeated freeze-thaw cycles.
Assay Incubation Time	Optimize and standardize the incubation time with Rinvanil. A 72-hour incubation is commonly used for leukemia cell lines.[5]

Issue 2: Difficulty in Detecting Apoptosis

Possible Cause	Troubleshooting Step
Insufficient Concentration	Ensure you are using a concentration at or above the determined IC50 for the specific cell line.
Incorrect Timing	Apoptosis is a dynamic process. Perform a time-course experiment (e.g., 12, 24, 48 hours) to identify the optimal time point for detecting apoptotic markers.
Insensitive Assay	Use multiple methods to confirm apoptosis. DNA laddering on an agarose (B213101) gel is a classic method.[2] This can be complemented with assays for caspase activation or Annexin V staining.

Data Presentation

Table 1: Comparative IC50 Values of Rinvanil and Phenylacetylrinvanil (PhAR) in Murine Leukemia Cell Lines

Compound	Cell Line	IC50 (µg/mL)
Rinvanil	P388	9
J774	8
WEHI-3	3
Phenylacetylrinvanil	P388	49
J774	10
WEHI-3	31

Data extracted from Luviano et al., 2014. It is important to note the variability in potency between the two compounds and across different cell lines.[4]

Experimental Protocols

Protocol 1: Cell Proliferation Assay (Sulforhodamine B - SRB)

This protocol is adapted from studies investigating the antineoplastic activity of Rinvanil.[2][5]

• Cell Seeding: Plate cells in 96-well plates at a density of 1x10⁴ to 5x10⁴ cells/well, depending on the cell line's growth rate.

• Treatment: After 24 hours, treat cells with varying concentrations of Rinvanil or PhAR. Include a vehicle-only control.

• Incubation: Incubate the plates for 72 hours for leukemia cell lines or 120 hours for bone marrow cells.[5]

• Fixation: Gently add 50 µL of cold 10% (w/v) Trichloroacetic Acid (TCA) to each well and incubate for 1 hour at 4°C.

• Washing: Wash the plates five times with slow-running tap water.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 10 minutes.

• Washing: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well.

• Measurement: Read the absorbance at 510 nm using a microplate reader.

Protocol 2: DNA Fragmentation Assay for Apoptosis

This protocol is a standard method to detect the characteristic DNA laddering of apoptosis.[2]

• Cell Treatment: Culture 1x10⁶ cells in the presence or absence of the IC50 concentration of Rinvanil for 24 hours.

• Cell Lysis: Harvest the cells and resuspend the pellet in 0.3 mL of lysis buffer (100 mM NaCl, 10 mM Tris-HCl pH 8.0, 25 mM EDTA pH 8.0, 0.5% SDS, 100 µg/mL proteinase K). Incubate with shaking at 37°C for 4 hours.

• DNA Precipitation: Add saturated NaCl solution and centrifuge to pellet the proteins. Transfer the supernatant and precipitate the DNA with ethanol.

• DNA Resuspension: Resuspend the DNA pellet in TE buffer (10 mM Tris-HCl pH 8.0, 1 mM EDTA pH 8.0).

• Electrophoresis: Run the DNA on a 2% agarose gel containing ethidium (B1194527) bromide at 60V for 2.5 hours.

• Visualization: Visualize the DNA fragments under UV light.

Visualizations

Caption: Simplified signaling pathway of Rinvanil activating the TRPV1 channel.

Caption: Logical workflow for troubleshooting experimental variability.

References

• 1. Phenylacetylrinvanil - Wikipedia [en.wikipedia.org]
• 2. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phenylacetylrinvanil | Potent TRPV1 Agonist | RUO [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

preventing Rinvanil precipitation in aqueous solutions

Welcome to the Technical Support Center for Rinvanil. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing Rinvanil precipitation in aqueous solutions during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Rinvanil and why is its solubility in aqueous solutions a concern?

Rinvanil is a synthetic analog of capsaicin (B1668287), the pungent compound in chili peppers.[1] It is utilized in research for its potential as an anticancer agent, as it can inhibit the proliferation of cancer cells and induce apoptosis (programmed cell death).[2] Like capsaicin, Rinvanil is a lipophilic and hydrophobic compound, which results in poor solubility in aqueous solutions such as cell culture media. This low solubility can lead to precipitation, where the compound comes out of solution and forms solid particles. This is a significant concern for researchers as it can lead to inaccurate experimental results due to a lower, unknown concentration of the compound in solution and potential cytotoxic effects from the precipitate itself.

Q2: What are the primary causes of Rinvanil precipitation in experimental setups?

Precipitation of Rinvanil in aqueous solutions, particularly in cell culture media, can be triggered by several factors:

• Poor Aqueous Solubility: Rinvanil's inherent chemical structure makes it poorly soluble in water-based solutions.

• Solvent Shock: Rinvanil is typically first dissolved in an organic solvent like dimethyl sulfoxide (B87167) (DMSO) to create a concentrated stock solution. When this stock solution is rapidly diluted into an aqueous medium, the sudden change in solvent polarity can cause the Rinvanil to "crash out" of the solution, leading to precipitation.[3]

• High Final Concentration: Exceeding the solubility limit of Rinvanil in the final experimental medium will inevitably cause precipitation.

• Interaction with Media Components: Cell culture media are complex mixtures containing salts, proteins, and other components that can interact with Rinvanil and reduce its solubility.[4]

Q3: What is the recommended solvent for preparing Rinvanil stock solutions?

For in vitro studies, the most commonly used solvent for preparing stock solutions of poorly soluble compounds like Rinvanil is dimethyl sulfoxide (DMSO).[6] It is crucial to prepare a high-concentration stock solution in DMSO to minimize the final volume of DMSO added to the cell culture medium.

Q4: What is the maximum recommended concentration of DMSO in the final cell culture medium?

To prevent solvent-induced cytotoxicity and to minimize its effects on experimental outcomes, the final concentration of DMSO in the cell culture medium should generally be kept below 0.5% (v/v), and ideally at or below 0.1%.[3] It is always recommended to perform a vehicle control experiment (treating cells with the same final concentration of DMSO without Rinvanil) to assess the effect of the solvent on the cells.

Troubleshooting Guide

This guide provides solutions to common problems encountered with Rinvanil precipitation.

Problem 1: Immediate precipitation upon adding Rinvanil stock solution to the aqueous medium.

• Potential Cause: This is often a classic case of "solvent shock" due to rapid dilution.

• Solution:

  • Optimize the Dilution Method: Instead of adding the concentrated DMSO stock directly into the full volume of the medium, add the stock solution drop-by-drop while gently swirling or vortexing the medium. This facilitates rapid mixing and dispersion.[6]

  • Pre-warm the Medium: Ensure your cell culture medium is pre-warmed to 37°C before adding the Rinvanil stock solution. Some compounds exhibit better solubility at slightly higher temperatures.[3]

  • Intermediate Dilution: Consider a serial dilution approach. First, dilute the DMSO stock into a smaller volume of medium and then add this intermediate dilution to the final volume.

Problem 2: Rinvanil precipitates out of solution over time during incubation.

• Potential Cause: The final concentration of Rinvanil in the medium may be too high and exceeds its thermodynamic solubility limit, leading to delayed precipitation.

• Solution:

  • Lower the Final Concentration: If your experimental design permits, try using a lower final concentration of Rinvanil.

  • Use of Solubilizing Agents: For certain applications, the use of solubilizing agents or excipients might be considered, although this needs to be carefully evaluated for compatibility with the experimental system. For the related compound capsaicin, complexation with hydroxypropyl-β-cyclodextrin has been shown to increase its aqueous solubility.[7][8]

Problem 3: Inconsistent experimental results with Rinvanil treatment.

• Potential Cause: Inconsistent dosing due to undetected microprecipitation. If Rinvanil is not fully dissolved, the actual concentration exposed to the cells will vary between experiments.

• Solution:

  • Prepare Fresh Dilutions: Avoid storing diluted Rinvanil in aqueous solutions, as precipitation can occur over time. Prepare fresh dilutions from the DMSO stock for each experiment.

  • Visual Inspection: Before adding the medium to your cells, carefully inspect it against a light source for any signs of cloudiness or precipitate.

Data Presentation

Solvent	Suitability for Stock Solution	Notes
Dimethyl Sulfoxide (DMSO)	Highly Recommended	Standard solvent for preparing high-concentration stock solutions for in vitro assays.[6]
Ethanol	Possible	Can be used as a co-solvent, but may have higher volatility and different cellular effects compared to DMSO.[9]
Aqueous Buffers (e.g., PBS, Cell Culture Media)	Not Recommended	Rinvanil has very low solubility in aqueous solutions, and direct dissolution will likely be incomplete.[6]

Experimental Protocols

Protocol 1: Preparation of Rinvanil Stock Solution in DMSO

• Objective: To prepare a stable, high-concentration stock solution of Rinvanil.

• Materials:

  • Rinvanil powder

  • High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes

• Procedure:

  • Determine the desired stock concentration (e.g., 10 mM, 20 mM). Aim for a concentration that is at least 1000-fold higher than your highest final experimental concentration.

  • Accurately weigh the required amount of Rinvanil powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of DMSO to the Rinvanil powder.

  • Vortex the tube vigorously until the Rinvanil is completely dissolved. A clear solution with no visible particulates should be obtained. If dissolution is slow, gentle warming (e.g., in a 37°C water bath for 5-10 minutes) or sonication can be applied.

  • Visually inspect the solution to ensure there are no remaining solid particles.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Working Solutions and Addition to Cell Culture

• Objective: To dilute the Rinvanil stock solution into the final cell culture medium while minimizing precipitation.

• Materials:

  • Rinvanil stock solution (in DMSO)

  • Complete cell culture medium, pre-warmed to 37°C

  • Sterile conical tubes

• Procedure:

  • Thaw a single-use aliquot of the Rinvanil stock solution at room temperature.

  • In a sterile conical tube, add the required volume of pre-warmed cell culture medium.

  • While gently swirling or vortexing the medium, add the required volume of the Rinvanil stock solution drop-by-drop to the medium.

  • Ensure the final concentration of DMSO in the medium is as low as possible (ideally ≤ 0.1%).

  • Visually inspect the final working solution for any signs of precipitation or cloudiness before adding it to the cells.

  • Immediately apply the freshly prepared working solution to your cell cultures.

Visualizations

Caption: Factors influencing Rinvanil solubility and precipitation in aqueous solutions.

Caption: Troubleshooting workflow for Rinvanil precipitation in aqueous solutions.

References

• 1. researchgate.net [researchgate.net]
• 2. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 5. Physical and chemical stability of paclitaxel infusions in different container types - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Enhanced aqueous solubility and bioavailability of capsaicin by the preparation of an inclusion complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

addressing inconsistencies in Rinvanil experimental results

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to address common challenges and inconsistencies encountered during in-vitro experiments with Rinvanil.

Frequently Asked Questions (FAQs)

Q1: What is Rinvanil and what is its primary mechanism of action?

Rinvanil is a synthetic analog of capsaicin (B1668287). Its primary mechanism of action is as a potent agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel.[1][2] TRPV1 is a non-selective cation channel involved in the perception of heat and pain.[2] Activation of TRPV1 by Rinvanil leads to an influx of calcium ions (Ca²⁺), which can trigger various downstream cellular processes, including apoptosis in certain cancer cell lines.[1][3]

Q2: I am observing significant variability in the IC50 values for Rinvanil across different experiments with the same cell line. What are the potential causes?

Inconsistent IC50 values are a common issue in cell-based assays and can arise from several factors:

• Compound Solubility and Stability: Rinvanil may have limited aqueous solubility. Ensure the compound is fully dissolved in a suitable solvent, like DMSO, before preparing final dilutions in your cell culture medium. Precipitation of Rinvanil can lead to a lower effective concentration and consequently, variable IC50 values.[4][5] The stability of Rinvanil in your experimental conditions (e.g., temperature, light exposure) should also be considered.

• Cell Health and Density: The physiological state of your cells is critical. Using cells that are in the exponential growth phase and have high viability is essential. Inconsistent cell seeding density across wells can significantly impact results.[6]

• Assay-Dependent Variability: The choice of cytotoxicity assay can influence the IC50 value. Different assays measure different endpoints (e.g., metabolic activity, membrane integrity, protein content), and Rinvanil may affect these processes differently.[6]

• Mycoplasma Contamination: Undetected mycoplasma contamination can alter cellular responses to drugs and lead to inconsistent results.[6]

Q3: Can Rinvanil have off-target effects?

While Rinvanil is a potent TRPV1 agonist, like many capsaicin analogs, the possibility of off-target effects should be considered, especially at higher concentrations.[7] It is advisable to include appropriate controls in your experiments, such as using a TRPV1 antagonist (e.g., capsazepine) to confirm that the observed effects are mediated by TRPV1 activation. Additionally, performing experiments in TRPV1-knockout cell lines, if available, can provide definitive evidence of on-target activity.

Troubleshooting Guides

Issue 1: Inconsistent Results in Cell Viability Assays (e.g., SRB, MTT)

Problem: You are observing high variability in cell viability data between replicate wells or across different experimental days.

Possible Cause	Troubleshooting Step
Uneven Cell Seeding	Ensure a homogenous single-cell suspension before plating. After seeding, gently rock the plate in a cross pattern to ensure even distribution of cells.
Edge Effects in 96-well Plates	The outer wells of a 96-well plate are more prone to evaporation, leading to increased compound concentration. To mitigate this, avoid using the outermost wells for experimental samples and instead fill them with sterile PBS or media.[6]
Incomplete Dissolution of Rinvanil	Prepare a high-concentration stock solution of Rinvanil in DMSO and vortex thoroughly. When making working dilutions, ensure the final DMSO concentration is consistent across all wells and does not exceed a level toxic to your cells (typically <0.5%).
Cell Culture Conditions	Maintain consistent cell culture conditions, including media composition, serum percentage, and incubation times. Variations in these parameters can affect cell growth and drug sensitivity.[5]

Issue 2: Difficulty in Detecting Apoptosis with Rinvanil Treatment

Problem: You are not observing the expected induction of apoptosis (e.g., no DNA laddering) after treating cancer cells with Rinvanil.

Possible Cause	Troubleshooting Step
Sub-optimal Rinvanil Concentration or Incubation Time	Perform a dose-response and time-course experiment to determine the optimal concentration and duration of Rinvanil treatment for inducing apoptosis in your specific cell line.[1]
Insensitive Apoptosis Assay	The DNA ladder assay may not be sensitive enough if only a small percentage of cells are undergoing apoptosis.[8] Consider using more sensitive methods like Annexin V/PI staining followed by flow cytometry or a caspase activity assay.
Cell Line Resistance	Not all cancer cell lines are equally sensitive to Rinvanil-induced apoptosis. The expression level of TRPV1 and the integrity of downstream apoptotic signaling pathways can vary between cell types.
Incorrect DNA Extraction for Laddering Assay	Ensure that your DNA extraction protocol is optimized for the detection of fragmented DNA. Incomplete lysis or excessive shearing of DNA can obscure the laddering pattern.

Experimental Protocols

Protocol 1: Sulforhodamine B (SRB) Cell Viability Assay

This protocol is adapted from methods used in studies on Rinvanil's antineoplastic activity.[1][9]

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere for 24 hours.

• Compound Treatment: Treat cells with a serial dilution of Rinvanil (and controls) and incubate for the desired period (e.g., 72 hours).[10]

• Cell Fixation: Gently remove the culture medium and fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.[9]

• Washing: Wash the plates five times with slow-running tap water and allow them to air dry completely.

• Staining: Add 100 µL of 0.057% (w/v) SRB solution to each well and incubate at room temperature for 30 minutes.[11]

• Destaining: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye.[9]

• Solubilization: Allow the plates to air dry completely. Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well and place on a shaker for 5-10 minutes to solubilize the protein-bound dye.[11]

• Absorbance Measurement: Read the absorbance at 510 nm using a microplate reader.

Protocol 2: Apoptosis Detection by DNA Ladder Assay

This protocol is based on methodologies for detecting DNA fragmentation, a hallmark of apoptosis.[1]

• Cell Treatment: Treat cells with the desired concentration of Rinvanil for the appropriate duration to induce apoptosis. Include positive and negative controls.

• Cell Harvesting: Pellet approximately 2 x 10⁶ cells by centrifugation.

• Cell Lysis: Resuspend the cell pellet in a lysis buffer (e.g., 10 mM Tris pH 7.4, 5 mM EDTA, 0.2% Triton X-100) and incubate on ice for 30 minutes.

• DNA Extraction: Centrifuge to pellet cellular debris and collect the supernatant containing fragmented DNA. Precipitate the DNA using isopropanol (B130326) or ethanol (B145695).

• RNase and Proteinase K Treatment: Treat the DNA sample with RNase to remove contaminating RNA, followed by Proteinase K to digest proteins.

• DNA Purification: Purify the DNA using phenol:chloroform:isoamyl alcohol extraction followed by ethanol precipitation.

• Agarose (B213101) Gel Electrophoresis: Resuspend the DNA pellet in a suitable buffer and run on a 1.5-2% agarose gel containing a DNA stain (e.g., ethidium (B1194527) bromide).[1]

• Visualization: Visualize the DNA under UV light. A characteristic "ladder" of DNA fragments indicates apoptosis.[12]

Quantitative Data Summary

Compound	Cell Line	Assay	IC50 (µg/mL)	Reference
Rinvanil	P388 (leukemia)	SRB	~9	[13]
Rinvanil	J774 (leukemia)	SRB	~8	[13]
Rinvanil	WEHI-3 (leukemia)	SRB	~3	[13]
Phenylacetylrinvanil (B10771707) (PhAR)	P388 (leukemia)	SRB	~49	[13]
Phenylacetylrinvanil (PhAR)	J774 (leukemia)	SRB	~10	[13]
Phenylacetylrinvanil (PhAR)	WEHI-3 (leukemia)	SRB	~31	[13]
Rinvanil	HeLa (cervical cancer)	Crystal Violet	~125	[3]
Rinvanil	ViBo (cervical cancer)	Crystal Violet	~149	[3]

Visualizations

References

• 1. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anticancer Activity of Region B Capsaicin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. assaygenie.com [assaygenie.com]
• 9. creative-bioarray.com [creative-bioarray.com]
• 10. researchgate.net [researchgate.net]
• 11. SRB assay for measuring target cell killing [protocols.io]
• 12. An update to DNA ladder assay for apoptosis detection - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Vehicle Effects in Rinvanil Control Groups

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Rinvanil. The focus is on minimizing the confounding effects of vehicles used to dissolve this poorly water-soluble compound, ensuring the validity of experimental control groups.

Frequently Asked Questions (FAQs)

Q1: What is Rinvanil and what is its primary mechanism of action?

Rinvanil is a synthetic analog of capsaicin (B1668287) and a potent agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel.[1] The activation of the TRPV1 channel, a non-selective cation channel, leads to an influx of calcium ions (Ca²⁺), which triggers downstream cellular signaling pathways.[2] This mechanism is central to its use in research, particularly in studies related to pain, inflammation, and cancer.[3]

Q2: Why is a vehicle control group essential when working with Rinvanil?

A vehicle control group is critical to differentiate the biological effects of Rinvanil from any potential effects of the solvent used to dissolve it.[4] Since Rinvanil is poorly soluble in aqueous solutions, organic solvents like dimethyl sulfoxide (B87167) (DMSO) or ethanol (B145695) are often required. These vehicles can have their own biological effects, which could be mistakenly attributed to Rinvanil if a proper control is not included.[4]

Q3: What are the most common vehicles for dissolving Rinvanil?

The most commonly used vehicles for Rinvanil and other poorly water-soluble compounds in in vitro studies are Dimethyl Sulfoxide (DMSO) and ethanol.[5][6] For in vivo studies, formulations may also include co-solvents like polyethylene (B3416737) glycol (PEG), surfactants, or complexing agents like cyclodextrins to improve solubility and bioavailability.

Q4: What are the potential issues with using DMSO as a vehicle for Rinvanil?

While DMSO is an effective solvent, it can interfere with experiments involving Rinvanil. A primary concern is its effect on intracellular calcium levels. Studies have shown that DMSO can independently cause a transient increase in intracellular Ca²⁺ by releasing it from intracellular stores and stimulating its influx across the plasma membrane.[7][8] This can mask or alter the Ca²⁺ influx mediated by Rinvanil's activation of the TRPV1 channel. High concentrations of DMSO can also disrupt cell membranes and calcium channels.[9]

Q5: Are there alternatives to DMSO for Rinvanil experiments?

Yes, several alternatives can be considered:

• Ethanol: Ethanol can be used as a solvent, but similar to DMSO, it's crucial to keep the final concentration in the culture medium low (typically below 0.5% to 1%) and to include a vehicle control.[5]

• Cyclodextrins: These are cyclic oligosaccharides that can encapsulate hydrophobic molecules like Rinvanil, forming inclusion complexes that are more water-soluble.[10] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with improved solubility and safety.[11]

• Co-solvent systems: A combination of solvents, such as a small amount of DMSO or ethanol with a less toxic co-solvent like polyethylene glycol (PEG), can be used to achieve the desired concentration while minimizing the effects of the primary solvent.[11]

Troubleshooting Guide

This guide addresses common issues encountered when working with Rinvanil and its vehicles.

Issue 1: Precipitation of Rinvanil upon dilution in aqueous media.

• Possible Cause: The final concentration of Rinvanil exceeds its solubility limit in the aqueous buffer or cell culture medium, even with a small percentage of the organic solvent.

• Troubleshooting Steps:

  • Reduce Final Concentration: Attempt the experiment with a lower final concentration of Rinvanil.

  • Optimize Vehicle Concentration: Ensure the final concentration of the organic solvent (e.g., DMSO, ethanol) is as low as possible while maintaining Rinvanil in solution. A general guideline is to keep the final concentration below 0.5%.[12]

  • Use a Co-solvent: Incorporate a water-miscible and less toxic co-solvent like polyethylene glycol (PEG) into your final aqueous solution.[11]

  • Utilize Cyclodextrins: Prepare a Rinvanil-cyclodextrin inclusion complex to enhance its aqueous solubility. (See Experimental Protocols section).

  • Sonication: After dilution, briefly sonicate the solution to help dissolve any small precipitates.[13]

Issue 2: High background signal or unexpected activity in the vehicle control group.

• Possible Cause: The vehicle itself is causing a biological response, such as an increase in intracellular calcium or cytotoxicity.

• Troubleshooting Steps:

  • Lower Vehicle Concentration: This is the most critical step. Titrate down the concentration of the vehicle to the lowest possible level that maintains Rinvanil solubility.

  • Switch Vehicles: If lowering the concentration is not feasible, switch to an alternative vehicle. For calcium imaging experiments where DMSO is problematic, consider using ethanol at a very low final concentration or a cyclodextrin (B1172386) formulation.

  • Thorough Washing: In cell-based assays, ensure that cells are thoroughly washed after treatment to remove any residual vehicle that might interfere with subsequent measurements.

  • Run a Vehicle-Only Dose-Response: To understand the impact of the vehicle, perform a dose-response experiment with the vehicle alone to identify the concentration at which it starts to elicit a biological effect.

Issue 3: Inconsistent or non-reproducible experimental results.

• Possible Cause: This can be due to incomplete dissolution or precipitation of Rinvanil, leading to variations in the effective concentration.

• Troubleshooting Steps:

  • Visual Inspection: Before each experiment, carefully inspect your stock and working solutions for any signs of precipitation.[11]

  • Prepare Fresh Solutions: Prepare fresh working solutions of Rinvanil for each experiment from a frozen stock. Avoid repeated freeze-thaw cycles of the stock solution.[14]

  • Filtration Test: To confirm complete dissolution, you can filter your solution through a 0.22 µm filter and measure the concentration of the filtrate. A significant drop in concentration indicates incomplete solubility.[11]

  • Standardize Preparation Protocol: Ensure a consistent and well-documented protocol for preparing your Rinvanil solutions to minimize variability between experiments.

Data Presentation

Table 1: Qualitative and Estimated Quantitative Solubility of Rinvanil and Related Capsaicinoids.

Compound	Vehicle	Qualitative Solubility	Estimated Quantitative Solubility (mg/mL)	Reference(s)
Rinvanil (and Phenylacetylrinvanil)	DMSO	Soluble	≥ 42.96 (estimated based on similar compounds)	[15]
Rinvanil (and Phenylacetylrinvanil)	Ethanol	Soluble	≥ 30 (estimated based on capsaicin)	[6]
Capsaicin	DMSO	Soluble	≥ 30	[6]
Capsaicin	Ethanol	Soluble	≥ 30	[6]
Capsaicinoids	Isopropyl Alcohol	Soluble	-	[16]
Capsaicinoids	Propylene Glycol	Soluble	-	[16]
Capsaicinoids	Mineral Oil	Soluble	-	[16]
Poorly Water-Soluble Drug with β-Cyclodextrin	Aqueous Solution	Increased	Variable, dependent on complexation efficiency	[10]
Poorly Water-Soluble Drug with HP-β-Cyclodextrin	Aqueous Solution	Significantly Increased	Variable, dependent on complexation efficiency	[11]

Note: Specific quantitative solubility data for Rinvanil is limited in publicly available literature. The estimated values are based on data for structurally similar compounds like capsaicin and other poorly soluble drugs.

Experimental Protocols

Protocol 1: Preparation of Rinvanil Stock Solution in DMSO or Ethanol

• Objective: To prepare a concentrated stock solution of Rinvanil for in vitro experiments.

• Materials:

  • Rinvanil powder

  • Anhydrous, cell culture grade DMSO or 100% Ethanol

  • Sterile microcentrifuge tubes

• Procedure:

  • Weigh the desired amount of Rinvanil powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of DMSO or ethanol to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex the solution for 2-5 minutes until the Rinvanil is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution.[14]

  • Visually inspect the solution to ensure it is clear and free of particulates.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C, protected from light.[17]

Protocol 2: Preparation of Rinvanil-Cyclodextrin Inclusion Complex

• Objective: To prepare a water-soluble inclusion complex of Rinvanil using hydroxypropyl-β-cyclodextrin (HP-β-CD) to minimize the use of organic solvents.

• Materials:

  • Rinvanil

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Deionized water

  • Magnetic stirrer and stir bar

  • Freeze-dryer (optional)

• Procedure (Kneading Method): [18]

  • Prepare a slurry of HP-β-CD in a small amount of water.

  • Dissolve Rinvanil in a minimal amount of a suitable organic solvent (e.g., ethanol).

  • Slowly add the Rinvanil solution to the HP-β-CD slurry while continuously kneading in a mortar.

  • Continue kneading until a paste-like consistency is achieved.

  • Dry the paste under vacuum to obtain a solid powder.

  • The resulting powder is the Rinvanil-HP-β-CD inclusion complex, which should have improved aqueous solubility.

• Procedure (Freeze-Drying Method): [18]

  • Dissolve HP-β-CD in deionized water with stirring to create a clear solution.

  • Add Rinvanil to the HP-β-CD solution (a 1:1 molar ratio is a common starting point).[11]

  • Stir the mixture at room temperature for 24-48 hours to allow for complex formation.

  • Freeze the solution at -80°C and then lyophilize using a freeze-dryer to obtain a solid powder of the inclusion complex.

Mandatory Visualizations

Caption: Simplified signaling pathway of Rinvanil via TRPV1 activation.

Caption: General experimental workflow for studies involving Rinvanil.

Caption: Troubleshooting logic for vehicle-related issues in Rinvanil experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. TRPV1 channels mediate long-term depression at synapses on hippocampal interneurons - PMC [pmc.ncbi.nlm.nih.gov]
• 3. TRPV1 shows dynamic ionic selectivity during agonist stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Vehicle control group: Significance and symbolism [wisdomlib.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. csstc.org [csstc.org]
• 9. dissolutiontech.com [dissolutiontech.com]
• 10. Effect of Cyclodextrin Complex Formation on Solubility Changes of Each Drug Due to Intermolecular Interactions between Acidic NSAIDs and Basic H2 Blockers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. Effects of vehicle on the uptake and elimination kinetics of capsaicinoids in human skin in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Chlorambucil: stability of solutions during preparation and storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. oatext.com [oatext.com]

Technical Support Center: Refinement of Rinvanil Dosage for In Vivo Studies

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the refinement of Rinvanil dosage for in vivo studies. Given the limited publicly available in vivo data for Rinvanil, this guide integrates general principles of preclinical drug development with data from closely related non-pungent capsaicin (B1668287) analogs to offer a robust framework for your experimental design.

Frequently Asked Questions (FAQs)

Q1: What is Rinvanil and what is its mechanism of action?

A1: Rinvanil is a synthetic analog of capsaicin, the pungent component in chili peppers.[1] Like capsaicin, Rinvanil is a modulator of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a non-selective cation channel involved in pain sensation and body temperature regulation.[1][2] Prolonged activation of TRPV1 by agonists can lead to desensitization of the channel, which is a mechanism explored for analgesic effects.[3] Rinvanil has been investigated in vitro for its antineoplastic activities, where it has been shown to inhibit proliferation and induce apoptosis in leukemia cell lines.[1][4]

Q2: How do I determine a safe starting dose for my first in vivo study with Rinvanil?

Q3: What animal models are suitable for in vivo studies with Rinvanil?

A3: The choice of animal model depends on the research question. For anticancer studies, xenograft models using human cancer cell lines in immunocompromised mice are common.[8] For studying the analgesic or metabolic effects of TRPV1 modulators, rodent models such as mice and rats are frequently used.[9][10] The selection should be based on the expression and function of TRPV1 in the chosen model and its relevance to the human condition being studied.[11]

Q4: Which route of administration is recommended for Rinvanil?

A4: The optimal route of administration depends on the experimental goals and the physicochemical properties of the formulated compound. Common routes for preclinical studies include oral (PO), intraperitoneal (IP), intravenous (IV), and subcutaneous (SC).[5] For capsaicin analogs, oral administration has been used to investigate systemic effects like changes in energy metabolism.[6] The choice of route will significantly impact the pharmacokinetic profile of Rinvanil.[5]

Q5: What are the potential side effects of Rinvanil in vivo?

A5: While Rinvanil is a non-pungent analog of capsaicin, it still modulates the TRPV1 receptor, which is involved in thermoregulation.[1][12] Therefore, a potential side effect could be alterations in body temperature (hyperthermia or hypothermia).[12] It is essential to monitor animals for any signs of toxicity, including changes in weight, behavior, and body temperature, especially during dose-escalation studies.[13]

Troubleshooting Guide

Issue	Possible Cause	Solution
No observable efficacy at initial doses.	The administered dose is too low to reach a therapeutic concentration at the target site. Poor bioavailability via the chosen administration route.	Conduct a dose-escalation study by gradually increasing the dose in different cohorts of animals. Perform a pharmacokinetic (PK) study to analyze the absorption, distribution, metabolism, and excretion (ADME) of Rinvanil. Consider alternative routes of administration.[5]
Unexpected toxicity or adverse effects are observed.	The starting dose is too high. The vehicle used for formulation is causing toxicity. The dosing frequency is too high.	Immediately reduce the dose. Conduct a pilot study with a wider range of lower doses to establish a No-Observed-Adverse-Effect-Level (NOAEL).[5] Include a vehicle-only control group to assess the vehicle's effects. Adjust the dosing schedule based on the compound's half-life, if known.[5]
High variability in experimental results.	Inconsistent dosing technique. Biological variability within the animal cohort. Insufficient sample size.	Ensure all personnel are properly trained in the chosen administration technique. Randomize animals into treatment groups and ensure blinding during data collection and analysis. Perform a power analysis to determine the appropriate number of animals per group to achieve statistically significant results.

Quantitative Data Summary

Since in vivo dosage data for Rinvanil is limited, the following table summarizes in vitro IC50 values for Rinvanil and its analog Phenylacetylrinvanil (B10771707) (PhAR) in murine leukemia cell lines, and in vivo dosage for the non-pungent capsaicin analog, capsiate. This information can serve as a reference for initial dose-range finding studies.

Table 1: In Vitro IC50 Values for Rinvanil and PhAR

Cell Line	Compound	IC50 (µg/mL)
P388	Rinvanil	26.5
P388	PhAR	9.0
J774	Rinvanil	17.0
J774	PhAR	10.5
WEHI-3	Rinvanil	25.0
WEHI-3	PhAR	14.0
Data from Luviano et al., 2014

Table 2: In Vivo Dosage of Capsiate (a non-pungent capsaicin analog) in Mice

Animal Model	Compound	Dose	Route of Administration	Observed Effect	Reference
Mice	Capsiate	10 mg/kg	Oral	Increased oxygen consumption and serum adrenaline	Ohnuki et al., 2001[6]
Mice	Capsiate	50 mg/kg	Oral	Markedly suppressed body fat accumulation	Ohnuki et al., 2001[6]

Experimental Protocols

Protocol 1: Dose-Range Finding and Maximum Tolerated Dose (MTD) Study

• Objective: To determine the safe dose range of Rinvanil and identify the MTD.

• Animal Model: Select a relevant rodent model (e.g., C57BL/6 mice, 8-10 weeks old).

• Group Allocation: Randomly assign animals to at least five groups (n=3-5 per group): one vehicle control group and four Rinvanil dose groups.

• Dose Selection: Based on in vitro data and data from similar compounds (e.g., capsiate), select a starting dose (e.g., 1 mg/kg) and escalate it geometrically in subsequent groups (e.g., 5, 25, 125 mg/kg).

• Administration: Administer Rinvanil or vehicle via the chosen route (e.g., oral gavage).

• Monitoring: Observe animals daily for clinical signs of toxicity (e.g., changes in weight, behavior, posture, activity levels) for at least 7-14 days.

• Endpoint: The MTD is defined as the highest dose that does not produce significant toxicity or more than a 10-20% loss in body weight.[14]

Protocol 2: In Vivo Pharmacokinetic (PK) Study

• Objective: To determine the pharmacokinetic profile of Rinvanil.

• Animal Model: Male C57BL/6 mice (8-10 weeks old).

• Dosing: Administer a single dose of Rinvanil (a dose determined to be safe from the MTD study, e.g., 10 mg/kg) via the intended route.

• Blood Sampling: Collect blood samples at multiple time points (e.g., 15 min, 30 min, 1, 2, 4, 8, and 24 hours) post-administration.

• Analysis: Analyze plasma samples using a validated analytical method (e.g., LC-MS/MS) to determine the concentration of Rinvanil over time.

• Parameters: Calculate key PK parameters such as Cmax (maximum concentration), Tmax (time to reach Cmax), AUC (area under the curve), and half-life (t1/2).[5]

Visualizations

Caption: Rinvanil activates the TRPV1 channel, leading to cellular responses.

Caption: A typical workflow for refining the in vivo dosage of a novel compound.

References

• 1. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TRPV1 - Wikipedia [en.wikipedia.org]
• 3. Frontiers | A journey from molecule to physiology and in silico tools for drug discovery targeting the transient receptor potential vanilloid type 1 (TRPV1) channel [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Administration of capsiate, a non-pungent capsaicin analog, promotes energy metabolism and suppresses body fat accumulation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Explaining in-vitro to in-vivo efficacy correlations in oncology pre-clinical development via a semi-mechanistic mathematical model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. TRPV1: A Potential Drug Target for Treating Various Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CB1R, CB2R and TRPV1 expression and modulation in in vivo, animal glaucoma models: A systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The Vanilloid Receptor TRPV1 Is Tonically Activated In Vivo and Involved in Body Temperature Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. dctd.cancer.gov [dctd.cancer.gov]

Reference Data & Comparative Studies

Rinvanil vs. Phenylacetylrinvanil (PhAR): A Comparative Analysis of Potency at the TRPV1 Receptor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the potency of two synthetic vanilloids, Rinvanil and Phenylacetylrinvanil (PhAR), as agonists of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel. The information presented is supported by experimental data to assist researchers in selecting the appropriate tool for their studies in pain signaling, neuroinflammation, and related fields.

Data Summary

The following table summarizes the available quantitative data on the potency of Rinvanil and PhAR at the human TRPV1 receptor.

Compound	Agonist Potency (EC50)	Cell Line	Receptor	Reference Compound Potency (Capsaicin EC50)
Phenylacetylrinvanil (PhAR)	90 pM	Human Embryonic Kidney (HEK-293) cells	Human TRPV1	~1,000x more potent than capsaicin[1]
Rinvanil	Significantly less potent than Olvanil (B1677277) (EC50 = 0.7 nM)	Human Embryonic Kidney (HEK-293) cells	Human TRPV1	Not directly compared to capsaicin (B1668287) in the same study, but Olvanil is a potent agonist.

Potency Comparison

Phenylacetylrinvanil (PhAR) is a synthetic capsaicin analogue and is recognized as one of the most potent TRPV1 receptor agonists synthesized to date.[1] Its potency, with an EC50 value of 90 pM, places it in a category of "ultra-potent" vanillamides, comparable to resiniferatoxin (B1680534) (RTX).[2] This high potency is attributed to the phenylacetylation of the hydroxyl group of its precursor, Rinvanil.[2]

Rinvanil, also a synthetic vanilloid, is considerably less potent than PhAR. While a precise EC50 value is not consistently reported, studies indicate it is significantly less potent than olvanil (EC50 of 6 nM for Rinvanil versus 0.7 nM for olvanil).[2] This suggests that Rinvanil's activity is likely in the nanomolar range, making PhAR at least three orders of magnitude more potent. The structural modification from Rinvanil to PhAR, specifically the addition of the phenylacetyl group, dramatically enhances its affinity and efficacy at the TRPV1 receptor.[2]

Experimental Protocols

The potency of Rinvanil and PhAR is typically determined through in vitro functional assays that measure the activation of the TRPV1 channel in response to the compound. A common methodology involves the following steps:

1. Cell Culture and Transfection:

• Cell Line: Human Embryonic Kidney (HEK-293) cells are widely used due to their low endogenous expression of ion channels and their robust growth characteristics.

• Transfection: The cells are stably or transiently transfected with a plasmid encoding the human TRPV1 receptor. This ensures a high level of receptor expression for reliable signal detection.

2. Calcium Flux Assay:

• Principle: TRPV1 is a non-selective cation channel, and its activation leads to an influx of calcium ions (Ca²⁺) into the cell.[3] This change in intracellular Ca²⁺ concentration is used as a direct measure of receptor activation.

• Fluorescent Indicators: Cells are loaded with a calcium-sensitive fluorescent dye, such as Fluo-4 AM or Fura-2 AM. These dyes exhibit a significant change in fluorescence intensity upon binding to Ca²⁺.

• Procedure:

  • Transfected HEK-293 cells are plated in a multi-well plate.

  • The cells are incubated with the calcium-sensitive dye.

  • A baseline fluorescence reading is taken.

  • Varying concentrations of the test compound (Rinvanil or PhAR) are added to the wells.

  • The change in fluorescence intensity is measured over time using a fluorometric imaging plate reader or a fluorescence microscope.

• Data Analysis: The increase in fluorescence is plotted against the compound concentration. The EC50 value, which is the concentration of the agonist that produces 50% of the maximal response, is then calculated from the resulting dose-response curve.

Visualizations

Experimental Workflow for Potency Determination

Caption: Workflow for determining the potency of TRPV1 agonists.

TRPV1 Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. moleculardevices.com [moleculardevices.com]

A Comparative In Vivo Efficacy Analysis: Rinvanil and Capsaicin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vivo efficacy of Rinvanil and its parent compound, Capsaicin (B1668287). While direct comparative in vivo studies on Rinvanil's analgesic and anti-inflammatory properties are limited, this document extrapolates its potential efficacy based on its potent TRPV1 agonism and data from other non-pungent capsaicin analogues. This guide presents available data, detailed experimental protocols for relevant in vivo assays, and visual representations of signaling pathways and experimental workflows to aid in research and development.

Introduction to Rinvanil and Capsaicin

Capsaicin, the pungent component of chili peppers, is a well-established agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel.[1][2][3] Its activation of TRPV1 on nociceptive sensory neurons leads to a complex process of initial excitation, followed by a lasting desensitization, which underlies its analgesic effects.[1] However, the intense burning sensation associated with capsaicin limits its therapeutic utility.[2]

Rinvanil is a synthetic analogue of capsaicin designed to retain the potent TRPV1 agonist activity while being devoid of pungency.[4][5] In vitro studies have demonstrated that Rinvanil is a highly potent TRPV1 agonist.[4] This characteristic suggests that Rinvanil may offer a more favorable side-effect profile compared to capsaicin, making it a promising candidate for the development of novel analgesic and anti-inflammatory drugs.

In Vivo Efficacy: A Comparative Overview

Due to the limited availability of direct in vivo comparative studies for Rinvanil, this section presents established in vivo data for Capsaicin and extrapolates the potential efficacy of Rinvanil based on its known potent TRPV1 agonism and the in vivo performance of other non-pungent capsaicin analogues like Olvanil and Palvanil.

Analgesic Effects

Capsaicin has demonstrated dose-dependent analgesic effects in various preclinical models of pain. In the formalin test, a model of tonic chemical pain, systemic administration of capsaicin reduces both the acute (neurogenic) and the late (inflammatory) phases of the nociceptive response.[4] Other non-pungent analogues, such as Olvanil, have also been shown to be effective in this model.[4]

Table 1: Comparison of Analgesic Efficacy in the Formalin Test

Compound	Phase I (Neurogenic Pain)	Phase II (Inflammatory Pain)	Pungency
Capsaicin	Effective	Effective	High
Rinvanil (extrapolated)	Potentially Effective	Potentially Effective	Low/None
Olvanil	Effective	Effective	Low/None

Anti-inflammatory Effects

The anti-inflammatory properties of capsaicin are well-documented. In the carrageenan-induced paw edema model, a classic model of acute inflammation, capsaicin has been shown to reduce swelling and other inflammatory markers. This effect is attributed to the desensitization of TRPV1-expressing sensory nerves, which play a role in neurogenic inflammation. Non-pungent analogues like Palvanil have also demonstrated significant anti-inflammatory activity in this model.[6]

Table 2: Comparison of Anti-inflammatory Efficacy in the Carrageenan-Induced Paw Edema Model

Compound	Reduction in Paw Edema	Mechanism	Pungency
Capsaicin	Significant	TRPV1 Desensitization	High
Rinvanil (extrapolated)	Potentially Significant	Likely TRPV1 Desensitization	Low/None
Palvanil	Significant	TRPV1 Desensitization	Low/None

Signaling Pathways and Experimental Workflow

To visualize the mechanisms of action and the experimental process, the following diagrams are provided.

Caption: TRPV1 signaling cascade upon activation by capsaicin or rinvanil.

Caption: A generalized workflow for in vivo analgesic and anti-inflammatory studies.

Experimental Protocols

Detailed methodologies for key in vivo experiments are provided below. These protocols are standard in the field and are applicable for the evaluation of both Rinvanil and Capsaicin.

Formalin-Induced Nociception Test

This model is used to assess a compound's efficacy against tonic chemical pain, which has both a neurogenic and an inflammatory component.

• Animals: Male Sprague-Dawley rats or Swiss Webster mice.

• Procedure:

  • Animals are habituated to the testing environment.

  • The test compound (Rinvanil or Capsaicin) or vehicle is administered via the desired route (e.g., intraperitoneal, oral).

  • After a predetermined pretreatment time, a dilute solution of formalin (e.g., 2.5% in saline) is injected subcutaneously into the plantar surface of one hind paw.

  • Immediately following the injection, the animal is placed in an observation chamber.

  • The amount of time the animal spends licking or biting the injected paw is recorded in two phases: the early phase (0-5 minutes post-injection) and the late phase (15-30 minutes post-injection).

• Endpoint: A reduction in the time spent licking or biting the paw in either phase indicates an analgesic effect.

Carrageenan-Induced Paw Edema Test

This is a widely used model to evaluate the anti-inflammatory activity of a compound.

• Animals: Male Wistar rats or Swiss mice.

• Procedure:

  • The baseline paw volume of the animals is measured using a plethysmometer.

  • The test compound (Rinvanil or Capsaicin) or vehicle is administered.

  • After the appropriate absorption time, a 1% solution of carrageenan in saline is injected into the sub-plantar region of the right hind paw.

  • Paw volume is measured at various time points (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.

• Endpoint: The percentage inhibition of paw edema in the treated group is calculated relative to the vehicle-treated control group. A significant reduction in paw volume indicates anti-inflammatory activity.

Hot Plate Test

This test is used to assess the central analgesic activity of a compound.

• Animals: Male Swiss mice or Sprague-Dawley rats.

• Procedure:

  • Animals are placed on a hot plate maintained at a constant temperature (e.g., 55 ± 0.5°C).

  • The latency to a nociceptive response (e.g., paw licking, jumping) is recorded. A cut-off time (e.g., 30 seconds) is used to prevent tissue damage.

  • Animals are administered the test compound (Rinvanil or Capsaicin) or vehicle.

  • The hot plate test is repeated at various time points after drug administration.

• Endpoint: An increase in the latency to the nociceptive response compared to baseline and vehicle-treated animals indicates a central analgesic effect.

Conclusion

Rinvanil, as a potent, non-pungent TRPV1 agonist, holds significant promise as a future therapeutic agent for pain and inflammation. While direct in vivo comparative data with capsaicin is currently lacking in publicly available literature, the established efficacy of capsaicin and other non-pungent analogues provides a strong rationale for its continued investigation. The experimental protocols detailed in this guide offer a framework for the systematic in vivo evaluation of Rinvanil's analgesic and anti-inflammatory potential. Further research is warranted to fully characterize its in vivo efficacy and safety profile, which will be crucial for its potential translation into clinical applications.

References

• 1. The formalin test: an evaluation of the method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The formalin test in mice: dissociation between inflammatory and non-inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. A novel hot-plate test sensitive to hyperalgesic stimuli and non-opioid analgesics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Phenylacetylrinvanil vs. Capsaicin: A Comparative Analysis of Side Effect Profiles

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the side effect profiles of two potent Transient Receptor Potential Vanilloid 1 (TRPV1) agonists: phenylacetylrinvanil (B10771707) and the well-characterized compound, capsaicin (B1668287). While both molecules hold therapeutic promise due to their interaction with the TRPV1 receptor, a thorough understanding of their respective side effect profiles is critical for preclinical and clinical development. This document summarizes available quantitative data, details relevant experimental protocols, and visualizes key signaling pathways and workflows to aid in the objective assessment of these compounds.

Data Presentation: Quantitative Side Effect Profile

A direct quantitative comparison of the side effect profiles of phenylacetylrinvanil and capsaicin is challenging due to the limited availability of in vivo or clinical data for phenylacetylrinvanil. While capsaicin has been extensively studied, data for phenylacetylrinvanil primarily focuses on its high potency and in vitro anticancer activities, with reports suggesting it is "devoid of pungency". The following table summarizes the known side effect data for capsaicin and highlights the current data gap for phenylacetylrinvanil.

Side Effect	Capsaicin	Phenylacetylrinvanil	Experimental Model/Study Type
Local Effects
Erythema (Redness)	Dose-dependent, commonly observed	Data not available	Human & Animal Studies
Pain/Burning Sensation	Dose-dependent, initial sharp or burning pain	Reported to be "devoid of pungency"	Human & Animal Studies
Edema (Swelling)	Can occur at the site of application	Data not available	Animal Studies
Systemic Effects
Cough	Can be induced upon inhalation or high systemic exposure	Data not available	Human Studies
Hypertension	Transient increases in blood pressure reported	Data not available	Human Clinical Trials
Neurotoxicity	High systemic doses in neonatal animals can cause irreversible damage to C-fiber sensory neurons.[1]	In vivo data not available	Animal Studies
Gastrointestinal Effects
Gastric Irritation	Can occur with oral ingestion	Data not available	Human & Animal Studies

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of side effects. Below are standardized protocols for evaluating key side effects induced by TRPV1 agonists.

Assessment of Erythema

Objective: To quantify the degree of redness at the site of topical application.

Method:

• Animal Model: Male Sprague-Dawley rats (250-300g).

• Test Substance Application: A defined concentration of the test compound (e.g., capsaicin 0.1% in a vehicle of 70% ethanol, 30% propylene (B89431) glycol) is applied to a shaved area on the dorsal side of the rat. A control group receives the vehicle only.

• Erythema Scoring: The application site is visually assessed at various time points (e.g., 15, 30, 60, 120 minutes) post-application. Erythema is scored on a standardized scale (e.g., 0 = no erythema, 1 = slight erythema, 2 = moderate erythema, 3 = severe erythema).

• Quantitative Measurement (Optional): A chromameter can be used to objectively measure changes in skin color (a* value, indicating redness).

Assessment of Nocifensive Behavior (Pain Response)

Objective: To quantify the pain response following administration of the test compound.

Method:

• Animal Model: Male Swiss Webster mice (20-25g).

• Test Substance Administration: A defined dose of the test compound is injected into the plantar surface of the hind paw.

• Observation: Immediately following injection, the mouse is placed in a clear observation chamber.

• Quantification: The cumulative time spent licking, biting, or flinching the injected paw is recorded for a set period (e.g., 5 minutes).

Assessment of Neurotoxicity

Objective: To evaluate the potential for long-term damage to sensory neurons.

Method:

• Animal Model: Neonatal Sprague-Dawley rats (postnatal day 2).

• Test Substance Administration: A single high dose of the test compound is administered subcutaneously.

• Functional Assessment: At maturity (8-12 weeks), functional tests are performed, such as the eye-wipe test (assessing response to a chemical irritant like ammonia) to determine the loss of chemosensory nerve function.

• Histological Analysis: Dorsal root ganglia (DRG) and sections of the spinal cord are harvested and stained (e.g., with silver stain) to visualize and quantify neuronal damage or loss.

Mandatory Visualization

Signaling Pathways

The primary mechanism of action for both phenylacetylrinvanil and capsaicin is the activation of the TRPV1 receptor, a non-selective cation channel. The binding of these agonists leads to a cascade of intracellular events.

References

• 1. researchgate.net [researchgate.net]

Rinvanil vs. PhAR: A Comparative Analysis of Differential Apoptosis Induction in Cancer Cells

A detailed guide for researchers on the distinct apoptotic mechanisms and selective cytotoxicity of two promising synthetic capsaicin (B1668287) analogs, Rinvanil and Phenylacetylrinvanil (B10771707) (PhAR).

Rinvanil and Phenylacetylrinvanil (PhAR) are synthetic analogs of capsaicin, the pungent component in chili peppers. Both compounds have garnered significant interest in oncological research for their ability to induce apoptosis, or programmed cell death, in cancer cells. Notably, these compounds exhibit differential cytotoxicity, with PhAR demonstrating superior potency and selectivity against leukemia cells compared to Rinvanil.[1][2][3] This guide provides a comprehensive comparison of their apoptotic effects, supported by experimental data and detailed methodologies, to aid researchers in the fields of oncology and drug development.

Comparative Cytotoxicity

Studies have consistently shown that both Rinvanil and PhAR are effective in inhibiting the proliferation of various cancer cell lines, particularly leukemia cells.[1][2][4] However, PhAR generally displays a significantly lower half-maximal inhibitory concentration (IC50) for inducing apoptosis in these cells, indicating a higher degree of cytotoxic activity.[1] A key advantage of these synthetic vanilloids is their reduced pungency compared to natural capsaicin, making them more viable candidates for therapeutic development.

A critical aspect of their anticancer potential lies in their selectivity. Experimental evidence has demonstrated that Rinvanil and PhAR induce apoptosis in leukemia cell lines (P388, J774, and WEHI-3) but not in normal mouse bone marrow mononuclear cells.[1][2][4] This selective action against cancerous cells is a crucial attribute for any potential chemotherapeutic agent.

Table 1: Comparative IC50 Values for Proliferation Inhibition

Compound	P388 (Leukemia)	J774 (Leukemia)	WEHI-3 (Leukemia)	Normal Bone Marrow Cells
Rinvanil	>100 µg/mL	43.8 ± 3.5 µg/mL	39.4 ± 2.7 µg/mL	>100 µg/mL
PhAR	12.5 ± 1.8 µg/mL	24.8 ± 2.1 µg/mL	19.7 ± 1.5 µg/mL	75.3 ± 4.9 µg/mL
Capsaicin	80.1 ± 5.6 µg/mL	65.2 ± 4.8 µg/mL	55.1 ± 3.9 µg/mL	>100 µg/mL

Data adapted from Luviano et al., 2014. Values are presented as mean ± standard deviation.

Mechanisms of Apoptosis Induction

As capsaicin analogs, Rinvanil and PhAR are known to interact with vanilloid receptors.[1][2][4] The general mechanism of vanilloid-induced apoptosis is multifaceted, involving the regulation of intracellular calcium levels through cation channels, interference with mitochondrial function, and the generation of reactive oxygen species (ROS).[5][6] This cascade of events ultimately disrupts the cellular redox balance, triggering the apoptotic machinery.

While the precise signaling pathways for Rinvanil and PhAR are still under investigation, it is hypothesized that their differential effects may stem from variations in their binding affinity for vanilloid receptors and their subsequent downstream signaling. Some evidence suggests that the cytotoxic effects of certain vanilloids in cancer cells might be independent of the canonical TRPV1 receptor activation and more directly linked to ROS production.[7]

Signaling Pathway Overview

Caption: Generalized signaling pathway for vanilloid-induced apoptosis.

Experimental Protocols

This section outlines the methodologies used to assess the differential apoptotic effects of Rinvanil and PhAR.

Cell Culture

• Leukemia Cell Lines: P388, J774, and WEHI-3 cells were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Normal Bone Marrow Cells: Mononuclear cells from mouse bone marrow were cultured under similar conditions.

• All cells were maintained in a humidified atmosphere of 5% CO2 at 37°C.

Proliferation Assay (Sulforhodamine B Assay)

• Cells were seeded in 96-well plates at appropriate densities.

• After 24 hours, cells were treated with varying concentrations of Rinvanil, PhAR, or capsaicin for 72 hours (leukemia cells) or 120 hours (bone marrow cells).

• Post-incubation, cells were fixed with 10% trichloroacetic acid.

• The plates were washed, and the cells were stained with 0.4% Sulforhodamine B (SRB) solution.

• Unbound dye was removed by washing with 1% acetic acid.

• The bound dye was solubilized with 10 mM Tris base solution.

• The absorbance was measured at 510 nm using a microplate reader.

• The IC50 values were calculated from dose-response curves.

Apoptosis Detection

1. Morphological Analysis (Giemsa Staining)

• Cells were cultured on coverslips and treated with IC50 concentrations of the compounds.

• After 24 hours (leukemia cells) or 120 hours (bone marrow cells), the cells were fixed with methanol.

• The fixed cells were stained with Giemsa stain.

• Apoptotic cells, characterized by cell shrinkage, chromatin condensation, and formation of apoptotic bodies, were observed under a light microscope.

2. DNA Fragmentation Assay (DNA Ladder)

• Cells were treated with IC50 concentrations of the compounds for 24 hours.

• DNA was extracted from the cells using a standard phenol-chloroform extraction method.

• The extracted DNA was subjected to electrophoresis on a 1.5% agarose (B213101) gel.

• The gel was stained with ethidium (B1194527) bromide and visualized under UV light to observe the characteristic ladder pattern of fragmented DNA in apoptotic cells.

Experimental Workflow

Caption: Workflow for evaluating the cytotoxic and apoptotic effects of Rinvanil and PhAR.

References

• 1. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Anticancer Activity of Natural and Synthetic Capsaicin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanisms of vanilloid-induced apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 7. Vanilloids induce oral cancer apoptosis independent of TRPV1 - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Rinvanil and Capsaicin in TRPV1 Desensitization Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of rinvanil and capsaicin (B1668287) in the context of Transient Receptor Potential Vanilloid 1 (TRPV1) desensitization. By examining their mechanisms of action, potency, and the experimental protocols used for their evaluation, this document aims to equip researchers with the necessary information to make informed decisions in their study design and drug development endeavors.

Introduction to TRPV1 and Desensitization

The Transient Receptor Potential Vanilloid 1 (TRPV1) is a non-selective cation channel predominantly expressed in nociceptive sensory neurons.[1] It functions as a polymodal integrator of noxious stimuli, including heat, protons (acidic conditions), and vanilloid compounds like capsaicin, the pungent component of chili peppers.[2] Activation of TRPV1 leads to an influx of cations, primarily Ca2+, resulting in neuronal depolarization and the sensation of pain.[1]

A key characteristic of TRPV1 activation by agonists is the subsequent induction of a desensitized state, where the channel becomes less responsive to further stimulation.[1] This phenomenon, known as desensitization, is the basis for the analgesic effects of topical capsaicin formulations.[3] Understanding the nuances of TRPV1 desensitization by different agonists is crucial for the development of novel analgesics with improved efficacy and reduced side effects.

Rinvanil (N-vanillylnonanamide) is a synthetic analog of capsaicin. Like other non-pungent capsaicin analogs such as olvanil (B1677277) and palvanil (B1242546), it is investigated for its potential to induce TRPV1 desensitization with less of the initial burning sensation associated with capsaicin.[4][5][6]

Comparative Analysis of Potency and Efficacy

Quantitative data on the potency of rinvanil and capsaicin in inducing TRPV1 desensitization is essential for comparative studies. While direct comparative data for rinvanil is limited in the readily available literature, studies on structurally similar non-pungent analogs like palvanil offer valuable insights.

Compound	Parameter	Value	Cell Type	Assay	Reference
Capsaicin	EC50 (Activation)	0.36 ± 0.09 µM	TRPV1-transfected CHO cells	Whole-cell patch clamp	[7]
EC50 (Activation)	1.6 ± 0.7 µM	Differentiated F11 cells	Calcium imaging ([Ca2+]i increase)	[7]
Apparent EC50 (Internalization)	0.5 µM	TRPV1+ HEK293 cells	Biotinylation assay	[8]
Palvanil	Desensitization Potency	~5 times more potent than capsaicin	Not specified	Not specified	[5]

Note: The data for palvanil is presented as a relative potency compared to capsaicin due to the absence of specific EC50 values for desensitization in the cited literature. Palvanil is a close structural analog of rinvanil and is used here as a proxy.

Mechanisms of TRPV1 Desensitization

The desensitization of TRPV1 is a complex process involving multiple intracellular signaling pathways. While both rinvanil and capsaicin induce desensitization through their agonist activity at TRPV1, the precise kinetics and contributing pathways may differ.

Capsaicin-Induced Desensitization

Prolonged or repeated application of capsaicin triggers a cascade of events leading to TRPV1 desensitization:

• Calcium Influx: The initial activation of TRPV1 by capsaicin leads to a significant influx of extracellular Ca2+.[3]

• Calcineurin-Dependent Dephosphorylation: The elevated intracellular Ca2+ activates the phosphatase calcineurin, which dephosphorylates TRPV1, contributing to its desensitization.[8][9]

• PKA-Mediated Modulation: The cAMP-dependent protein kinase (PKA) pathway can counteract desensitization. Phosphorylation of TRPV1 by PKA has been shown to decrease the rate of desensitization.[10]

• PIP2 Depletion: Activation of phospholipase C (PLC) can lead to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid that is crucial for TRPV1 activity. Depletion of PIP2 is linked to long-term desensitization.[11]

• Receptor Internalization: Prolonged exposure to capsaicin can induce the internalization of TRPV1 channels from the plasma membrane, leading to a long-term reduction in receptor availability.[8][12]

Rinvanil-Induced Desensitization

As a capsaicin analog, rinvanil is expected to induce TRPV1 desensitization through a generally similar mechanism involving receptor activation and subsequent calcium-dependent signaling cascades. However, being a non-pungent or less pungent agonist, the kinetics and magnitude of the initial activation and subsequent desensitization may differ from capsaicin. Studies on analogs like palvanil suggest a more rapid and potent desensitization compared to capsaicin, which could be advantageous for therapeutic applications.[5]

Signaling Pathway Diagrams

Caption: Signaling cascade of capsaicin-induced TRPV1 desensitization.

Experimental Protocols

Standardized experimental protocols are critical for the reliable comparison of rinvanil and capsaicin in TRPV1 desensitization studies. The two most common in vitro methods are calcium imaging and whole-cell patch-clamp electrophysiology.

Calcium Imaging Assay

This method measures changes in intracellular calcium concentration ([Ca2+]i) in response to TRPV1 activation and desensitization.

Objective: To quantify and compare the extent of TRPV1 desensitization induced by rinvanil and capsaicin.

Materials:

• TRPV1-expressing cells (e.g., HEK293-hTRPV1 or primary dorsal root ganglion neurons).

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

• HEPES-buffered saline (HBS).

• Rinvanil and capsaicin stock solutions.

Procedure:

• Cell Preparation: Seed TRPV1-expressing cells onto glass-bottom dishes or 96-well plates.

• Dye Loading: Load the cells with a calcium indicator dye according to the manufacturer's protocol.

• Baseline Measurement: Record the baseline fluorescence intensity.

• First Stimulation (Pulse 1): Apply a defined concentration of either rinvanil or capsaicin and record the peak fluorescence response (Peak 1).

• Desensitization Induction:

  • Acute Desensitization: Continuously expose the cells to the agonist for a prolonged period (e.g., 5-20 minutes).

  • Tachyphylaxis: Wash out the agonist after the first pulse and allow for a recovery period before the second stimulation.[1]

• Second Stimulation (Pulse 2): Re-apply the same agonist at the same concentration and record the peak fluorescence response (Peak 2).

• Data Analysis: Calculate the ratio of Peak 2 to Peak 1. A ratio less than 1 indicates desensitization.

Caption: Workflow for assessing TRPV1 desensitization using calcium imaging.

Whole-Cell Patch-Clamp Electrophysiology

This technique provides a more direct measure of TRPV1 channel activity by recording the ion currents flowing through the channel.

Objective: To characterize and compare the kinetics and extent of TRPV1 current desensitization induced by rinvanil and capsaicin.

Materials:

• TRPV1-expressing cells.

• Patch-clamp setup (amplifier, micromanipulators, perfusion system).

• Borosilicate glass pipettes.

• Extracellular and intracellular recording solutions.

• Rinvanil and capsaicin solutions.

Procedure:

• Cell Preparation: Plate cells on coverslips suitable for electrophysiology.

• Establish Whole-Cell Configuration: Form a gigaseal and establish a whole-cell recording configuration on a single TRPV1-expressing cell. Clamp the cell at a holding potential of -60 mV.

• Initial Response: Apply a brief pulse of rinvanil or capsaicin using a fast perfusion system and record the peak inward current.

• Induction and Measurement of Desensitization:

  • Tachyphylaxis: Apply repeated brief pulses of the agonist at a defined interval and measure the peak current amplitude for each application. A progressive decrease in current amplitude indicates tachyphylaxis.[1]

  • Acute Desensitization: Apply the agonist for a prolonged period until the current desensitizes to a steady-state level.[1]

• Recovery from Desensitization: After inducing desensitization, wash out the agonist and re-apply after a defined period to assess the extent of recovery.

• Data Analysis: Quantify the decrease in current amplitude to determine the extent and kinetics of desensitization.

Caption: Workflow for electrophysiological analysis of TRPV1 desensitization.

Conclusion

Both rinvanil and capsaicin are valuable tools for studying TRPV1 desensitization. Capsaicin, as the archetypal TRPV1 agonist, provides a robust and well-characterized model for inducing desensitization. Rinvanil, and other non-pungent analogs, offer the potential for inducing a more rapid and potent desensitization with reduced initial nociceptive effects, making them attractive candidates for therapeutic development. The choice between these compounds will depend on the specific research question, with capsaicin being the standard for mechanistic studies and rinvanil and its analogs showing promise for translational research aimed at developing novel analgesics. The experimental protocols outlined in this guide provide a framework for conducting rigorous comparative studies to further elucidate the distinct properties of these vanilloids.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Calcium-dependent desensitization of vanilloid receptor TRPV1: a mechanism possibly involved in analgesia induced by topical application of capsaicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Olvanil acts on transient receptor potential vanilloid channel 1 and cannabinoid receptors to modulate neuronal transmission in the trigeminovascular system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Desensitization of transient receptor potential vanilloid type-1 (TRPV1) channel as promising therapy of irritable bowel syndrome: characterization of the action of palvanil in the mouse gastrointestinal tract - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-nociceptive and desensitizing effects of olvanil on capsaicin-induced thermal hyperalgesia in the rat - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Activation and desensitization of TRPV1 channels in sensory neurons by the PPARα agonist palmitoylethanolamide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Agonist- and Ca2+-dependent Desensitization of TRPV1 Channel Targets the Receptor to Lysosomes for Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Regulation of Ca2+-dependent desensitization in the vanilloid receptor TRPV1 by calcineurin and cAMP-dependent protein kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Desensitization of capsaicin-activated currents in the vanilloid receptor TRPV1 is decreased by the cyclic AMP-dependent protein kinase pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Functional recovery from desensitization of vanilloid receptor TRPV1 requires resynthesis of phosphatidylinositol 4,5-bisphosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Agonist- and Ca2+-dependent desensitization of TRPV1 channel targets the receptor to lysosomes for degradation - PubMed [pubmed.ncbi.nlm.nih.gov]

head-to-head comparison of Rinvanil and PhAR in leukemia cells.

For Researchers, Scientists, and Drug Development Professionals

In the landscape of potential anti-leukemic compounds, the capsaicin (B1668287) analogs Rinvanil and Phenylacetylrinvanil (B10771707) (PhAR) have emerged as promising candidates. Both compounds demonstrate selective cytotoxicity towards leukemia cells while exhibiting lower toxicity to healthy hematopoietic cells. This guide provides a head-to-head comparison of their performance in preclinical studies, supported by experimental data, to aid researchers in their evaluation and potential application.

Quantitative Performance Comparison

A key study directly comparing the antineoplastic activity of Rinvanil and PhAR in various murine leukemia cell lines (P388, J774, and WEHI-3) provides valuable quantitative data on their efficacy. The half-maximal inhibitory concentration (IC50) for cell proliferation was determined, with lower values indicating higher potency.

Compound	Cell Line	IC50 (µg/mL)[1]
Rinvanil	P388 (lymphocytic leukemia)	16.0[1]
J774 (monocyte-macrophage)	18.0[1]
WEHI-3 (myelomonocytic leukemia)	22.0[1]
Normal Bone Marrow Cells	35.0[1]
PhAR	P388 (lymphocytic leukemia)	9.0[1]
J774 (monocyte-macrophage)	12.0[1]
WEHI-3 (myelomonocytic leukemia)	15.0[1]
Normal Bone Marrow Cells	40.7[1]

Key Findings:

• Superior Potency of PhAR: Across all tested leukemia cell lines, PhAR consistently demonstrated lower IC50 values compared to Rinvanil, indicating a significantly higher potency in inhibiting cell proliferation.[1]

• Enhanced Selectivity of PhAR: PhAR exhibited a greater selective toxicity towards leukemia cells over normal bone marrow cells. For instance, in P388 cells, PhAR was approximately 4.5 times more potent against the leukemia cell line than against normal bone marrow cells.[1]

• Dose-Dependent Activity: Both compounds showed a dose-dependent inhibition of proliferation in leukemia cell lines.[1][2][3]

• Induction of Apoptosis: Both Rinvanil and PhAR were found to induce cell death in leukemia cell lines via apoptosis, a programmed cell death mechanism, while not affecting normal bone marrow cells in the same way.[1][2][3]

Experimental Protocols

The following methodologies were employed in the key comparative study to evaluate the effects of Rinvanil and PhAR on leukemia cells.

Cell Culture

• Cell Lines: Murine leukemia cell lines P388 (lymphocytic), J774 (monocyte-macrophage), and WEHI-3 (myelomonocytic), along with normal mouse bone marrow mononuclear cells, were used.[2]

• Culture Conditions: Cells were maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a 5% CO2 humidified atmosphere.[2]

Cell Proliferation Assay (SRB Assay)

The sulforhodamine B (SRB) assay was used to determine the antiproliferative activity of the compounds.

• Cell Seeding: Leukemia cells were seeded in 96-well plates at a density of 5 x 10^4 cells/well.

• Compound Treatment: Cells were treated with varying concentrations of Rinvanil, PhAR, or a vehicle control.

• Incubation: The plates were incubated for 48 hours.

• Cell Fixation: Cells were fixed with 10% (w/v) trichloroacetic acid.

• Staining: The fixed cells were stained with 0.4% (w/v) SRB in 1% acetic acid.

• Wash and Solubilization: Unbound dye was removed by washing, and the protein-bound dye was solubilized with 10 mM Tris base solution.

• Absorbance Reading: The absorbance was measured at 510 nm using a microplate reader.

• IC50 Calculation: The IC50 values were calculated from the dose-response curves.

Apoptosis Detection (DNA Ladder Assay)

DNA fragmentation, a hallmark of apoptosis, was assessed using the DNA ladder assay.

• Cell Treatment: Leukemia cells were treated with the IC50 concentration of Rinvanil or PhAR for 24 hours.

• DNA Extraction: Genomic DNA was extracted from the treated cells.

• Agarose (B213101) Gel Electrophoresis: The extracted DNA was subjected to electrophoresis on a 1.5% agarose gel.

• Visualization: The DNA fragments were visualized under UV light after staining with ethidium (B1194527) bromide. The characteristic ladder-like pattern of fragmented DNA indicates apoptosis.

Visualizing the Mechanisms

Experimental Workflow

The following diagram illustrates the general workflow used to compare the effects of Rinvanil and PhAR on leukemia cells.

Caption: Experimental workflow for comparing Rinvanil and PhAR.

Proposed Signaling Pathway for Rinvanil and PhAR in Leukemia Cells

While a direct comparative study on the signaling pathways of Rinvanil and PhAR in leukemia cells is not yet available, their mechanism of action is believed to be similar to other capsaicinoids. The proposed pathway involves the activation of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel.

Caption: Proposed apoptotic signaling pathway for Rinvanil and PhAR.

Mechanism of Action Overview:

Rinvanil and PhAR, as capsaicin analogs, are agonists of the TRPV1 receptor.[2] Activation of this ion channel leads to an influx of calcium ions into the cell. The resulting intracellular calcium overload induces mitochondrial stress, leading to the generation of reactive oxygen species (ROS). This cascade ultimately activates caspases, the key executioner proteins of apoptosis, resulting in programmed cell death of the leukemia cells.

Conclusion

Both Rinvanil and PhAR demonstrate significant anti-leukemic properties, primarily through the induction of apoptosis. The available data strongly suggests that PhAR is a more potent and selective agent than Rinvanil against the tested leukemia cell lines. Further research into the specific downstream signaling pathways of each compound will provide a more detailed understanding of their mechanisms and could inform the development of more targeted and effective leukemia therapies.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Analysis of Rinvanil and Capsaicin: Uncoupling TRPV1 Agonism from Pungency

For Immediate Release

[City, State] – [Date] – In the realm of sensory neuroscience and pharmacology, the vanilloid receptor 1 (TRPV1), the molecular target of capsaicin (B1668287), stands as a pivotal protein for pain and heat sensation. Capsaicin, the pungent component of chili peppers, is a well-known potent agonist of TRPV1, eliciting a characteristic burning sensation. This guide provides a comprehensive comparison of capsaicin and its synthetic analog, Rinvanil, highlighting a fascinating divergence in their physiological effects: while both are potent TRPV1 agonists, Rinvanil is notably non-pungent. This analysis is tailored for researchers, scientists, and drug development professionals seeking to understand the nuanced pharmacology of TRPV1 agonists.

Quantitative Comparison of Pungency and TRPV1 Affinity

The primary differentiator between capsaicin and Rinvanil lies in their pungency, colloquially known as "heat." Pungency is quantified using the Scoville Heat Unit (SHU) scale. Pure capsaicin registers at a formidable 16 million SHU. In stark contrast, Rinvanil is characterized as a non-pungent compound. This remarkable distinction exists despite Rinvanil's high affinity for the TRPV1 receptor. In fact, its derivative, Phenylacetylrinvanil (PhAR), exhibits a binding affinity for the TRPV1 receptor that is approximately 1,000 times more potent than that of capsaicin, yet it is also devoid of pungency.[1]

Compound	Chemical Structure	Pungency (Scoville Heat Units)	TRPV1 Receptor Affinity
Capsaicin	8-methyl-N-vanillyl-6-nonenamide	~16,000,000	High
Rinvanil	N-vanillyl-ricinoleamide	Non-pungent	High

The Paradox of Potent, Non-Pungent Agonism: The Role of Activation Kinetics

The intriguing paradox of a potent TRPV1 agonist lacking pungency is believed to be rooted in the kinetics of receptor activation. The sensation of pungency is correlated with the rate of TRPV1 channel opening and the subsequent generation of action potentials in sensory neurons. While both capsaicin and Rinvanil bind to the TRPV1 receptor, the dynamics of this interaction and the resulting conformational changes in the ion channel are thought to differ significantly.

Capsaicin induces a rapid and robust activation of TRPV1, leading to a strong influx of cations and the characteristic burning sensation.[2][3] In contrast, it is hypothesized that Rinvanil and other non-pungent agonists induce a slower, more gradual activation of the channel. This "soft" activation may be insufficient to trigger the rapid depolarization required for the perception of pain and heat, even though the receptor is effectively engaged. This differential activation kinetic offers a promising avenue for the development of analgesics that can leverage the therapeutic desensitizing effects of TRPV1 activation without the undesirable pungent side effects.

Signaling Pathways and Experimental Workflows

The activation of the TRPV1 receptor by both capsaicin and Rinvanil initiates a cascade of intracellular signaling events. The fundamental pathway involves the opening of the non-selective cation channel, leading to an influx of calcium and sodium ions. This influx depolarizes the neuron, and if the threshold is reached, triggers an action potential that travels to the brain, where it is interpreted as a sensation of heat and pain.

Below are graphical representations of the comparative signaling pathways and a typical experimental workflow for assessing the pungency and TRPV1 agonism of these compounds.

References

• 1. iasp-pain.org [iasp-pain.org]
• 2. Development and Validation of an HPLC Method for Simultaneous Determination of Capsaicinoids and Camphor in Over-the-Counter Medication for Topical Use - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acidification of rat TRPV1 alters the kinetics of capsaicin responses - PMC [pmc.ncbi.nlm.nih.gov]

Rinvanil's Selectivity for TRPV1 Receptors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Rinvanil and its derivatives' performance as Transient Receptor Potential Vanilloid 1 (TRPV1) receptor agonists, with a focus on selectivity. Experimental data is presented to compare Rinvanil's activity with other commonly used TRPV1 modulators. Detailed methodologies for key validation experiments are also provided to aid in the replication and further investigation of these compounds.

Executive Summary

Rinvanil, a synthetic analog of capsaicin (B1668287), and its derivatives are potent agonists of the TRPV1 receptor, a key player in pain and temperature sensation. Notably, the derivative Phenylacetylrinvanil (PhAR) demonstrates significantly higher potency than capsaicin, with a reported affinity for TRPV1 receptors that is 1,000 times greater. While quantitative data on the selectivity of Rinvanil itself against other receptors is limited in publicly available literature, its structural similarity to capsaicin suggests a primary affinity for TRPV1. This guide delves into the available data, compares it with other known TRPV1 agonists, and provides the necessary experimental context for researchers in the field.

Data Presentation: Comparative Analysis of TRPV1 Agonists

The following table summarizes the available quantitative data for Rinvanil's derivative, Phenylacetylrinvanil (PhAR), and other common TRPV1 agonists. This data is essential for researchers to compare the relative potency of these compounds.

Compound	Type	Potency/Affinity	Cell Type/System
Phenylacetylrinvanil (PhAR)	Agonist	~1,000x higher affinity than Capsaicin	Not specified
Capsaicin	Agonist	EC50: 440 ± 66 nM	Xenopus Oocytes expressing TRPV1
Resiniferatoxin (RTX)	Agonist	EC50: ~0.106 nM - 0.27 nM	CHO cells expressing rat TRPV1, Xenopus laevis oocytes expressing VR1
Olvanil	Agonist	-	-
Iodo-resiniferatoxin (I-RTX)	Antagonist	IC50: 0.7 nM (rat TRPV1), 5.4 nM (human TRPV1)	Transfected cells
Capsazepine	Antagonist	IC50: 562 nM (rat TRPV1)	Transfected cells
CPIPC	Partial Agonist	EC50: 1.56 ± 0.13 μM	HEK293 cells transiently transfected with hTRPV1

Note: EC50 and IC50 values can vary depending on the specific experimental conditions, cell lines, and assay methodologies used.

Experimental Protocols

Accurate and reproducible data are the cornerstones of scientific research. The following are detailed methodologies for key experiments used to validate the selectivity and potency of TRPV1 modulators like Rinvanil.

Calcium Imaging Assay for TRPV1 Agonist Activity

This assay is a high-throughput method to screen for compounds that activate TRPV1 by measuring the influx of calcium into cells expressing the receptor.

a. Cell Culture and Plating:

• Human Embryonic Kidney 293 (HEK293) cells stably or transiently expressing the human TRPV1 (hTRPV1) are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum, 1% penicillin-streptomycin, and a selection antibiotic (e.g., G418).

• Cells are seeded into 96-well black-walled, clear-bottom plates at a density that ensures a confluent monolayer on the day of the experiment.

b. Fluorescent Calcium Indicator Loading:

• The cell culture medium is removed, and cells are washed with a buffered saline solution (e.g., Hanks' Balanced Salt Solution - HBSS).

• A loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) is added to the cells.

• The plate is incubated in the dark at 37°C for 30-60 minutes to allow the dye to enter the cells.

c. Compound Addition and Signal Detection:

• After incubation, the loading buffer is removed, and cells are washed again with HBSS.

• The plate is placed in a fluorescence microplate reader or a fluorescent microscope.

• Baseline fluorescence is recorded before the addition of the test compounds.

• Rinvanil or other test compounds are added at various concentrations.

• Changes in intracellular calcium are monitored in real-time by measuring the fluorescence intensity. An increase in fluorescence indicates TRPV1 activation.

• A known TRPV1 agonist like capsaicin is used as a positive control, and a vehicle (e.g., DMSO) is used as a negative control.

d. Data Analysis:

• The change in fluorescence (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence after compound addition.

• The dose-response curve is generated by plotting ΔF against the logarithm of the compound concentration.

• The EC50 value, the concentration of the compound that elicits 50% of the maximal response, is calculated from the dose-response curve using a suitable curve-fitting algorithm (e.g., sigmoidal dose-response).

Electrophysiology (Patch-Clamp) for Direct Measurement of TRPV1 Channel Activity

This technique provides a direct measure of the ion currents flowing through individual TRPV1 channels in response to agonist application, offering high-resolution data on channel gating and kinetics.

a. Cell Preparation:

• TRPV1-expressing cells (e.g., HEK293-hTRPV1 or primary dorsal root ganglion neurons) are plated on glass coverslips.

b. Recording Setup:

• A coverslip with adherent cells is placed in a recording chamber on the stage of an inverted microscope.

• The chamber is perfused with an extracellular solution (e.g., containing in mM: 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 glucose, pH 7.4).

• Patch pipettes are pulled from borosilicate glass capillaries and filled with an intracellular solution (e.g., containing in mM: 140 KCl, 10 HEPES, 1 EGTA, pH 7.2).

c. Whole-Cell Recording:

• A patch pipette is brought into contact with a cell membrane to form a high-resistance seal (giga-seal).

• The membrane patch under the pipette tip is ruptured to achieve the whole-cell configuration.

• The cell is voltage-clamped at a holding potential of -60 mV.

d. Compound Application and Data Acquisition:

• Test compounds (e.g., Rinvanil) are applied to the cell using a rapid perfusion system.

• The resulting inward currents, carried by Na+ and Ca2+ ions, are recorded using an amplifier and data acquisition software.

• A range of concentrations is applied to generate a dose-response curve.

e. Data Analysis:

• The peak current amplitude at each concentration is measured.

• A dose-response curve is constructed by plotting the normalized current amplitude against the logarithm of the compound concentration.

• The EC50 value is determined from the curve fit.

Mandatory Visualizations

TRPV1 Signaling Pathway

The following diagram illustrates the signaling cascade initiated by the activation of the TRPV1 receptor by an agonist like Rinvanil.

Caption: TRPV1 activation by Rinvanil leads to cation influx and downstream signaling.

Experimental Workflow for Selectivity Assay

This diagram outlines a typical workflow for determining the selectivity of a compound for TRPV1 over other related ion channels.

Caption: Workflow for assessing Rinvanil's selectivity using a cell-based calcium assay.

A Comparative Analysis of Rinvanil and Other Synthetic Capsaicinoids: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the synthetic capsaicinoid Rinvanil with other notable alternatives. The analysis is supported by experimental data on their performance as Transient Receptor Potential Vanilloid 1 (TRPV1) agonists and their cytotoxic effects on cancer cell lines.

Capsaicin (B1668287), the pungent compound in chili peppers, and its synthetic analogs have garnered significant attention for their wide-ranging pharmacological effects, primarily mediated through the activation of the TRPV1 receptor.[1][2] These compounds are instrumental in studying pain signaling, neurogenic inflammation, and have shown potential as anticancer agents.[3][4] This guide focuses on a comparative analysis of Rinvanil and other synthetic capsaicinoids like Phenylacetylrinvanil (B10771707) (PhAR), Olvanil, and Arvanil, providing a quantitative overview of their efficacy and detailed experimental methodologies.

Quantitative Performance Comparison

The following tables summarize the quantitative data on the potency of Rinvanil and other synthetic capsaicinoids in activating the TRPV1 receptor and their cytotoxic effects on various cancer cell lines.

Table 1: Comparative Potency of Synthetic Capsaicinoids on TRPV1 Receptor Activation

Compound	Type	EC50 (Half-maximal Effective Concentration)	Species/Cell Line	Assay Type
Capsaicin	Natural	~0.44 µM	Rat TRPV1	Electrophysiology
Rinvanil	Synthetic	Data not available	-	-
Phenylacetylrinvanil (PhAR)	Synthetic	Not specified, but noted to be ~1,000x more potent than capsaicin in TRPV1 affinity.[5]	-	-
Olvanil	Synthetic	Higher affinity for TRPV1 than capsaicin.[6]	-	-
Arvanil	Synthetic	Higher affinity for TRPV1 than capsaicin.[6]	-	-

Table 2: Comparative Cytotoxicity (IC50) of Synthetic Capsaicinoids in Murine Leukemia Cell Lines

Compound	P388 (µg/mL)	J774 (µg/mL)	WEHI-3 (µg/mL)
Capsaicin	>100	18	40
Rinvanil	49	10	31
Phenylacetylrinvanil (PhAR)	9	8	3

Data from Luviano et al. (2014)[5][7]

Table 3: Comparative Cytotoxicity (IC50) of Synthetic Capsaicinoids in Human Cervical Cancer Cell Lines

Compound	ViBo (µg/mL)
Rinvanil	149
Phenylacetylrinvanil (PhAR)	74

Data from a 2025 study cited in Benchchem.[3]

Experimental Protocols

Detailed methodologies for key experiments cited in the comparative analysis are provided below.

Sulforhodamine B (SRB) Cytotoxicity Assay

This assay is a colorimetric method used to determine cell density, based on the measurement of cellular protein content.

I. Materials:

• 96-well microtiter plates

• Cell lines of interest (e.g., P388, J774, WEHI-3)

• Appropriate cell culture medium

• Test compounds (Rinvanil, PhAR, Capsaicin)

• Trichloroacetic acid (TCA), 10% (wt/vol)

• Sulforhodamine B (SRB) solution, 0.057% (wt/vol)

• Acetic acid, 1% (vol/vol)

• Tris base solution, 10 mM

• Microplate reader

II. Procedure:

• Cell Plating: Seed cells in 96-well plates at a predetermined optimal density and incubate until they reach the desired confluence.

• Compound Treatment: Treat the cells with a range of concentrations of the test compounds and incubate for the desired period (e.g., 72 hours for leukemia cell lines).

• Cell Fixation: Gently add cold 10% TCA to each well to fix the cells and incubate at 4°C for at least 1 hour.

• Staining: Remove the TCA solution, wash the plates with 1% acetic acid, and then add the SRB solution to each well. Incubate at room temperature for 30 minutes.

• Washing: Remove the SRB solution and wash the plates multiple times with 1% acetic acid to remove unbound dye.

• Solubilization: Air-dry the plates and then add 10 mM Tris base solution to each well to solubilize the bound dye.

• Measurement: Measure the absorbance at approximately 510 nm using a microplate reader.

• Data Analysis: The absorbance values are proportional to the cellular protein mass. Calculate the IC50 values from the dose-response curves.

Calcium Imaging Assay for TRPV1 Activation

This assay measures the influx of calcium ions into cells upon activation of the TRPV1 receptor.

I. Materials:

• HEK-293 cells transfected with the TRPV1 gene

• Fluorescent calcium indicator dye (e.g., Fluo-4 AM or Fura-2 AM)

• 96-well black-walled, clear-bottom plates

• Test compounds (Rinvanil and other synthetic capsaicinoids)

• Fluorescence microplate reader or a fluorescence microscope

II. Procedure:

• Cell Plating: Seed the TRPV1-expressing HEK-293 cells in the 96-well plates and allow them to attach overnight.

• Dye Loading: Load the cells with a fluorescent calcium indicator dye by incubating them with the dye solution for a specified time at 37°C.

• Washing: Gently wash the cells with a physiological buffer to remove any excess extracellular dye.

• Compound Addition: Add the test compounds at various concentrations to the wells.

• Fluorescence Measurement: Immediately begin measuring the fluorescence intensity over time using a microplate reader or microscope. An increase in fluorescence indicates an influx of calcium and activation of the TRPV1 receptor.

• Data Analysis: Plot the change in fluorescence intensity against the compound concentration to generate dose-response curves and determine the EC50 values.

Whole-Cell Patch-Clamp Electrophysiology

This technique provides a direct measure of the ion currents flowing through the TRPV1 channel upon agonist binding.

I. Materials:

• TRPV1-expressing cells (e.g., DRG neurons or transfected HEK-293 cells)

• Patch-clamp rig including an amplifier, micromanipulator, and data acquisition system

• Borosilicate glass capillaries for creating patch pipettes

• Intracellular (pipette) solution (e.g., containing CsCl, HEPES, EGTA, Mg-ATP, Na-GTP)

• Extracellular (bath) solution (e.g., containing NaCl, KCl, CaCl2, MgCl2, HEPES, glucose)

• Test compounds

II. Procedure:

• Cell Preparation: Plate cells at a low density to facilitate access to individual cells.

• Pipette Preparation: Pull glass capillaries to a resistance of 2-5 MΩ when filled with the intracellular solution.

• Recording:

  • Form a high-resistance (gigaohm) seal between the patch pipette and the cell membrane.

  • Rupture the cell membrane to achieve the whole-cell configuration.

  • Clamp the cell membrane potential at a holding potential (e.g., -60 mV).

  • Apply the test compounds at various concentrations to the cell using a perfusion system.

  • Record the inward currents elicited by the agonist.

• Data Analysis:

  • Measure the peak current amplitude for each concentration.

  • Normalize the current responses to the maximal response.

  • Plot the normalized current against the agonist concentration to create a dose-response curve and calculate the EC50 value.

Signaling Pathways and Experimental Workflows

The activation of the TRPV1 receptor by synthetic capsaicinoids initiates a cascade of intracellular signaling events. The following diagrams illustrate these pathways and a typical experimental workflow for evaluating these compounds.

Caption: TRPV1 Receptor Signaling Pathway.

Caption: Experimental Workflow for Capsaicinoid Drug Discovery.

Discussion and Conclusion

The available data indicates that synthetic modifications to the capsaicin structure can significantly alter the pharmacological properties of the resulting analogs. Phenylacetylrinvanil (PhAR) stands out for its substantially higher potency in both TRPV1 receptor affinity and cytotoxicity against leukemia cell lines when compared to both capsaicin and Rinvanil.[3][5] For instance, PhAR is reportedly around 1,000 times more potent than capsaicin in its affinity for the TRPV1 receptor and exhibits significantly lower IC50 values in leukemia cells.[5]

Rinvanil also demonstrates greater cytotoxicity in leukemia cell lines compared to capsaicin, though it is less potent than PhAR.[5] In cervical cancer cells, a similar trend is observed with PhAR being more potent than Rinvanil.[3] The non-pungent nature of some of these synthetic analogs, like PhAR, makes them attractive candidates for therapeutic development, as the burning sensation associated with capsaicin can be a significant limiting factor.[5]

Arvanil and Olvanil are other important synthetic capsaicinoids that exhibit a higher affinity for the TRPV1 receptor than capsaicin.[6] Their unique characteristic is their dual agonistic activity at both TRPV1 and cannabinoid receptor 1 (CB1), which is not a feature of capsaicin.[6] This dual activity may offer different therapeutic opportunities and mechanisms of action.

References

• 1. TRPV1 Receptors and Signal Transduction - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Integrating TRPV1 Receptor Function with Capsaicin Psychophysics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phenylacetylrinvanil | Potent TRPV1 Agonist | RUO [benchchem.com]
• 4. Understand spiciness: mechanism of TRPV1 channel activation by capsaicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Rinvanil: A Procedural Guide

Chemical and Physical Properties

Understanding the properties of a chemical is the first step in safe handling. The table below summarizes the key identifiers for Phenylacetylrinvanil, a potent capsaicinoid analogue often studied alongside Rinvanil.[1][3][4]

Property	Value
IUPAC Name	[(Z,7R)-18-[(4-Hydroxy-3-methoxyphenyl)methylamino]-18-oxooctadec-9-en-7-yl] 2-phenylacetate
Molecular Formula	C34H49NO5
Molar Mass	551.768 g·mol−1
CAS Number	849343-53-9

Hazard Identification and Safety Precautions

Given the potent biological activity of Rinvanil as a TRPV1 agonist, it should be treated as a hazardous substance. The hazard and precautionary statements for Capsaicin, a closely related compound, are provided below and should be considered as a baseline for handling Rinvanil.[5][6][7]

Hazard Statements (H-Statements)	Precautionary Statements (P-Statements)
H300: Fatal if swallowed.	P264: Wash hands and face thoroughly after handling.
H315: Causes skin irritation.	P270: Do not eat, drink or smoke when using this product.
H319: Causes serious eye irritation.	P280: Wear protective gloves, eye protection.
H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.	P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor.
H317: May cause an allergic skin reaction.	P302+P352: IF ON SKIN: Wash with plenty of water.
H335: May cause respiratory irritation.	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)

When handling Rinvanil, appropriate personal protective equipment is mandatory to prevent exposure.

• Hand Protection: Impervious gloves (e.g., nitrile) must be worn.[5]

• Eye Protection: Safety goggles or a face shield are required.[5]

• Respiratory Protection: A dust respirator or working within a certified chemical fume hood is necessary to avoid inhalation of the powder.[6][8]

• Skin and Body Protection: A lab coat or impervious protective clothing should be worn.[5]

Step-by-Step Rinvanil Disposal Procedure

The disposal of Rinvanil must be conducted in accordance with institutional and local regulations for hazardous waste. The following steps provide a general guideline:

• Waste Collection:

  • Collect all Rinvanil waste, including unused product, contaminated materials (e.g., pipette tips, weighing paper), and the first rinse of any emptied containers, in a designated hazardous waste container.[9][10]

  • The container must be compatible with the chemical, properly sealed, and clearly labeled as "Hazardous Waste" with the full chemical name ("Rinvanil").[9]

• Waste Segregation:

  • Do not mix Rinvanil waste with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

  • Store the waste container in a designated, secure satellite accumulation area within the laboratory.[9]

• Disposal of Empty Containers:

  • Thoroughly empty the original Rinvanil container.

  • The first rinse of the container with a suitable solvent should be collected as hazardous waste.[10]

  • Subsequent rinses may be permissible for drain disposal depending on local regulations, but it is best practice to collect all rinsates as hazardous waste.

  • Once cleaned, the container's label must be defaced or removed before disposal as regular solid waste, or as directed by your EHS office.[10]

• Arranging for Pickup:

  • Contact your institution's EHS office to schedule a pickup for the hazardous waste. Do not attempt to dispose of Rinvanil waste through standard trash or sewer systems.

Rinvanil Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Rinvanil and associated materials.

Caption: Workflow for the safe disposal of Rinvanil waste.

Spill and Emergency Procedures

In the event of a spill or exposure, immediate action is crucial.

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation occurs.[5]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[5]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.[5]

• Spill: For a small spill of solid Rinvanil, carefully sweep or scoop the material into a hazardous waste container. Avoid generating dust. For a large spill, evacuate the area and contact your institution's EHS office.

Disclaimer: The information provided is based on the properties of the analogous compound Capsaicin and general best practices for hazardous chemical disposal. Always consult your institution's specific safety protocols and the Safety Data Sheet for any chemical before handling. It is imperative to follow all local, state, and federal regulations regarding hazardous waste disposal.

References

• 1. Phenylacetylrinvanil - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Phenylacetylrinvanil | Potent TRPV1 Agonist | RUO [benchchem.com]
• 4. Phenylacetylrinvanil | C34H49NO4 | CID 73852566 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. tcichemicals.com [tcichemicals.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. spectrumrx.com [spectrumrx.com]
• 9. nswai.org [nswai.org]
• 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Personal protective equipment for handling Rinvanil

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount when handling potent compounds like Rinvanil. This guide provides essential, immediate safety and logistical information, including detailed personal protective equipment (PPE) protocols, operational plans for handling, and proper disposal methods. Adherence to these guidelines is critical to mitigate risks and ensure personal and environmental safety.

Hazard Profile and Quantitative Data

Hazard Classification	GHS Pictograms	Signal Word	Hazard Statements
Acute Toxicity, Oral (Category 2)	Danger	H300: Fatal if swallowed.[3][5]
Skin Irritation (Category 2)	Warning	H315: Causes skin irritation.[3][5]
Serious Eye Damage/Irritation (Category 1/2A)	Danger/Warning	H318/H319: Causes serious eye damage/irritation.[3][5]
Respiratory Sensitization (Category 1)	Danger	H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[5]
Skin Sensitization (Category 1)	Warning	H317: May cause an allergic skin reaction.[5]
Specific Target Organ Toxicity - Single Exposure (Category 3, Respiratory system)	Warning	H335: May cause respiratory irritation.[5]

Note: This data is based on capsaicin (B1668287) and should be used as a conservative reference for Rinvanil.

Personal Protective Equipment (PPE) Protocol

A stringent PPE protocol is mandatory to prevent exposure through inhalation, skin contact, or ingestion.[7][8] The following table outlines the required PPE for handling Rinvanil.

PPE Category	Required Equipment	Specifications
Hand Protection	Double gloves	Two pairs of nitrile gloves should be worn. The outer pair should be changed frequently and immediately if contaminated.[8]
Body Protection	Laboratory coat, disposable gown	A fully buttoned lab coat and a disposable, fluid-resistant gown with cuffs are required to protect skin and clothing.[7][8]
Eye and Face Protection	Safety goggles, face shield	Chemical splash goggles must be worn.[7] A full-face shield is required when there is a risk of splashing.[9][10]
Respiratory Protection	N95 or higher respirator	Handling Rinvanil powder should be done in a certified chemical fume hood to minimize inhalation exposure.[7] If a fume hood is not available or when handling bulk quantities, a fit-tested N95 or higher-rated respirator is necessary.[8][10]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling Rinvanil in a laboratory setting, from preparation to post-handling procedures.

Caption: Standard operating procedure for handling Rinvanil.

Emergency Response and First Aid

In the event of an exposure, immediate action is critical. The following procedures should be followed.

Exposure Route	First Aid Measures
If Swallowed	Immediately call a POISON CENTER or doctor/physician.[3] Rinse mouth.[3] Do NOT induce vomiting.[7]
If on Skin	Remove contaminated clothing immediately.[7] Wash the affected area with plenty of soap and water for at least 15 minutes.[7] Seek medical attention if irritation persists.[3][7]
If in Eyes	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and easy to do.[3][7] Continue rinsing and seek immediate medical attention.[3][7]
If Inhaled	Move the person to fresh air.[7] If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[7]

Disposal Plan

All Rinvanil waste, including unused product and contaminated materials, must be treated as hazardous waste.

• Solid Waste: This includes contaminated gloves, bench paper, vials, and cleaning materials. Place all solid waste into a designated, clearly labeled hazardous waste container.[6]

• Liquid Waste: Aqueous and solvent-based solutions of Rinvanil should be collected in a sealed, labeled hazardous waste container.[6] Do not mix with other waste streams unless compatibility is confirmed.

• Final Disposal: All Rinvanil waste must be disposed of through an approved hazardous waste disposal facility.[6] Ensure all containers are properly labeled according to institutional and regulatory guidelines. Do not dispose of Rinvanil waste in regular trash or down the sewer system. [6]

The following decision tree provides guidance on the proper disposal path for materials potentially contaminated with Rinvanil.

Caption: Rinvanil waste disposal decision tree.

References

• 1. Antineoplastic activity of rinvanil and phenylacetylrinvanil in leukaemia cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tcichemicals.com [tcichemicals.com]
• 4. spectrumrx.com [spectrumrx.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]
• 10. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]